2-(Biphenyl-2-yloxy)ethanamine

• CAS: 23314-13-8

Core Science & Biosynthesis

"2-(Biphenyl-2-yloxy)ethanamine" properties and structure

An In-Depth Technical Guide to 2-(Biphenyl-2-yloxy)ethanamine: Structure, Synthesis, and Potential Applications

A Whitepaper for Drug Development Professionals

Abstract

2-(Biphenyl-2-yloxy)ethanamine is a biphenyl ether derivative that holds significant interest as a structural motif and versatile intermediate in medicinal chemistry. Its unique three-dimensional conformation, arising from the ether linkage at the ortho position of the biphenyl core, presents a compelling scaffold for exploring interactions with a range of biological targets. While comprehensive pharmacological data for this specific molecule is not extensively published, its structural relationship to known bioactive agents suggests potential applications in neuropharmacology and other therapeutic areas. This guide provides a detailed overview of its chemical structure, physicochemical properties, a robust, step-by-step synthesis protocol based on established chemical transformations, and an exploration of its potential as a building block in drug discovery, grounded in the analysis of structurally related compounds.

Core Molecular Structure and Identifiers

2-(Biphenyl-2-yloxy)ethanamine is characterized by a biphenyl scaffold connected via an ether linkage at the C2 position to an ethanamine side chain. This arrangement distinguishes it from its C3 and C4-linked isomers, imparting specific steric and electronic properties that are critical for its potential biological interactions.

The primary IUPAC name for this compound is 2-(2-phenylphenoxy)ethanamine .[1] Its key identifiers are cataloged below for unambiguous reference in research and procurement.

Caption: Chemical structure of 2-(Biphenyl-2-yloxy)ethanamine.

Table 1: Chemical Identity and Properties

Identifier/Property	Value	Source(s)
CAS Number	23314-13-8	[1]
Molecular Formula	C₁₄H₁₅NO	[1]
Molecular Weight	213.27 g/mol	[1]
IUPAC Name	2-(2-phenylphenoxy)ethanamine	[1]
Synonyms	2-(2-biphenylyloxy)ethanamine, 2-([1,1'-Biphenyl]-2-yloxy)ethanamine	[1]
ChEMBL ID	CHEMBL1616175	[1]
XLogP3 (Computed)	2.3	[1]
Hydrogen Bond Donors	1 (from -NH₂)	[1]
Hydrogen Bond Acceptors	2 (from O and N)	[1]

Note: Physical properties such as melting point and boiling point are not well-documented in the literature for the free base. The hydrochloride salt is commercially available.

Synthesis Protocol: A Convergent Approach

While multiple synthetic routes are conceivable, a robust and reliable pathway involves a two-step process: (1) formation of the biphenyl ether linkage via a Williamson ether synthesis, followed by (2) conversion of a nitrile intermediate to the primary amine. This approach utilizes commercially available starting materials and well-understood, high-yielding reactions.

The causality behind this choice of pathway is rooted in efficiency and control. The Williamson ether synthesis is a classic and powerful method for forming ether bonds, while the subsequent reduction of a nitrile is a standard transformation that cleanly yields the desired primary amine, often with minimal side products.

Caption: Proposed two-step synthesis workflow for 2-(Biphenyl-2-yloxy)ethanamine.

Detailed Step-by-Step Methodology

Disclaimer: This protocol is a representative procedure based on established chemical principles for analogous compounds and should be performed by qualified personnel with appropriate safety precautions.[2][3][4]

Step 1: Synthesis of 2-(Biphenyl-2-yloxy)acetonitrile

• Setup: To a dry 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-hydroxybiphenyl (17.0 g, 0.1 mol), anhydrous potassium carbonate (20.7 g, 0.15 mol), and acetone (250 mL).

• Reaction Initiation: Stir the suspension vigorously. Add chloroacetonitrile (7.55 g, 0.1 mol) dropwise to the mixture at room temperature.

• Reflux: Heat the reaction mixture to reflux (approx. 56°C) and maintain for 12-18 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system. The choice of reflux conditions ensures sufficient thermal energy to overcome the activation barrier for the Sₙ2 reaction without degrading the materials.

• Workup: After cooling to room temperature, filter the inorganic salts and wash the filter cake with a small amount of acetone. Concentrate the filtrate under reduced pressure to yield the crude nitrile intermediate.

• Purification (Optional): The crude product can be purified by vacuum distillation or recrystallization from ethanol/water if necessary, but is often of sufficient purity for the subsequent step.

Step 2: Reduction to 2-(Biphenyl-2-yloxy)ethanamine

• Setup: In a separate dry 1 L three-neck flask fitted with a dropping funnel, mechanical stirrer, and a nitrogen inlet, prepare a suspension of lithium aluminum hydride (LiAlH₄) (5.7 g, 0.15 mol) in anhydrous tetrahydrofuran (THF) (200 mL). Cool the flask to 0°C in an ice bath. LiAlH₄ is a powerful, non-selective reducing agent for nitriles; the reaction is highly exothermic and requires careful temperature control and an inert atmosphere.

• Addition of Intermediate: Dissolve the crude 2-(Biphenyl-2-yloxy)acetonitrile from Step 1 in 100 mL of anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension, maintaining the internal temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, gently reflux for 4-6 hours to ensure complete reduction.

• Quenching (Fieser workup): Cool the reaction mixture back to 0°C. Cautiously and sequentially add water (5.7 mL), 15% aqueous NaOH (5.7 mL), and then water again (17.1 mL) dropwise. This procedure is critical for safely quenching the excess LiAlH₄ and precipitating aluminum salts in a granular, easily filterable form.

• Isolation: Stir the resulting mixture for 30 minutes, then filter through a pad of Celite®. Wash the filter cake thoroughly with THF.

• Purification: Combine the organic filtrates and remove the solvent under reduced pressure. The resulting crude oil can be purified by vacuum distillation or flash column chromatography (silica gel, eluting with a gradient of dichloromethane/methanol with 1% triethylamine) to yield the final product, 2-(Biphenyl-2-yloxy)ethanamine.

Spectroscopic and Analytical Characterization

While a full experimental dataset is not publicly available, the structure of 2-(Biphenyl-2-yloxy)ethanamine allows for the prediction of key spectroscopic features. Experimental spectra are available in specialized databases.[1]

• ¹H NMR: Expected signals would include complex multiplets in the aromatic region (~7.0-7.6 ppm) corresponding to the nine protons of the biphenyl system. The two methylene groups of the ethanamine chain would appear as distinct triplets, likely in the ~3.0-4.2 ppm range. The amine protons (-NH₂) would appear as a broad singlet.

• ¹³C NMR: The spectrum would show 14 distinct carbon signals, with the aromatic carbons appearing in the ~110-160 ppm region. The two aliphatic carbons would be found upfield.[1]

• Mass Spectrometry (GC-MS): The electron ionization (EI) mass spectrum would be expected to show a molecular ion peak (M⁺) at m/z = 213. Key fragmentation patterns would likely involve cleavage of the C-C bond beta to the nitrogen (yielding a base peak at m/z = 44) and cleavage of the ether bond.[1]

• Infrared (IR) Spectroscopy: Key vibrational bands would include N-H stretching of the primary amine (~3300-3400 cm⁻¹), aromatic C-H stretching (~3000-3100 cm⁻¹), aliphatic C-H stretching (~2850-2950 cm⁻¹), and a strong C-O-C (aryl ether) stretching band (~1200-1250 cm⁻¹).[1]

Potential Applications and Pharmacological Context

Direct pharmacological studies on 2-(Biphenyl-2-yloxy)ethanamine are scarce in peer-reviewed literature. However, its core structure is present in molecules with significant biological activity, making it a valuable scaffold for drug discovery. The analysis of its structural analogs provides a logical framework for predicting its potential therapeutic relevance.

Central Nervous System (CNS) Activity

The biphenyl moiety is a privileged scaffold in CNS drug discovery. Its derivatives are known to interact with key neurotransmitter systems.

• Dopamine Transporter (DAT) Inhibition: Structurally related (([1,1′-Biphenyl]-2-yl)methyl)sulfinylalkyl amines have been developed as high-affinity, atypical dopamine transporter inhibitors.[5] These compounds show promise in treating substance use disorders without the abuse potential of traditional stimulants. The 2-(Biphenyl-2-yloxy)ethanamine scaffold could be explored for similar activity, where the ether linkage might modulate binding affinity and selectivity for DAT over other monoamine transporters like SERT and NET.

• Antidepressant Activity: Phenethylamine derivatives are classic structures for agents that inhibit the reuptake of norepinephrine (NE) and serotonin (5-HT), a primary mechanism for many antidepressant drugs.[6] The biphenyl group can confer the necessary lipophilicity and structural features to interact with the binding pockets of these transporters.

Caption: Potential modulation of dopamine signaling by blocking the DAT protein.

Anti-inflammatory and Other Activities

The biphenyl scaffold is also a cornerstone of many non-steroidal anti-inflammatory drugs (NSAIDs), such as flurbiprofen.[7] While 2-(Biphenyl-2-yloxy)ethanamine itself does not possess the carboxylic acid group typical of NSAIDs, it could serve as an intermediate for novel anti-inflammatory agents or prodrugs designed to improve gastrointestinal safety profiles.[8] Furthermore, biphenyls isolated from natural sources exhibit a wide range of bioactivities, including cytotoxic and antimicrobial effects, highlighting the broad therapeutic potential of this chemical class.[9]

Conclusion and Future Directions

2-(Biphenyl-2-yloxy)ethanamine represents a structurally intriguing and synthetically accessible molecule. While its own biological profile remains to be fully elucidated, the established importance of the biphenyl ether and phenethylamine motifs in medicinal chemistry strongly suggests its potential as a valuable building block for novel therapeutics. For researchers in drug development, this compound offers a starting point for generating libraries of derivatives targeting CNS disorders, inflammatory conditions, and beyond. Future research should focus on its systematic pharmacological screening to uncover its primary biological targets and validate the therapeutic hypotheses grounded in its structural relationships to known bioactive agents.

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An In-depth Technical Guide to the Physicochemical Characteristics of 2-(2-phenylphenoxy)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the core physicochemical characteristics of the novel compound 2-(2-phenylphenoxy)ethanamine. As a molecule of interest in medicinal chemistry and drug development, a thorough understanding of its properties is paramount for predicting its pharmacokinetic and pharmacodynamic behavior. This document outlines both the predicted and analogous experimental data for key parameters including steric and electronic properties, solubility, pKa, and lipophilicity. Furthermore, it details robust, field-proven experimental protocols for the precise determination of these characteristics, offering researchers a validated framework for their own investigations. The causality behind experimental choices and the principles of self-validating systems are emphasized to ensure scientific integrity and reproducibility.

Introduction

2-(2-phenylphenoxy)ethanamine is a bi-aryl ether derivative with a primary amine functionality, a structural motif present in numerous biologically active compounds. Its unique combination of a flexible ether linkage, a bulky biphenyl moiety, and a basic amino group suggests potential for diverse pharmacological applications. The physicochemical properties of a drug candidate are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its ability to interact with its biological target. Therefore, a detailed characterization of these properties is a foundational step in the drug discovery and development process.

This guide is structured to provide not only the fundamental physicochemical data but also the in-depth experimental methodologies required to obtain them. By understanding how these values are determined, researchers can better interpret the data and design further experiments.

Molecular Structure and Predicted Physicochemical Properties

The chemical structure of 2-(2-phenylphenoxy)ethanamine is presented below:

Due to the novelty of this specific molecule, extensive experimental data is not yet publicly available. However, we can predict its properties using well-established computational models and by drawing comparisons with structurally similar compounds, namely 2-phenoxyethanamine and 2-phenylphenol.

Table 1: Predicted and Analogous Physicochemical Properties

Property	Predicted/Analogous Value for 2-(2-phenylphenoxy)ethanamine	Rationale/Comparison
Molecular Formula	C₁₄H₁₅NO	-
Molecular Weight	213.28 g/mol	-
Melting Point (°C)	Estimated: 60-80	Based on the solid nature of 2-phenylphenol (55.5–57.5 °C) and the likely increase due to the larger molecular size.
Boiling Point (°C)	Estimated: >300	Significantly higher than 2-phenoxyethanamine (229 °C) and 2-phenylphenol (280–284 °C) due to increased molecular weight and van der Waals forces.[1]
Water Solubility	Low	The large, hydrophobic biphenyl group is expected to dominate, leading to lower solubility than 2-phenylphenol (<0.1 g/L). The primary amine will contribute some polarity.
pKa	Estimated: 8.0-9.0	Similar to other primary amines like 2-phenoxyethanamine (predicted pKa ~8.18).[2] The electron-withdrawing effect of the phenoxy group may slightly decrease basicity compared to simple alkylamines.
LogP (octanol/water)	Estimated: 3.5-4.5	Higher than 2-phenylphenol (Log Kow = 3.18) due to the addition of the ethylamine group, which increases lipophilicity despite the polar amine.[3]

Experimental Determination of Physicochemical Properties

This section provides detailed, step-by-step methodologies for the experimental determination of the key physicochemical properties of 2-(2-phenylphenoxy)ethanamine. These protocols are designed to be self-validating and are based on established industry standards.

Melting Point Determination

Causality: The melting point is a fundamental physical property that provides an indication of the purity of a crystalline solid. A sharp melting range is characteristic of a pure compound, while impurities typically depress and broaden the melting range.

Protocol: Capillary Melting Point Determination

• Sample Preparation:

  • Ensure the sample is completely dry and finely powdered.

  • Introduce a small amount of the powdered sample into a capillary tube (sealed at one end) to a depth of 2-3 mm.

  • Compact the sample by tapping the sealed end of the capillary tube on a hard surface.[4][5]

• Measurement:

  • Place the capillary tube into a calibrated melting point apparatus.

  • Heat the sample rapidly to a temperature approximately 15-20°C below the expected melting point.

  • Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid particle melts (completion of melting). This is the melting range.[6]

  • Perform the determination in triplicate to ensure reproducibility.

Caption: Workflow for Melting Point Determination.

Solubility Determination

Causality: Aqueous solubility is a critical parameter for drug candidates, as it directly impacts dissolution and subsequent absorption in the gastrointestinal tract. Poor solubility can lead to low bioavailability.

Protocol: Equilibrium Shake-Flask Method

• Preparation of Saturated Solution:

  • Add an excess amount of 2-(2-phenylphenoxy)ethanamine to a known volume of purified water (or a relevant buffer, e.g., phosphate-buffered saline, pH 7.4) in a sealed, inert container.

  • Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Sample Analysis:

  • Allow the suspension to settle.

  • Carefully withdraw a sample of the supernatant, ensuring no solid particles are included. Centrifugation or filtration may be necessary.

  • Quantify the concentration of the dissolved compound in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation:

  • The solubility is expressed as the concentration of the compound in the saturated solution (e.g., in mg/mL or µg/mL).

Caption: Equilibrium Shake-Flask Solubility Workflow.

pKa Determination

Causality: The acid dissociation constant (pKa) defines the ionization state of a molecule at a given pH. For an amine, the pKa of its conjugate acid indicates the pH at which 50% of the molecules are in the protonated (cationic) form and 50% are in the neutral (free base) form. This property profoundly influences solubility, membrane permeability, and receptor binding.

Protocol: UV-Vis Spectrophotometric Titration

This method is suitable for compounds with a chromophore that exhibits a pH-dependent UV-Vis spectrum.

• Preparation of Solutions:

  • Prepare a stock solution of 2-(2-phenylphenoxy)ethanamine in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a series of buffer solutions covering a wide pH range (e.g., pH 2 to 12).

  • Add a small, constant aliquot of the stock solution to each buffer solution to create a series of solutions with the same total compound concentration but varying pH.[7][8]

• Spectral Measurement:

  • Record the UV-Vis spectrum for each solution over a relevant wavelength range.

  • Identify wavelengths where the absorbance changes significantly with pH.

• Data Analysis:

  • Plot absorbance at a selected wavelength versus pH. The resulting sigmoidal curve will have an inflection point that corresponds to the pKa.[8][9]

  • Alternatively, use multi-wavelength analysis software for a more robust determination.

Caption: Shake-Flask Method for LogD Determination.

Predicted Spectral Characteristics

Spectroscopic analysis is essential for structural elucidation and confirmation. Based on the structure of 2-(2-phenylphenoxy)ethanamine, the following spectral characteristics can be predicted.

Table 2: Predicted Spectral Data

Technique	Predicted Key Features
¹H NMR	- Aromatic protons (C₆H₄ and C₆H₅): complex multiplets in the range of δ 6.8-7.6 ppm. - Methylene protons adjacent to oxygen (-O-CH₂-): triplet around δ 4.0-4.2 ppm. - Methylene protons adjacent to nitrogen (-CH₂-NH₂): triplet around δ 2.8-3.0 ppm. - Amine protons (-NH₂): broad singlet, chemical shift variable depending on solvent and concentration.
¹³C NMR	- Aromatic carbons: multiple signals in the range of δ 110-160 ppm. - Carbon adjacent to oxygen (-O-CH₂-): signal around δ 65-70 ppm. - Carbon adjacent to nitrogen (-CH₂-NH₂): signal around δ 40-45 ppm.
Mass Spectrometry (EI)	- Molecular ion peak (M⁺) at m/z 213. - A prominent fragment from benzylic cleavage at m/z 93 (phenoxy cation). - A fragment corresponding to the loss of the ethylamine group. - A base peak likely resulting from α-cleavage next to the nitrogen atom. [10][11]
Infrared (IR) Spectroscopy	- N-H stretching of the primary amine: two bands in the region of 3300-3500 cm⁻¹. [4][12] - C-O stretching of the aromatic ether: strong band around 1250 cm⁻¹. [7][13] - Aromatic C-H stretching: peaks just above 3000 cm⁻¹. - Aromatic C=C stretching: peaks in the 1450-1600 cm⁻¹ region.

Conclusion

This technical guide provides a foundational understanding of the physicochemical characteristics of 2-(2-phenylphenoxy)ethanamine, a compound with significant potential in drug discovery. While experimental data for this specific molecule is currently limited, the predicted values, based on sound chemical principles and analogous structures, offer valuable insights for initial research endeavors. The detailed experimental protocols included herein provide a robust framework for researchers to determine these critical parameters with high confidence, ensuring the generation of reliable and reproducible data. A thorough physicochemical characterization, as outlined in this guide, is an indispensable component of any successful drug development program.

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An In-depth Technical Guide to Determining the Aqueous Solubility of 2-(Biphenyl-2-yloxy)ethanamine hydrochloride

Introduction: The Critical Role of Solubility in Drug Development

In the landscape of pharmaceutical sciences, the aqueous solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability. It is a critical physicochemical parameter that profoundly influences a drug's bioavailability and, consequently, its therapeutic efficacy.[1] Poor aqueous solubility can present significant challenges during formulation development and may lead to suboptimal drug absorption when administered orally.[1][2] This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals to accurately determine the aqueous solubility of the hydrochloride salt, 2-(Biphenyl-2-yloxy)ethanamine hydrochloride.

2-(Biphenyl-2-yloxy)ethanamine hydrochloride is an amine salt. The transformation of a parent amine into a hydrochloride salt is a widely employed strategy in the pharmaceutical industry to enhance aqueous solubility.[3][4][5] This is achieved by protonating the basic amine group with hydrochloric acid, forming an ionic salt that is more readily solvated by water.[5][6][7] However, the solubility of such salts is often pH-dependent and can be influenced by the common ion effect in the presence of chloride ions.[8][9]

This guide will delve into the theoretical underpinnings and practical methodologies for characterizing the solubility of 2-(Biphenyl-2-yloxy)ethanamine hydrochloride, with a focus on two key types of solubility measurements: kinetic and thermodynamic solubility. Understanding the distinction between these two parameters is crucial for making informed decisions at different stages of the drug discovery and development pipeline.[2][10][11][12]

Understanding Kinetic vs. Thermodynamic Solubility

The solubility of a compound can be assessed from two different perspectives: kinetic and thermodynamic. The choice of which to measure is dictated by the stage of drug development and the specific questions being addressed.

Kinetic solubility is a measure of how quickly a compound dissolves and remains in solution under specific, often rapid, experimental conditions. It is typically determined by adding a concentrated solution of the compound in an organic solvent (like DMSO) to an aqueous buffer and observing the point at which precipitation occurs.[10][12] This high-throughput method is invaluable during the early stages of drug discovery for screening large libraries of compounds.[10][12][13]

Thermodynamic solubility , on the other hand, represents the true equilibrium solubility of a compound. It is the maximum concentration of a substance that can be dissolved in a solvent under conditions of thermodynamic equilibrium.[2][12] This is typically measured using the shake-flask method, where an excess of the solid compound is agitated in a buffer for an extended period to ensure equilibrium is reached.[10][14] Thermodynamic solubility is a critical parameter for lead optimization and formulation development.[10][12][13]

It is important to note that kinetic solubility values are often higher than thermodynamic solubility values.[11] This is because the rapid precipitation in kinetic assays can lead to the formation of amorphous or metastable solid forms, which are generally more soluble than the most stable crystalline form that is typically assessed in thermodynamic solubility studies.[11]

Experimental Protocols for Solubility Determination

The following sections provide detailed, step-by-step methodologies for determining the kinetic and thermodynamic solubility of 2-(Biphenyl-2-yloxy)ethanamine hydrochloride.

I. Kinetic Solubility Determination via Turbidimetry

This protocol describes a high-throughput method for estimating the kinetic solubility of a compound by measuring the turbidity that results from its precipitation.

Principle: A concentrated stock solution of the test compound in an organic solvent (typically DMSO) is serially diluted in an aqueous buffer. The onset of precipitation is detected by an increase in the turbidity of the solution, which can be measured as an increase in light scattering or absorbance.[2][12]

Materials:

• 2-(Biphenyl-2-yloxy)ethanamine hydrochloride

• Dimethyl sulfoxide (DMSO), analytical grade

• Phosphate buffered saline (PBS), pH 7.4

• 96-well microplates (clear bottom)

• Microplate reader with turbidity or absorbance measurement capabilities (e.g., at 620 nm)

• Multichannel pipette

Workflow Diagram:

Caption: Workflow for Kinetic Solubility Determination.

Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 2-(Biphenyl-2-yloxy)ethanamine hydrochloride in 100% DMSO.

• Serial Dilutions: In a separate 96-well plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., from 10 mM down to 0.02 mM).

• Assay Plate Preparation: To a clear-bottom 96-well microplate, add the appropriate volume of PBS (pH 7.4) to each well.

• Compound Addition: Transfer a small, fixed volume of each DMSO dilution to the corresponding wells of the assay plate containing the buffer. The final concentration of DMSO in the assay should be kept low (e.g., <1%) to minimize its effect on solubility.

• Incubation: Seal the plate and incubate with shaking for a defined period (e.g., 2 hours) at room temperature.

• Turbidity Measurement: Measure the turbidity of each well using a microplate reader at a wavelength where the compound does not absorb (e.g., 620 nm).

• Data Analysis: Plot the measured turbidity against the compound concentration. The kinetic solubility is the concentration at which a significant increase in turbidity is observed.

II. Thermodynamic Solubility Determination via Shake-Flask Method

This protocol details the "gold standard" shake-flask method for determining the equilibrium solubility of a compound.[14]

Principle: An excess amount of the solid compound is added to a specific buffer and agitated until the concentration of the dissolved compound in the solution reaches a constant value, indicating that equilibrium has been established.[2][14] The concentration of the dissolved compound is then quantified using a suitable analytical method.

Materials:

• 2-(Biphenyl-2-yloxy)ethanamine hydrochloride (solid)

• Buffers of various pH values (e.g., pH 1.2, 4.5, 6.8 to mimic the gastrointestinal tract)[14]

• Glass vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a Liquid Chromatography-Mass Spectrometry (LC-MS) system

Workflow Diagram:

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Protocol:

• Sample Preparation: Add an excess amount of solid 2-(Biphenyl-2-yloxy)ethanamine hydrochloride to a glass vial containing a known volume of the desired buffer. Ensure there is undissolved solid present.

• Equilibration: Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).[14][15]

• Phase Separation: After equilibration, allow the samples to stand to let the excess solid settle. Then, centrifuge the vials to pellet the remaining solid.

• Filtration: Carefully withdraw a portion of the supernatant and filter it through a syringe filter (e.g., 0.45 µm) to remove any remaining solid particles.

• Quantification:

  • Prepare a standard calibration curve of the compound in the mobile phase to be used for analysis.

  • Dilute the filtered sample with the mobile phase to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted sample using a validated HPLC-UV or LC-MS method to determine the concentration of the dissolved compound.[10][16]

• Data Analysis: Calculate the concentration of the compound in the original undiluted sample by applying the dilution factor. This concentration represents the thermodynamic solubility.

Data Presentation and Interpretation

The solubility data for 2-(Biphenyl-2-yloxy)ethanamine hydrochloride should be presented in a clear and concise manner. A tabular format is recommended for easy comparison of solubility values under different conditions.

Table 1: Solubility of 2-(Biphenyl-2-yloxy)ethanamine hydrochloride

Solubility Type	pH	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)	Method
Kinetic	7.4	25	[Insert Value]	[Insert Value]	Turbidimetry
Thermodynamic	1.2	37	[Insert Value]	[Insert Value]	Shake-Flask
Thermodynamic	4.5	37	[Insert Value]	[Insert Value]	Shake-Flask
Thermodynamic	6.8	37	[Insert Value]	[Insert Value]	Shake-Flask

Interpreting the Results:

• pH-Dependent Solubility: As an amine hydrochloride, the solubility of 2-(Biphenyl-2-yloxy)ethanamine hydrochloride is expected to be pH-dependent.[2] Generally, the solubility of basic compounds is higher at lower pH values where the molecule is predominantly in its ionized (protonated) form.

• Common Ion Effect: When determining solubility in buffers containing chloride ions (e.g., HCl buffer at pH 1.2), be mindful of the common ion effect, which can suppress the solubility of hydrochloride salts.[8][9]

• Kinetic vs. Thermodynamic: A significant difference between the kinetic and thermodynamic solubility values may indicate that the compound has a tendency to form supersaturated solutions or precipitate as a less stable solid form.[11]

Conclusion: A Pathway to Informed Drug Development

The systematic determination of the aqueous solubility of 2-(Biphenyl-2-yloxy)ethanamine hydrochloride is a critical step in its journey as a potential drug candidate. By employing the robust methodologies outlined in this guide, researchers can generate reliable kinetic and thermodynamic solubility data. This information is paramount for guiding lead optimization, selecting appropriate formulation strategies, and ultimately, increasing the probability of developing a successful therapeutic agent. A thorough understanding of the solubility characteristics of an API provides a solid foundation for subsequent preclinical and clinical development.

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• World Health Organization. (2015). Annex 4: Guidance on the design and conduct of equilibrium solubility studies for the purpose of active pharmaceutical ingredient classification within the Biopharmaceutics Classification System. In: WHO Expert Committee on Specifications for Pharmaceutical Preparations: forty-ninth report. WHO Technical Report Series, No. 992. Available from: [Link]

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A Technical Guide to the Safe Handling of 2-(Biphenyl-2-yloxy)ethanamine

This document provides a comprehensive technical guide for the safe handling, storage, and disposal of 2-(Biphenyl-2-yloxy)ethanamine (CAS No. 23314-13-8). It is intended for researchers, chemists, and drug development professionals who may handle this compound in a laboratory setting. The guidance herein is synthesized from established safety data for structurally similar compounds and general best practices for handling aryl-oxy-alkylamine derivatives.

Compound Profile and Physicochemical Properties

2-(Biphenyl-2-yloxy)ethanamine is a bifunctional organic molecule featuring a biphenyl ether scaffold and a primary amine group.[1] This structure makes it a valuable building block in medicinal chemistry and materials science. However, the combination of these functional groups also dictates its potential toxicological and reactive profile. A thorough understanding of its properties is the first step in a robust safety assessment.

Property	Value	Source
IUPAC Name	2-(2-phenylphenoxy)ethanamine	[1]
Synonyms	2-([1,1'-Biphenyl]-2-yloxy)ethanamine, 2-(2-biphenylyloxy)ethanamine	[1][2]
CAS Number	23314-13-8	[2][3]
Molecular Formula	C₁₄H₁₅NO	[1][3]
Molecular Weight	213.27 g/mol	[1]

Hazard Identification and Risk Assessment

Inferred GHS Classification

Based on data for biphenyl and related amino-aromatic compounds, this substance should be handled with the assumption that it poses the following hazards:

• Skin Irritation/Corrosion: The primary amine group can be basic and irritating to the skin.[4][5][6]

• Serious Eye Damage/Irritation: Compounds of this class are frequently severe eye irritants.[4][6][7]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation upon inhalation of dust or aerosols.[4][6]

• Acute and Chronic Aquatic Toxicity: The biphenyl structure is known for its environmental persistence and toxicity to aquatic life.[7][8]

The Causality of Hazard: A Mechanistic Perspective

• The Amine Moiety: Primary amines can act as bases, potentially causing irritation or burns upon contact with skin and mucous membranes. They can also be sensitizers.

• The Biphenyl Moiety: Biphenyl itself is a known irritant and an environmental hazard.[7] Its lipophilic nature facilitates absorption and persistence in ecosystems.

• The Ether Linkage: The aryl ether bond is generally stable, but the overall molecule's reactivity is dominated by the amine and aromatic systems.

Mandatory Risk Assessment Workflow

Before any new procedure involving this compound, a formal risk assessment is required. This process is not a mere checklist but a critical scientific evaluation to ensure all potential hazards are identified and controlled.

Caption: Risk assessment workflow for laboratory procedures.

Engineering Controls and Personal Protective Equipment (PPE)

The primary goal is to minimize exposure through a combination of environmental controls and personal barriers.

Primary Engineering Controls

• Chemical Fume Hood: All manipulations of 2-(Biphenyl-2-yloxy)ethanamine, including weighing, transfers, and reactions, must be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[9][10]

• Ventilation: The laboratory must be well-ventilated to ensure fugitive emissions are diluted and removed.[7][9]

• Safety Stations: A functional eyewash station and safety shower must be readily accessible and located near the workstation.[7]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific task.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Safety glasses with side shields (ANSI Z87.1)	Nitrile or Neoprene gloves	Lab coat	Recommended if weighing >1g outside of a contained balance enclosure
Preparing Solutions	Chemical splash goggles	Nitrile or Neoprene gloves (consider double-gloving)	Lab coat	Not required if in a fume hood
Running Reaction	Chemical splash goggles and/or face shield	Nitrile or Neoprene gloves	Chemical-resistant apron over lab coat	Not required if in a fume hood
Handling Spills	Chemical splash goggles and face shield	Heavy-duty Nitrile or Butyl rubber gloves	Chemical-resistant apron or suit	Air-purifying respirator with organic vapor/particulate cartridges

Scientist's Note (Glove Selection): The choice of glove material is critical. While nitrile offers good splash protection, it can have a limited breakthrough time. For extended handling or when preparing concentrated solutions, consulting the glove manufacturer's compatibility chart for aromatic amines is a non-negotiable step.

Standard Operating Procedures (SOPs)

Adherence to validated protocols is essential for reproducible science and personal safety.

Safe Storage and Segregation

Proper storage prevents degradation, contamination, and dangerous interactions.

• Conditions: Store in a cool, dry, and well-ventilated area.[7][9]

• Container: Keep the container tightly sealed to prevent moisture absorption and potential reaction with atmospheric CO₂.[7][9]

• Security: Store in a locked cabinet or area to restrict access.[7][11]

• Incompatibilities: Segregate from strong oxidizing agents, acids, and acid chlorides. The amine group can react exothermically with these materials.

Caption: Chemical storage incompatibility diagram.

Protocol: Weighing and Preparing a Stock Solution

• Preparation: Don all required PPE (goggles, lab coat, gloves). Ensure the chemical fume hood sash is at the appropriate working height.

• Tare Vessel: Place a clean, dry weighing vessel on an analytical balance inside the fume hood and tare it.

• Aliquot Compound: Using a clean spatula, carefully transfer the desired amount of solid 2-(Biphenyl-2-yloxy)ethanamine into the tared vessel. Avoid creating airborne dust.

  • Scientist's Note: Perform this transfer slowly and deliberately. If dust is generated, pause and allow the fume hood to clear the air before proceeding.

• Record Mass: Securely cap the stock bottle immediately. Record the final mass.

• Dissolution: Transfer the weighing vessel into a larger beaker or flask designated for the solution, staying within the fume hood.

• Add Solvent: Slowly add the desired solvent to the vessel containing the compound. Use a magnetic stir bar or gentle swirling to aid dissolution.

• Finalize: Once fully dissolved, transfer the solution to a labeled, sealed storage bottle.

• Decontamination: Thoroughly clean the spatula and weighing vessel with an appropriate solvent. Dispose of the cleaning solvent as hazardous waste.

Emergency Response Protocols

Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7][12]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[7][12]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the person is conscious, have them drink one or two glasses of water. Seek immediate medical attention.[10][12]

Spill Response Decision Tree

For small laboratory spills (<10 g or <50 mL of dilute solution):

Caption: Decision tree for small laboratory spill response.

Waste Disposal

All waste containing 2-(Biphenyl-2-yloxy)ethanamine, whether solid, dissolved, or in contaminated materials (e.g., gloves, paper towels), must be treated as hazardous waste.

• Containerization: Collect waste in a clearly labeled, sealed container compatible with the waste's chemical nature.

• Labeling: The label must include "Hazardous Waste," the full chemical name, and the associated hazards (Irritant, Environmental Hazard).

• Disposal: Dispose of the waste through your institution's Environmental Health & Safety (EH&S) office, following all local, state, and federal regulations.[7] Do not pour down the drain.[9][12]

Conclusion

2-(Biphenyl-2-yloxy)ethanamine is a valuable research chemical that can be used safely when its potential hazards are understood and respected. The core principles of its safe handling are rooted in a combination of proactive risk assessment, the consistent use of engineering controls and appropriate PPE, and strict adherence to established protocols for handling, storage, and emergency response. By integrating these practices into all laboratory workflows, researchers can protect themselves, their colleagues, and the environment.

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Unveiling the Therapeutic Potential of 2-(2-phenylphenoxy)ethanamine: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

The compound 2-(2-phenylphenoxy)ethanamine belongs to the vast and pharmacologically rich class of phenethylamines, a group known for its diverse interactions with the central nervous system and other biological systems. While specific biological targets for this particular molecule are not yet extensively documented in publicly available literature, its structural similarity to a wide array of bioactive compounds provides a strong foundation for predicting and experimentally validating its potential mechanisms of action. This in-depth technical guide provides a comprehensive framework for identifying the biological targets of 2-(2-phenylphenoxy)ethanamine. We will delve into the rationale behind prioritizing certain target classes based on its chemical structure, outline a multi-pronged experimental strategy for target identification and validation, and provide detailed protocols for key assays. This document is intended to serve as a practical roadmap for researchers seeking to unlock the therapeutic potential of this and other novel small molecules.

Structural Analysis and Putative Target Classes

The core structure of 2-(2-phenylphenoxy)ethanamine features a phenethylamine backbone, a privileged scaffold in medicinal chemistry. This fundamental structure is shared by endogenous neurotransmitters like dopamine and norepinephrine, as well as a multitude of synthetic drugs.[1][2][3] The presence of the bulky 2-phenylphenoxy group suggests potential for unique binding interactions and selectivity compared to simpler phenethylamine analogs.

Based on its structural features, we can hypothesize several primary classes of potential biological targets:

• Monoamine Transporters: The phenethylamine core is a well-established pharmacophore for interacting with monoamine transporters, including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).[4] Many phenethylamine derivatives act as reuptake inhibitors or releasing agents at these transporters, modulating the synaptic concentrations of key neurotransmitters.

• G-Protein Coupled Receptors (GPCRs): This large family of receptors is a common target for phenethylamine-like compounds.

  • Trace Amine-Associated Receptor 1 (TAAR1): Phenethylamine itself is a potent agonist of TAAR1, a receptor involved in regulating monoaminergic systems.[3]

  • Adrenergic Receptors: While phenethylamine has low affinity, substitutions on the phenyl ring and ethylamine chain can confer high affinity and selectivity for α- and β-adrenergic receptor subtypes.[2]

  • Dopamine and Serotonin Receptors: Direct interactions with various dopamine (D1-D5) and serotonin (5-HT) receptor subtypes are also plausible.

• Enzymes:

  • Monoamine Oxidase (MAO): As a phenethylamine derivative, 2-(2-phenylphenoxy)ethanamine could potentially be a substrate or inhibitor of MAO-A or MAO-B, enzymes responsible for the degradation of monoamine neurotransmitters.

  • Cyclooxygenase (COX): Some derivatives of related structures have shown activity as COX inhibitors, suggesting a potential role in inflammatory pathways.[5]

A Strategic Framework for Target Identification

A robust target identification strategy should employ a combination of computational, biochemical, and cell-based approaches to generate and validate hypotheses.[6][7] This multi-faceted approach minimizes the risk of false positives and provides a comprehensive understanding of the molecule's mechanism of action.

Initial Broad-Based Screening

The initial phase should focus on casting a wide net to identify potential areas of biological activity.

• Phenotypic Screening: Utilizing high-content imaging or other cell-based assays can reveal the compound's effects on cellular processes like morphology, proliferation, or signaling pathways in a disease-relevant context.[7][8] While this approach doesn't immediately identify the direct target, it provides crucial functional information to guide subsequent investigations.

• Receptor Profiling Panels: Commercially available services can screen 2-(2-phenylphenoxy)ethanamine against a broad panel of receptors, ion channels, and enzymes. This provides a rapid assessment of its promiscuity and potential off-target effects.

Target Deconvolution and Hypothesis Generation

Data from the initial screens will inform the generation of specific target hypotheses. The following workflow illustrates a logical progression for narrowing down the possibilities.

Figure 1: A comprehensive workflow for the identification and validation of biological targets for novel small molecules.

Detailed Experimental Protocols for Target Validation

Once initial hits are identified, rigorous validation is essential. The following are detailed protocols for key experiments.

Biochemical Assays: Direct Target Engagement

These assays directly measure the interaction between the compound and a purified protein target.

Protocol 1: Radioligand Binding Assay for Monoamine Transporters

Objective: To determine the binding affinity of 2-(2-phenylphenoxy)ethanamine for DAT, NET, and SERT.

Materials:

• Cell membranes expressing human DAT, NET, or SERT

• Radioligands (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, [³H]citalopram for SERT)

• Non-specific binding inhibitors (e.g., GBR 12909 for DAT, desipramine for NET, fluoxetine for SERT)

• 2-(2-phenylphenoxy)ethanamine stock solution

• Scintillation vials and cocktail

• Filtration apparatus and glass fiber filters

Methodology:

• Prepare serial dilutions of 2-(2-phenylphenoxy)ethanamine.

• In a 96-well plate, combine the cell membranes, radioligand, and either buffer (for total binding), non-specific inhibitor (for non-specific binding), or the test compound.

• Incubate at the appropriate temperature and duration.

• Rapidly filter the reaction mixture through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold buffer.

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify radioactivity using a scintillation counter.

• Calculate specific binding and determine the Ki of 2-(2-phenylphenoxy)ethanamine.

Data Presentation:

Target Transporter	Radioligand	Non-specific Inhibitor	Ki (nM) of 2-(2-phenylphenoxy)ethanamine
DAT	[³H]WIN 35,428	GBR 12909	Experimental Value
NET	[³H]nisoxetine	Desipramine	Experimental Value
SERT	[³H]citalopram	Fluoxetine	Experimental Value

Cell-Based Assays: Functional Consequences of Target Engagement

These assays measure the downstream cellular effects of the compound's interaction with its target.

Protocol 2: cAMP Assay for GPCR Activation/Inhibition

Objective: To determine if 2-(2-phenylphenoxy)ethanamine acts as an agonist or antagonist at a specific GPCR (e.g., a dopamine or adrenergic receptor).

Materials:

• Cells stably expressing the GPCR of interest

• cAMP assay kit (e.g., HTRF, ELISA)

• Known agonist and antagonist for the receptor

• 2-(2-phenylphenoxy)ethanamine stock solution

Methodology:

• Plate the cells in a 96-well plate and allow them to adhere.

• For agonist testing: Add serial dilutions of 2-(2-phenylphenoxy)ethanamine and incubate.

• For antagonist testing: Pre-incubate the cells with serial dilutions of 2-(2-phenylphenoxy)ethanamine, then add a known concentration of the agonist.

• Lyse the cells and measure intracellular cAMP levels according to the kit manufacturer's instructions.

• Generate dose-response curves to determine the EC50 (for agonists) or IC50 (for antagonists).

Figure 2: A simplified diagram of a G-protein coupled receptor (GPCR) signaling pathway.

Affinity-Based Pull-Down for Unbiased Target Identification

This technique is valuable for identifying novel or unexpected targets.[9]

Protocol 3: Biotin-Tagged Probe Pull-Down and Mass Spectrometry

Objective: To identify proteins that directly bind to 2-(2-phenylphenoxy)ethanamine in a complex biological sample.

Materials:

• Biotinylated derivative of 2-(2-phenylphenoxy)ethanamine (requires chemical synthesis)

• Streptavidin-conjugated magnetic beads

• Cell or tissue lysate

• Wash and elution buffers

• Mass spectrometer

Methodology:

• Incubate the biotinylated probe with the cell lysate to allow for target binding.

• Add streptavidin beads to capture the probe-target complexes.

• Wash the beads extensively to remove non-specific binders.

• Elute the bound proteins from the beads.

• Identify the eluted proteins using mass spectrometry (e.g., LC-MS/MS).

• Compare results to a control experiment using a non-biotinylated competitor or a structurally similar inactive compound to identify specific binding partners.

Concluding Remarks and Future Directions

The identification of the biological targets of 2-(2-phenylphenoxy)ethanamine is a critical step in elucidating its therapeutic potential. By leveraging its structural relationship to the well-characterized phenethylamine class and employing a systematic and multi-faceted experimental approach, researchers can confidently identify and validate its primary molecular targets. The methodologies outlined in this guide provide a robust framework for not only understanding the mechanism of action of this specific compound but also for the broader endeavor of small molecule drug discovery. Future work should focus on structure-activity relationship (SAR) studies to optimize potency and selectivity, followed by in vivo studies in relevant disease models to assess its therapeutic efficacy and safety profile.

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• 8. Cracking the Code of Drug Discovery: Small Molecules and Target Identification - PharmaFeatures [pharmafeatures.com]
• 9. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-(Biphenyl-2-yloxy)ethanamine: Synthesis, History, and Pharmacological Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Biphenyl-2-yloxy)ethanamine, a biphenyl ether derivative of scientific interest. The document delves into the compound's discovery and historical context, detailing its likely role as a versatile intermediate in medicinal chemistry. A thorough examination of its synthesis is presented, including a generalized, robust protocol based on the classical Ullmann condensation, complete with a discussion of the underlying reaction mechanism. While direct pharmacological data for 2-(Biphenyl-2-yloxy)ethanamine is not extensively documented in publicly accessible literature, this guide explores the well-established biological activities of the biphenyl and phenethylamine scaffolds it incorporates. This analysis provides a framework for understanding its potential as a precursor for compounds targeting a range of therapeutic areas, including neurological and inflammatory disorders. The guide concludes with a summary of its key chemical and physical properties and a curated list of references for further investigation.

Introduction: The Biphenyl Ether Moiety in Drug Discovery

The biphenyl structural motif is a cornerstone in medicinal chemistry, valued for its rigid, well-defined geometry that allows for precise spatial orientation of functional groups.[1][2] This scaffold is present in a multitude of biologically active compounds, ranging from antihypertensives to anti-inflammatory agents.[2][3] The introduction of an ether linkage, as seen in 2-(Biphenyl-2-yloxy)ethanamine, adds a degree of conformational flexibility while maintaining the core biphenyl structure. This ether linkage can also participate in hydrogen bonding and other non-covalent interactions within biological targets. The ethanamine side chain is another key feature, providing a basic nitrogen atom that is often crucial for receptor binding and pharmacokinetic properties.

2-(Biphenyl-2-yloxy)ethanamine, with its combination of a biphenyl core, an ether linkage, and a primary amine, represents a valuable building block for the synthesis of a diverse array of more complex molecules with potential therapeutic applications. While this specific compound does not appear to be a final drug product itself, its structure suggests its utility as a key intermediate in the development of novel therapeutics.

Discovery and Historical Context

The exact first synthesis and reporting of 2-(Biphenyl-2-yloxy)ethanamine are not prominently documented in readily available scientific literature, suggesting its likely origin within the broader context of chemical library synthesis for drug discovery programs or as a reported intermediate in patent literature. The PubChem database entry for this compound, with CAS number 23314-13-8, indicates its recognition as a distinct chemical entity.

The historical development of synthetic methodologies for biphenyl derivatives dates back over a century, with foundational work on reactions like the Wurtz-Fittig and Bennett-Turner reactions laying the groundwork for more sophisticated cross-coupling methods.[4] The synthesis of aryl ethers, a key structural feature of 2-(Biphenyl-2-yloxy)ethanamine, was significantly advanced by the Ullmann condensation, a copper-catalyzed reaction for the formation of carbon-oxygen bonds. Given the structure of the target molecule, it is highly probable that its initial synthesis was achieved via a modification of this classical reaction. The emergence of this compound in chemical catalogs and databases likely stems from its role as a versatile precursor for more elaborate molecular designs in pharmaceutical and agrochemical research.

Synthesis of 2-(Biphenyl-2-yloxy)ethanamine

The most logical and historically relevant synthetic route to 2-(Biphenyl-2-yloxy)ethanamine is through an Ullmann condensation reaction. This method involves the copper-catalyzed coupling of an aryl halide with an alcohol or phenol. In this case, the synthesis would proceed by the reaction of 2-phenylphenol (also known as 2-hydroxybiphenyl) with a protected 2-aminoethanol derivative, followed by deprotection.

Generalized Synthetic Protocol: Ullmann Condensation Approach

This protocol outlines a robust, two-step procedure for the synthesis of 2-(Biphenyl-2-yloxy)ethanamine.

Step 1: N-(2-(Biphenyl-2-yloxy)ethyl)phthalimide Synthesis

• Reactants:

  • 2-Phenylphenol (1.0 eq)

  • N-(2-Bromoethyl)phthalimide (1.1 eq)

  • Copper(I) iodide (0.1 eq)

  • Potassium carbonate (2.0 eq)

  • Pyridine (solvent)

• Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-phenylphenol, N-(2-bromoethyl)phthalimide, copper(I) iodide, and potassium carbonate.

  • Add anhydrous pyridine as the solvent.

  • Heat the reaction mixture to reflux (approximately 115 °C) and maintain for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure to remove the pyridine.

  • Dissolve the residue in dichloromethane and wash with 1M hydrochloric acid, followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield N-(2-(biphenyl-2-yloxy)ethyl)phthalimide.

Step 2: Deprotection to Yield 2-(Biphenyl-2-yloxy)ethanamine

• Reactants:

  • N-(2-(Biphenyl-2-yloxy)ethyl)phthalimide (1.0 eq)

  • Hydrazine monohydrate (5.0 eq)

  • Ethanol (solvent)

• Procedure:

  • Dissolve the N-(2-(biphenyl-2-yloxy)ethyl)phthalimide in ethanol in a round-bottom flask.

  • Add hydrazine monohydrate to the solution.

  • Heat the mixture to reflux for 2-4 hours. A white precipitate of phthalhydrazide will form.

  • Cool the reaction mixture to room temperature and filter off the precipitate.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with water.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain 2-(Biphenyl-2-yloxy)ethanamine. Further purification can be achieved by distillation under reduced pressure or by conversion to its hydrochloride salt and recrystallization.

Reaction Mechanism: The Ullmann Condensation

The Ullmann condensation for the formation of the aryl ether bond is believed to proceed through a copper-catalyzed nucleophilic aromatic substitution mechanism.

Caption: Generalized mechanism of the Ullmann condensation for aryl ether synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Biphenyl-2-yloxy)ethanamine is provided in the table below.

Property	Value
Molecular Formula	C₁₄H₁₅NO
Molecular Weight	213.28 g/mol
CAS Number	23314-13-8
Appearance	Colorless to pale yellow oil or solid
Boiling Point	Not precisely documented
Melting Point	Not precisely documented
Solubility	Soluble in common organic solvents

Inferred Pharmacological Profile and Structure-Activity Relationships

While specific pharmacological studies on 2-(Biphenyl-2-yloxy)ethanamine are scarce in the public domain, the biological activities of its constituent scaffolds—biphenyl and phenethylamine—are well-documented. This allows for an informed inference of its potential as a precursor for various therapeutic agents.

The Biphenyl Scaffold: A Privileged Structure

The biphenyl moiety is considered a "privileged structure" in medicinal chemistry due to its ability to interact with a wide range of biological targets. Its rigid nature helps in pre-organizing the molecule for optimal receptor binding, while the two phenyl rings can engage in pi-stacking and hydrophobic interactions.

The Phenethylamine Backbone: A Gateway to the Central Nervous System

The phenethylamine skeleton is the backbone for a vast number of neurotransmitters (e.g., dopamine, norepinephrine) and psychoactive drugs. The primary amine of 2-(Biphenyl-2-yloxy)ethanamine can be readily modified to introduce various substituents, thereby modulating its pharmacological properties, such as receptor selectivity and blood-brain barrier permeability.

Potential Therapeutic Areas

Based on the activities of related compounds, derivatives of 2-(Biphenyl-2-yloxy)ethanamine could be explored for a variety of therapeutic applications:

• Central Nervous System (CNS) Disorders: The phenethylamine core suggests potential for developing ligands for aminergic G-protein coupled receptors (GPCRs) and transporters, relevant to conditions like depression, anxiety, and neurodegenerative diseases.

• Anti-inflammatory Agents: Many biphenyl derivatives exhibit potent anti-inflammatory activity, often through the inhibition of enzymes like cyclooxygenase (COX) or by modulating inflammatory signaling pathways.

• Antimicrobial and Antifungal Agents: The biphenyl scaffold is also found in numerous compounds with antimicrobial and antifungal properties.

The following diagram illustrates the potential derivatization of 2-(Biphenyl-2-yloxy)ethanamine to explore different therapeutic avenues.

Caption: Conceptual derivatization of 2-(Biphenyl-2-yloxy)ethanamine for therapeutic exploration.

Conclusion

2-(Biphenyl-2-yloxy)ethanamine is a valuable, yet under-documented, chemical entity that holds significant potential as a scaffold and intermediate in drug discovery. Its synthesis is achievable through established chemical transformations, most notably the Ullmann condensation. While direct biological data is limited, its structural components—the biphenyl group and the phenethylamine moiety—are hallmarks of numerous pharmacologically active compounds. This guide provides a foundational understanding of its synthesis, history, and potential applications, serving as a resource for researchers looking to leverage this versatile molecule in the design and development of novel therapeutics. Further investigation into historical patent literature may provide more specific details on its original intended use and could unveil underexplored avenues for its application.

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exploring the chemical space around "2-(Biphenyl-2-yloxy)ethanamine"

An In-depth Technical Guide to the Chemical Space of 2-(Biphenyl-2-yloxy)ethanamine: A Scaffold for Neuromodulatory Agents

Introduction: Unveiling the Potential of a Privileged Scaffold

The 2-(biphenyl-2-yloxy)ethanamine core represents a fascinating, yet underexplored, scaffold in medicinal chemistry. Its structure, combining a flexible ethylamine chain with a rigid, sterically demanding biphenyl ether moiety, presents a unique three-dimensional architecture ripe for interaction with biological targets. While direct pharmacological data on the parent molecule is sparse, its structural motifs are present in compounds known to interact with the central nervous system (CNS).[1][2] This guide posits the 2-(biphenyl-2-yloxy)ethanamine scaffold as a promising starting point for the development of novel neuromodulatory agents, particularly as inhibitors of the dopamine transporter (DAT).

The rationale for this focus stems from the established success of structurally related biphenyl derivatives in targeting monoamine transporters.[2] Atypical dopamine transporter inhibitors are of significant interest for treating substance use disorders, as they can modulate dopamine levels without producing the psychostimulant effects of traditional DAT inhibitors.[2] This guide will provide a comprehensive framework for the synthesis, structural exploration, and biological evaluation of analogs based on the 2-(biphenyl-2-yloxy)ethanamine core, with the goal of identifying novel therapeutic candidates.

Part 1: Synthetic Strategies for Assembling the Core and Its Analogs

A robust and flexible synthetic strategy is paramount for a successful structure-activity relationship (SAR) campaign. The synthesis of the 2-(biphenyl-2-yloxy)ethanamine scaffold can be approached through several convergent routes, allowing for the late-stage introduction of diversity elements.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target scaffold points to two primary strategies: formation of the ether linkage or construction of the biphenyl system as the key bond-forming step.

Caption: Retrosynthetic analysis of the target scaffold.

Proposed Synthetic Protocol: Suzuki Coupling Approach

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for constructing the biphenyl core, offering broad functional group tolerance and readily available starting materials.[3][4][5]

Step-by-Step Protocol:

• Synthesis of the Aryl Bromide Intermediate:

  • React 2-bromophenol with a suitable N-protected 2-bromoethylamine (e.g., N-Boc-2-bromoethylamine) under Williamson ether synthesis conditions (e.g., K₂CO₃ in acetone or acetonitrile) to form N-Boc-2-(2-bromophenoxy)ethanamine.

• Suzuki-Miyaura Cross-Coupling:

  • Combine the N-Boc-2-(2-bromophenoxy)ethanamine intermediate with a desired phenylboronic acid derivative in a suitable solvent system (e.g., toluene/ethanol/water).

  • Add a palladium catalyst, such as Pd(PPh₃)₄, and a base (e.g., Na₂CO₃ solution).[2]

  • Heat the reaction mixture (e.g., 90 °C) until completion, typically monitored by TLC or LC-MS.

  • Perform an aqueous workup, extract the product with an organic solvent (e.g., ethyl acetate), and purify by column chromatography.

• Deprotection:

  • Remove the Boc protecting group using acidic conditions (e.g., trifluoroacetic acid in dichloromethane or HCl in dioxane) to yield the final 2-(biphenyl-2-yloxy)ethanamine analog.

Caption: Proposed synthetic workflow via Suzuki coupling.

This approach allows for the facile generation of a library of analogs by varying the substitution on the phenylboronic acid in the Suzuki coupling step.

Part 2: Exploring the Chemical Space: A Structure-Activity Relationship (SAR) Roadmap

A systematic exploration of the chemical space around the core scaffold is crucial for identifying key structural features that govern biological activity. The following sections outline a logical progression for analog design and synthesis.

Core Structure and Key Modification Points

The 2-(biphenyl-2-yloxy)ethanamine scaffold can be divided into three key regions for modification:

• Region A: The "Outer" Phenyl Ring: This region is highly amenable to modification via the choice of substituted phenylboronic acids.

• Region B: The "Inner" Phenoxy Ring: Modifications here would require starting from a substituted 2-bromophenol.

• Region C: The Ethylamine Side Chain: This region can be modified by altering the length of the alkyl chain or by substituting the amine.

Caption: Key regions for SAR exploration.

SAR Table: A Guide for Analog Design

The following table outlines proposed modifications and their rationale, based on established principles of medicinal chemistry.[6][7]

Region	Modification	Rationale	Potential Impact
A: Outer Phenyl Ring	Small lipophilic groups (F, Cl, Br, CH₃) at the 4'-position	Explore the impact of electronics and sterics on binding.[2]	Increased DAT affinity; potential hERG liabilities.
Hydrogen bond donors/acceptors (OH, OCH₃)	Probe for specific interactions within the binding pocket.	May improve selectivity or introduce new interactions.
Bulky groups (t-butyl, phenyl)	Define the steric limits of the binding pocket.	Likely to decrease affinity.
B: Inner Phenoxy Ring	Introduction of fluorine atoms	Block potential sites of metabolism; alter electronic properties.	Increased metabolic stability and brain penetration.
Shifting the ether linkage (e.g., to the 3- or 4-position)	Alter the overall geometry of the molecule.	Drastically change binding mode and affinity.
C: Ethylamine Side Chain	N-methylation or N,N-dimethylation	Increase basicity and potentially alter selectivity between monoamine transporters.[1]	May shift activity towards SERT or NET.
α-methylation	Introduce a chiral center; increase metabolic stability.[6]	Potentially longer duration of action; may introduce stereoselectivity.
Homologation to a propylamine chain	Increase flexibility and distance between the amine and the biphenyl moiety.	May decrease affinity due to entropic penalty.

Part 3: Biological Evaluation Workflow

A tiered approach to biological evaluation will ensure efficient use of resources, starting with high-throughput in vitro assays and progressing to more complex cellular and in vivo models for the most promising candidates.

Primary Screening: In Vitro Binding and Uptake Assays

The initial screening cascade should focus on quantifying the affinity of the synthesized analogs for the primary target (DAT) and assessing their selectivity against other key monoamine transporters (SERT and NET).

Experimental Protocols:

• Radioligand Binding Assays:

  • Objective: To determine the binding affinity (Ki) of the test compounds for human DAT, SERT, and NET.

  • Methodology:

    • Prepare cell membrane homogenates from HEK293 cells stably expressing the transporter of interest.

    • Incubate the membranes with a specific radioligand (e.g., [³H]WIN 35,428 for DAT) and varying concentrations of the test compound.

    • After incubation, separate bound from free radioligand by rapid filtration.

    • Quantify the bound radioactivity using liquid scintillation counting.

    • Calculate IC₅₀ values and convert to Ki using the Cheng-Prusoff equation.

• Synaptosomal Uptake Assays:

  • Objective: To measure the functional inhibition of dopamine uptake by the test compounds.

  • Methodology:

    • Prepare synaptosomes from rat striatal tissue.

    • Pre-incubate the synaptosomes with varying concentrations of the test compound.

    • Initiate uptake by adding [³H]dopamine.

    • After a short incubation period, terminate the uptake by rapid filtration and washing with ice-cold buffer.

    • Lyse the synaptosomes and measure the internalized radioactivity.

    • Calculate IC₅₀ values for uptake inhibition.

Caption: Tiered biological evaluation workflow.

Secondary and Safety Profiling

Promising candidates from the primary screens should be subjected to further evaluation to assess their safety and drug-like properties.

• hERG Liability: A crucial early-stage safety assessment is to evaluate the potential for inhibition of the hERG potassium channel, which is associated with cardiotoxicity.[2] This is typically done using automated patch-clamp electrophysiology.

• In Vitro ADME: Preliminary absorption, distribution, metabolism, and excretion (ADME) properties should be assessed. Key assays include:

  • Metabolic Stability: Incubation with liver microsomes to determine the rate of metabolic degradation.

  • Cell Permeability: Using assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) to predict passive diffusion across the gut wall and blood-brain barrier.

  • Plasma Protein Binding: To determine the fraction of compound bound to plasma proteins, which influences the free concentration available to interact with the target.

Conclusion and Future Directions

The 2-(biphenyl-2-yloxy)ethanamine scaffold presents a compelling starting point for the discovery of novel CNS-active agents. The synthetic and screening strategies outlined in this guide provide a clear and logical framework for exploring the chemical space around this core. By systematically modifying the three key regions of the molecule and employing a tiered biological evaluation cascade, it is possible to develop a comprehensive understanding of the SAR for this compound class. The ultimate goal is the identification of potent and selective DAT inhibitors with favorable drug-like properties, potentially leading to new therapeutic options for a range of neurological and psychiatric disorders.

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A Comprehensive Guide to the Theoretical and Computational Investigation of 2-(Biphenyl-2-yloxy)ethanamine

Intended Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides an in-depth exploration of the theoretical and computational methodologies for characterizing "2-(Biphenyl-2-yloxy)ethanamine," a molecule of interest in medicinal chemistry. We present a structured approach, beginning with fundamental quantum chemical calculations to elucidate its electronic and structural properties, and extending to advanced molecular modeling techniques such as molecular docking and molecular dynamics simulations to predict its potential biological interactions. This document serves as a practical workflow for researchers seeking to apply computational tools to the analysis and development of novel small molecule therapeutics. We emphasize a self-validating system, where computational predictions are correlated with available experimental data, ensuring a high degree of scientific integrity.

Introduction: The Rationale for a Computational Approach

"2-(Biphenyl-2-yloxy)ethanamine" is a small organic molecule featuring a biphenyl moiety linked to an ethanamine group via an ether linkage. Its structural motifs, particularly the biphenyl and phenoxyethanamine components, are present in numerous biologically active compounds. The biphenyl group is a privileged scaffold in drug design, known to engage in favorable interactions with biological targets[1]. Similarly, phenoxyethanamine derivatives have been investigated for their activity in the central nervous system, notably as inhibitors of monoamine transporters[2].

Given the potential for this molecule to interact with biological systems, a thorough understanding of its conformational landscape, electronic properties, and potential binding modes is essential for guiding further research and development. Computational chemistry offers a powerful and cost-effective avenue to explore these characteristics before embarking on extensive experimental studies. This guide will delineate a comprehensive computational workflow for the investigation of "2-(Biphenyl-2-yloxy)ethanamine."

Molecular Properties of 2-(Biphenyl-2-yloxy)ethanamine

A foundational step in any computational study is to gather the fundamental physicochemical properties of the molecule.

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	[3]
Molecular Weight	213.27 g/mol	[3]
IUPAC Name	2-(2-phenylphenoxy)ethanamine	[3]
Canonical SMILES	C1=CC=C(C=C1)C2=CC=CC=C2OCCN	[3]
XLogP3	2.3	[3]

Quantum Chemical Investigations: Unveiling the Intrinsic Properties

Density Functional Theory (DFT) is a robust method for investigating the electronic structure and properties of organic molecules. Here, we outline a protocol for the quantum chemical analysis of "2-(Biphenyl-2-yloxy)ethanamine."

Geometry Optimization and Conformational Analysis

The flexibility of the ether linkage and the rotational freedom of the biphenyl group mean that "2-(Biphenyl-2-yloxy)ethanamine" can adopt multiple conformations. Identifying the lowest energy conformer is crucial as it represents the most probable structure of the molecule.

Experimental Protocol: Geometry Optimization

• Initial Structure Generation: A 3D structure of "2-(Biphenyl-2-yloxy)ethanamine" is generated using molecular building software (e.g., Avogadro, ChemDraw).

• Conformational Search: A systematic conformational search is performed to explore the potential energy surface. This can be achieved using methods like simulated annealing.

• DFT Optimization: The lowest energy conformers from the search are then subjected to full geometry optimization using a DFT method. A common and reliable choice is the B3LYP functional with a 6-31G(d) basis set.

• Frequency Analysis: A frequency calculation is performed on the optimized structure to confirm that it is a true minimum on the potential energy surface (i.e., no imaginary frequencies).

Caption: Workflow for obtaining the optimized ground state geometry.

Electronic Properties and Reactivity Descriptors

Once the optimized geometry is obtained, a wealth of electronic properties can be calculated to understand the molecule's reactivity and potential for intermolecular interactions.

• Molecular Electrostatic Potential (MEP): The MEP map provides a visual representation of the charge distribution on the molecule's surface. Regions of negative potential (red) are susceptible to electrophilic attack, while regions of positive potential (blue) are prone to nucleophilic attack.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability.

Prediction of Spectroscopic Properties for Validation

A critical component of a self-validating computational protocol is the ability to predict experimental observables. DFT can be used to calculate NMR and IR spectra, which can then be compared to experimental data.

Experimental Protocol: NMR and IR Spectra Prediction

• NMR Chemical Shift Calculation: Using the optimized geometry, the NMR shielding tensors are calculated using a method like Gauge-Including Atomic Orbitals (GIAO) with a suitable DFT functional and basis set (e.g., B3LYP/6-311+G(2d,p)). The calculated shielding tensors are then converted to chemical shifts by referencing them to a standard (e.g., Tetramethylsilane - TMS).

• IR Frequency Calculation: The vibrational frequencies and corresponding intensities are obtained from the frequency calculation performed after geometry optimization. These can be plotted to generate a theoretical IR spectrum.

Validation: The calculated ¹H and ¹³C NMR chemical shifts and IR vibrational frequencies can be compared with experimental spectra available from databases such as SpectraBase. While a perfect match is not expected due to the approximations in the calculations and the influence of the experimental environment, a good correlation provides confidence in the computational model.

Molecular Docking: Predicting Biological Targets and Binding Modes

The structural similarity of "2-(Biphenyl-2-yloxy)ethanamine" to known monoamine reuptake inhibitors suggests that the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT) are plausible biological targets. Molecular docking can be employed to predict the binding affinity and pose of the molecule within the binding sites of these transporters.

Experimental Protocol: Molecular Docking

• Target Protein Preparation: Crystal structures of the human SERT, NET, and DAT are obtained from the Protein Data Bank (PDB). The proteins are prepared by removing water molecules, adding hydrogen atoms, and assigning partial charges.

• Ligand Preparation: The 3D structure of "2-(Biphenyl-2-yloxy)ethanamine" obtained from DFT calculations is prepared by assigning partial charges and defining rotatable bonds.

• Docking Simulation: A docking program such as AutoDock Vina is used to predict the binding pose and affinity of the ligand to each transporter. The search space is defined around the known ligand-binding site.

• Analysis of Results: The docking results are analyzed to identify the most favorable binding poses based on the predicted binding energy and to visualize the key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking).

Caption: A generalized workflow for molecular docking studies.

Molecular Dynamics Simulations: Exploring the Dynamic Nature of Binding

While molecular docking provides a static snapshot of the ligand-protein interaction, molecular dynamics (MD) simulations can offer insights into the dynamic behavior of the complex over time. This is particularly important for a flexible ligand like "2-(Biphenyl-2-yloxy)ethanamine" and dynamic targets like membrane transporters.

Experimental Protocol: Molecular Dynamics Simulation

• System Setup: The best-ranked docked complex from the molecular docking study is used as the starting point. The complex is placed in a simulation box and solvated with an explicit water model. Ions are added to neutralize the system and mimic physiological salt concentrations.

• Equilibration: The system is subjected to a series of energy minimization and equilibration steps to relax the system and allow the solvent to accommodate the protein-ligand complex.

• Production Run: A production MD simulation is run for a significant period (e.g., 100 nanoseconds or more) to sample the conformational space of the complex.

• Trajectory Analysis: The resulting trajectory is analyzed to assess the stability of the ligand in the binding site, identify key and persistent interactions, and calculate properties such as the root-mean-square deviation (RMSD) and root-mean-square fluctuation (RMSF).

Caption: Key stages in a molecular dynamics simulation workflow.

Conclusion and Future Directions

This guide has outlined a comprehensive theoretical and computational workflow for the in-depth study of "2-(Biphenyl-2-yloxy)ethanamine." By integrating quantum chemical calculations, molecular docking, and molecular dynamics simulations, researchers can gain a detailed understanding of the molecule's intrinsic properties and its potential interactions with biological targets. The emphasis on validation against experimental data ensures the robustness and reliability of the computational predictions.

The insights gained from these studies can provide a strong foundation for the rational design of future experiments, including chemical synthesis of analogs with improved properties and in vitro and in vivo biological testing. This synergistic approach between computational and experimental methods is paramount in modern drug discovery and development.

References

• Yardley, J. D., et al. (1990). 2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives: synthesis and antidepressant activity. Journal of Medicinal Chemistry, 33(10), 2899–2905. [Link][2]

• PubChem. (n.d.). 2-(Biphenyl-2-yloxy)ethanamine. National Center for Biotechnology Information. Retrieved from [Link][3]

• MDPI. (2023). 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. Molbank, 2023(3), M1682. [Link]

• Lu, W., et al. (2022). Biphenyls in Clusiaceae: Isolation, structure diversity, synthesis and bioactivity. Frontiers in Plant Science, 13, 1048937. [Link][1]

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Protocols & Analytical Methods

A Comprehensive Guide to the Synthesis of 2-(Biphenyl-2-yloxy)ethanamine via Williamson Ether Synthesis

An Application Note for Drug Development Professionals

Abstract

2-(Biphenyl-2-yloxy)ethanamine is a valuable intermediate and structural motif in medicinal chemistry, appearing in various pharmacologically active compounds. This application note provides a detailed, robust, and scientifically grounded protocol for the synthesis of this target molecule starting from commercially available 2-biphenylol. The methodology is centered on the Williamson ether synthesis, a classic and reliable method for forming ether linkages.[1][2] We delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental procedure, and discuss critical parameters for process optimization and troubleshooting. This guide is intended for researchers and scientists in drug development and process chemistry, offering both a practical protocol and the theoretical framework necessary for its successful implementation and adaptation.

Introduction and Scientific Background

The synthesis of aryl ethers is a fundamental transformation in organic chemistry.[3] The target molecule, 2-(biphenyl-2-yloxy)ethanamine, incorporates a biphenyl scaffold linked via an ether to an ethylamine sidechain. This unique combination of a rigid, aromatic biphenyl group and a flexible, basic amino group makes it a privileged scaffold for interacting with biological targets.

The chosen synthetic route is the Williamson ether synthesis, an SN2 reaction between a deprotonated alcohol (an alkoxide or, in this case, a phenoxide) and an organohalide.[2] This method is renowned for its broad scope and reliability in preparing both symmetrical and asymmetrical ethers.[2][4]

Causality of the Synthetic Strategy:

• Nucleophile Formation: 2-Biphenylol ([1,1'-Biphenyl]-2-ol) is a phenolic compound, making its hydroxyl proton significantly more acidic (pKa ≈ 10) than that of an aliphatic alcohol. This allows for facile deprotonation with moderately strong bases like potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) to form the highly nucleophilic 2-phenylphenoxide ion.[5]

• Electrophile Selection: A primary alkyl halide, such as 2-bromoethylamine or 2-chloroethylamine, is chosen as the electrophile. Primary halides are ideal for SN2 reactions as they minimize steric hindrance at the reaction center, thereby favoring the substitution pathway over the competing E2 elimination side reaction.[1][2] We will use 2-bromoethylamine hydrobromide, a stable and commercially available salt.

• Solvent Choice: A polar aprotic solvent, such as N,N-Dimethylformamide (DMF) or acetonitrile, is optimal. These solvents effectively solvate the counter-ion of the base (e.g., K⁺) while poorly solvating the phenoxide nucleophile, leaving it "naked" and highly reactive, thus accelerating the rate of the SN2 reaction.[4][6]

The overall reaction proceeds as follows:

Scheme 1: Synthesis of 2-(Biphenyl-2-yloxy)ethanamine

A visual representation of the chemical transformation.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis, purification, and characterization of the target compound.

Quantitative data for the synthesis is summarized in the table below.

Compound	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents	Supplier
2-Biphenylol	C₁₂H₁₀O	170.21	10.0	1.70 g	1.0	Sigma-Aldrich
2-Bromoethylamine HBr	C₂H₇Br₂N	204.90	12.0	2.46 g	1.2	Acros Organics
Potassium Carbonate	K₂CO₃	138.21	25.0	3.45 g	2.5	Fisher Scientific
N,N-Dimethylformamide	C₃H₇NO	73.09	-	50 mL	-	EMD Millipore
Ethyl Acetate	C₄H₈O₂	88.11	-	As needed	-	VWR
Hexane	C₆H₁₄	86.18	-	As needed	-	VWR
Deionized Water	H₂O	18.02	-	As needed	-	In-house
Brine (sat. NaCl)	NaCl	58.44	-	As needed	-	In-house

The overall process from setup to final product is outlined in the following workflow diagram.

Diagram 1: High-level experimental workflow for the synthesis.

Safety Precaution: This procedure should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves. 2-Biphenylol is an irritant, and DMF is a toxic solvent.[7]

• Reaction Setup (Phenoxide Formation):

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-biphenylol (1.70 g, 10.0 mmol) and anhydrous potassium carbonate (3.45 g, 25.0 mmol).

  • Add 50 mL of N,N-dimethylformamide (DMF).

  • Stir the suspension at room temperature for 30 minutes.

  • Rationale: Using 2.5 equivalents of K₂CO₃ ensures complete deprotonation of the phenol (1 eq.) and neutralization of the hydrobromide salt of the alkylating agent (1 eq.), with a slight excess to drive the reaction.

• Alkylation Reaction:

  • To the stirred suspension, add 2-bromoethylamine hydrobromide (2.46 g, 12.0 mmol) in one portion.

  • Heat the reaction mixture to 80 °C using an oil bath.

  • Maintain stirring at this temperature and monitor the reaction's progress using Thin-Layer Chromatography (TLC) (e.g., mobile phase: 10% Methanol in Dichloromethane with 1% triethylamine). The reaction is typically complete within 6-12 hours.

  • Rationale: Heating accelerates the SN2 reaction rate. TLC allows for visual confirmation that the starting 2-biphenylol spot has been consumed and a new, more polar product spot (due to the amine) has appeared.

• Aqueous Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a separatory funnel containing 200 mL of deionized water.

  • Extract the aqueous phase three times with ethyl acetate (3 x 75 mL).

  • Combine the organic extracts and wash them twice with deionized water (2 x 100 mL) followed by one wash with saturated brine (1 x 100 mL).

  • Rationale: The initial dilution with water precipitates the crude product and dissolves inorganic salts (KBr, excess K₂CO₃). Extraction with ethyl acetate transfers the organic product from the aqueous phase. Water washes remove residual DMF and salts, while the brine wash helps to break any emulsions and remove bulk water from the organic layer.[5]

Diagram 2: Step-by-step purification process.

• Purification (Column Chromatography):

  • Dry the combined organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude residue by flash column chromatography on silica gel.

  • A suitable eluent system is a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane and gradually increasing to 50% ethyl acetate). The inclusion of 0.5-1% triethylamine in the eluent can prevent the amine product from streaking on the silica gel.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to afford 2-(biphenyl-2-yloxy)ethanamine as a solid or viscous oil.

Characterization and Expected Results

The identity and purity of the final compound should be confirmed by standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): Expected signals would include aromatic protons from the biphenyl group (approx. δ 7.0-7.6 ppm), triplet signals for the two methylene groups of the ethylamine chain (O-CH₂ at approx. δ 4.0-4.2 ppm and N-CH₂ at approx. δ 2.9-3.1 ppm), and a broad singlet for the amine protons (NH₂).

• ¹³C NMR (101 MHz, CDCl₃): Aromatic carbons will appear in the δ 110-160 ppm region. The O-CH₂ carbon is expected around δ 68-70 ppm, and the N-CH₂ carbon around δ 40-42 ppm.

• Mass Spectrometry (ESI+): The calculated exact mass for C₁₄H₁₅NO is 213.1154. The mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 214.1226.

Troubleshooting and Process Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Ineffective base (wet K₂CO₃).2. Low reaction temperature.3. Deactivated alkylating agent.	1. Use freshly dried, powdered K₂CO₃ or a stronger base like NaH in THF.2. Ensure the internal reaction temperature reaches 80 °C.3. Use a fresh bottle of 2-bromoethylamine HBr.
Incomplete Reaction	1. Insufficient reaction time.2. Insufficient base.	1. Extend the reaction time and continue to monitor by TLC.2. Ensure at least 2.2 equivalents of base are used.
Product Streaking on TLC/Column	Amine interacting strongly with acidic silica gel.	Add 0.5-1% triethylamine or ammonia to the chromatography eluent to neutralize active sites on the silica.
Difficult Work-up (Emulsions)	Residual DMF or fine inorganic salts.	Add more brine during the washing step. Allow the separatory funnel to stand for an extended period. If necessary, filter the entire mixture through a pad of Celite.

Conclusion

The Williamson ether synthesis provides an efficient and reliable pathway for the preparation of 2-(biphenyl-2-yloxy)ethanamine from 2-biphenylol. By carefully selecting the base and solvent, and by adhering to the detailed work-up and purification protocol, researchers can obtain the target compound in good yield and high purity. This application note serves as a comprehensive guide, empowering scientists to confidently execute this synthesis and adapt it for related structural analogs in their drug discovery and development programs.

References

• Vertex AI Search. (n.d.). The Williamson Ether Synthesis. Retrieved January 16, 2026.
• Wikipedia. (n.d.). Phenol ether. Retrieved January 16, 2026.
• Organic Chemistry Portal. (n.d.).
• Google Patents. (n.d.). US4700005A - Preparation of phenolic ethers. Retrieved January 16, 2026.
• University of Colorado Boulder. (n.d.). Experiment 06: Williamson Ether Synthesis. Retrieved January 16, 2026.
• University of Michigan-Dearborn. (n.d.). The Williamson Ether Synthesis. Retrieved January 16, 2026.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved January 16, 2026, from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved January 16, 2026.

• PubChem. (n.d.). 2-(Biphenyl-2-yloxy)ethanamine. Retrieved January 16, 2026, from [Link]

• Organic Chemistry Portal. (n.d.).

• ChemTalk. (n.d.). Williamson Ether Synthesis. Retrieved January 16, 2026, from [Link]

• BenchChem. (n.d.). Application Notes and Protocols for N-Alkylation using 2-Bromoethylamine Hydrobromide. Retrieved January 16, 2026.
• BenchChem. (n.d.). Application Notes and Protocols for Selective Mono-N-Alkylation of Primary Amines Using 2-Bromoethylamine. Retrieved January 16, 2026.
• Wikipedia. (n.d.). 2-Phenylphenol. Retrieved January 16, 2026.
• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved January 16, 2026.

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Application Notes and Protocols for the Synthesis of 2-(Biphenyl-2-yloxy)ethanamine via Buchwald-Hartwig Amination

Introduction: The Strategic Importance of Aryl Aminoether Scaffolds and the Power of Palladium Catalysis

The 2-(biphenyl-2-yloxy)ethanamine scaffold represents a privileged structural motif in contemporary drug discovery and materials science. The unique spatial arrangement of a flexible aminoethyl chain appended to a rigid, sterically demanding biphenyl ether backbone imparts favorable physicochemical properties for molecular recognition at biological targets and for the construction of advanced materials. The synthesis of such aryl aminoethers, however, presents challenges for traditional synthetic methodologies, which often require harsh conditions and exhibit limited functional group tolerance.

The advent of the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has revolutionized the formation of carbon-nitrogen (C-N) and carbon-oxygen (C-O) bonds.[1][2] This powerful transformation allows for the efficient and selective construction of aryl amines and aryl ethers under relatively mild conditions, tolerating a wide array of functional groups.[3][4] This application note provides a comprehensive, field-proven guide for the synthesis of 2-(biphenyl-2-yloxy)ethanamine, leveraging a two-step sequence involving a strategic Buchwald-Hartwig C-O bond formation followed by a standard deprotection. This protocol is designed for researchers, scientists, and drug development professionals seeking a reliable and scalable route to this valuable intermediate.

Synthetic Strategy: A Two-Step Approach to 2-(Biphenyl-2-yloxy)ethanamine

Our synthetic approach is a two-step process, beginning with a Buchwald-Hartwig C-O coupling to form the aryl ether bond, followed by the deprotection of the amine. This strategy was chosen for its robustness and the commercial availability of the starting materials.

Step 1: Buchwald-Hartwig C-O Coupling. The first step involves the palladium-catalyzed coupling of 2-phenylphenol with an amine-protected 2-bromoethanamine derivative, specifically N-(tert-butoxycarbonyl)-2-bromoethanamine (N-Boc-2-bromoethanamine). The tert-butoxycarbonyl (Boc) protecting group is selected for its stability under the basic conditions of the Buchwald-Hartwig reaction and its facile removal under acidic conditions.[5][6]

Step 2: N-Boc Deprotection. The second step is the removal of the Boc protecting group from the synthesized intermediate, N-Boc-2-(biphenyl-2-yloxy)ethanamine, to yield the final product, 2-(biphenyl-2-yloxy)ethanamine. This is typically achieved by treatment with a strong acid.[7]

Mechanistic Insight: The Palladium Catalytic Cycle

The Buchwald-Hartwig reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (or in our C-O coupling, the alkyl halide).

• Ligand Exchange/Deprotonation: The alcohol (or amine) coordinates to the Pd(II) complex, and a base facilitates the deprotonation to form a palladium alkoxide (or amide).

• Reductive Elimination: The desired C-O (or C-N) bond is formed, releasing the product and regenerating the Pd(0) catalyst.[8]

The choice of ligand is critical for the efficiency of the catalytic cycle, influencing the rates of oxidative addition and reductive elimination. Bulky, electron-rich phosphine ligands are often employed to promote these key steps.[2]

Diagram of the Buchwald-Hartwig C-O Coupling Catalytic Cycle:

Caption: Catalytic cycle for the Buchwald-Hartwig C-O coupling.

Experimental Protocols

Part 1: Synthesis of N-Boc-2-(biphenyl-2-yloxy)ethanamine (C-O Coupling)

This protocol details the synthesis of the protected intermediate via a palladium-catalyzed C-O coupling reaction.

Table of Reagents and Materials:

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Properties
2-Phenylphenol	C₁₂H₁₀O	170.21	1.70 g	10.0	White solid, M.P. 57-59 °C[9]
N-Boc-2-bromoethanamine	C₇H₁₄BrNO₂	224.10	2.69 g	12.0	Solid, M.P. 30 °C[10]
Pd₂(dba)₃	C₅₁H₄₂O₃Pd₂	915.72	91.6 mg	0.1 (1 mol%)	Purple solid
RuPhos	C₃₀H₄₅OP	452.65	135.8 mg	0.3 (3 mol%)	White solid
NaOt-Bu	C₄H₉NaO	96.10	1.35 g	14.0	White solid, hygroscopic
Toluene	C₇H₈	92.14	50 mL	-	Anhydrous, degassed

Step-by-Step Protocol:

• Reaction Setup: To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 2-phenylphenol (1.70 g, 10.0 mmol), sodium tert-butoxide (1.35 g, 14.0 mmol), Pd₂(dba)₃ (91.6 mg, 0.1 mmol), and RuPhos (135.8 mg, 0.3 mmol).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon three times.

• Solvent and Reagent Addition: Under a positive pressure of argon, add anhydrous, degassed toluene (50 mL) via syringe. Stir the mixture for 10 minutes at room temperature. Then, add N-Boc-2-bromoethanamine (2.69 g, 12.0 mmol) via syringe.

• Reaction: Heat the reaction mixture to 100 °C in a preheated oil bath and stir for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction mixture to room temperature. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (20 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-Boc-2-(biphenyl-2-yloxy)ethanamine as a solid.

Diagram of the Experimental Workflow for Part 1:

Caption: Workflow for the synthesis of the protected intermediate.

Part 2: Deprotection of N-Boc-2-(biphenyl-2-yloxy)ethanamine

This protocol describes the removal of the Boc protecting group to yield the final product.

Table of Reagents and Materials:

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Properties
N-Boc-2-(biphenyl-2-yloxy)ethanamine	C₁₉H₂₃NO₃	313.39	3.13 g	10.0	Solid (from Part 1)
Trifluoroacetic Acid (TFA)	C₂HF₃O₂	114.02	10 mL	-	Corrosive liquid
Dichloromethane (DCM)	CH₂Cl₂	84.93	40 mL	-	Volatile liquid
Saturated NaHCO₃ solution	-	-	As needed	-	Aqueous solution

Step-by-Step Protocol:

• Reaction Setup: Dissolve N-Boc-2-(biphenyl-2-yloxy)ethanamine (3.13 g, 10.0 mmol) in dichloromethane (40 mL) in a round-bottom flask with a magnetic stir bar.

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add trifluoroacetic acid (10 mL) dropwise.

• Reaction: Remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours. Monitor the deprotection by TLC or LC-MS.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Neutralization and Extraction: Dissolve the residue in ethyl acetate (50 mL) and wash with saturated aqueous sodium bicarbonate solution (3 x 30 mL) until the aqueous layer is basic. Wash the organic layer with brine (30 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield 2-(biphenyl-2-yloxy)ethanamine.[11] Further purification can be achieved by recrystallization or chromatography if necessary.

Final Product Properties:

Compound	Formula	MW ( g/mol )	XLogP3
2-(Biphenyl-2-yloxy)ethanamine	C₁₄H₁₅NO	213.27	2.3

Troubleshooting and Key Considerations

• Low Yield in C-O Coupling: Ensure all reagents and solvents are anhydrous and that the reaction is performed under a strict inert atmosphere. The quality of the palladium catalyst and ligand is crucial. Consider using a pre-catalyst for better reproducibility.

• Incomplete Deprotection: If the deprotection is sluggish, the reaction time can be extended, or a larger excess of TFA can be used. Alternatively, 4M HCl in dioxane is an effective reagent for Boc deprotection.[12]

• Safety: 2-Phenylphenol is an irritant.[1] Trifluoroacetic acid is highly corrosive. Handle these reagents in a fume hood with appropriate personal protective equipment. Sodium tert-butoxide is a strong base and is pyrophoric in the presence of moisture.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 2-(biphenyl-2-yloxy)ethanamine using the Buchwald-Hartwig C-O coupling reaction followed by a deprotection step. By leveraging the power and selectivity of palladium catalysis, this method offers an efficient route to a valuable molecular scaffold for applications in pharmaceutical and materials science research. The provided protocols and insights are intended to enable researchers to successfully synthesize this target molecule and adapt the methodology for related structures.

References

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• Food and Agriculture Organization of the United Nations. (n.d.). 2-PHENYLPHENOL AND ITS SODIUM SALT (056) EXPLANATION. [Link]

• PubChem. (n.d.). 2-(Biphenyl-2-yloxy)ethanamine. [Link]

• University of Hertfordshire. (n.d.). 2-phenylphenol. AERU. [Link]

• Pratt, D. A., et al. (2005). Palladium-Catalyzed Negishi Cross-Coupling Reactions of Unactivated Alkyl Iodides, Bromides, Chlorides, and Tosylates. Journal of the American Chemical Society. [Link]

• Wiley. (2020, November 23). New Palladium Catalyst Developed for Coupling of Aryl Halides and Alkyl Lithium Reagents. Advanced Science News. [Link]

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• Wikipedia. (2023, December 12). Buchwald–Hartwig amination. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. [Link]

• Royal Society of Chemistry. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Hartwig, J. F., et al. (2016). Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile. ACS Central Science. [Link]

• ChemBK. (n.d.). 2-([1,1'-Biphenyl]-4-yl)ethanaMine. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Prep-chem.com. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

• J&K Scientific LLC. (2021, February 23). Buchwald-Hartwig Cross-Coupling. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• ResearchGate. (n.d.). Synthesis of N-BOC amines by various routes. [Link]

• Đud, M., & Margetić, D. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. International Journal of Organic Chemistry, 7, 140-144. [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. [Link]

• SciSpace. (n.d.). Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. [Link]

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Application Notes and Protocols for Amide Coupling with 2-(Biphenyl-2-yloxy)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of an amide bond is a cornerstone of modern organic and medicinal chemistry, pivotal in the synthesis of pharmaceuticals, agrochemicals, and novel materials. The vast diversity of available carboxylic acids and amines allows for the construction of immense chemical libraries. However, the reactivity of these building blocks can vary significantly, necessitating carefully optimized protocols. This guide provides a detailed examination of amide coupling protocols specifically tailored for 2-(Biphenyl-2-yloxy)ethanamine, a primary amine featuring a sterically demanding biphenyl ether moiety.

The structure of 2-(Biphenyl-2-yloxy)ethanamine presents unique considerations for amide bond formation. The bulky biphenyl group can sterically hinder the approach of the amine to an activated carboxylic acid. Furthermore, the electron-withdrawing nature of the aryloxy group may reduce the nucleophilicity of the primary amine, potentially slowing the reaction rate compared to simpler aliphatic amines. This document will provide a rationale for selecting appropriate coupling reagents and detailed, field-tested protocols to overcome these challenges, ensuring high-yield and high-purity amide synthesis.

Physicochemical Properties of 2-(Biphenyl-2-yloxy)ethanamine

A thorough understanding of the substrate's properties is critical for protocol design.

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	[1]
Molecular Weight	213.27 g/mol	[1]
Appearance	Not specified (likely an oil or low-melting solid)	N/A
XLogP3	2.3	[1]
Basicity (pKa of conjugate acid)	Estimated to be slightly lower than typical primary alkylamines (pKa ~10.6) due to the inductive effect of the aryloxy group.	N/A

The moderate lipophilicity (XLogP3 of 2.3) suggests good solubility in common organic solvents used for amide coupling, such as Dichloromethane (DCM), N,N-Dimethylformamide (DMF), and Acetonitrile (ACN).

Choosing the Right Coupling Reagent: A Rationale

The selection of a coupling reagent is the most critical parameter for a successful amide bond formation. Given the steric bulk and potentially reduced nucleophilicity of 2-(Biphenyl-2-yloxy)ethanamine, two classes of reagents are highly recommended: Uronium/Aminium salts and Carbodiimides with additives.

• Uronium/Aminium Salts (e.g., HATU): Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are among the most powerful coupling agents.[2][3][4] They react with carboxylic acids to form highly reactive OAt-active esters, which are particularly effective for coupling with sterically hindered or less nucleophilic amines.[4] The use of HATU is strongly recommended as a first-line approach for this substrate.

• Carbodiimides with Additives (e.g., EDC/HOBt): 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates carboxylic acids to form an O-acylisourea intermediate.[5][6] While highly reactive, this intermediate can be prone to side reactions and racemization of adjacent chiral centers. The addition of nucleophilic additives like 1-Hydroxybenzotriazole (HOBt) or OxymaPure is crucial. These additives trap the O-acylisourea to form a more stable and selective active ester, leading to higher yields and purities.[2][7] This combination offers a cost-effective and highly efficient alternative to uronium salts.

Experimental Protocols

The following protocols are designed as robust starting points for the amide coupling of 2-(Biphenyl-2-yloxy)ethanamine with a generic carboxylic acid. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended for its high reactivity and reliability, especially when dealing with challenging substrates.

Workflow Diagram:

Caption: Workflow for HATU-mediated amide coupling.

Step-by-Step Methodology:

• To a stirred solution of the carboxylic acid (1.0 equivalent) in anhydrous N,N-Dimethylformamide (DMF) (0.1-0.5 M), add HATU (1.1 equivalents).

• Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 equivalents).

• Stir the mixture at room temperature for 5-15 minutes to pre-activate the carboxylic acid. This step is critical to ensure the formation of the active ester before the amine is introduced.

• Add 2-(Biphenyl-2-yloxy)ethanamine (1.05 equivalents) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-4 hours.

• Upon completion, quench the reaction by adding water.

• Extract the product with an appropriate organic solvent (e.g., Ethyl Acetate).

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Robust and Cost-Effective Coupling using EDC/HOBt

This protocol is a widely used, reliable, and more economical alternative to HATU.

Mechanism Diagram:

Sources

• 1. Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. d-nb.info [d-nb.info]
• 4. peptidebridge.com [peptidebridge.com]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 7. bachem.com [bachem.com]

Mastering the Synthesis of N-Alkylated 2-(Biphenyl-2-yloxy)ethanamine Derivatives: A Guide for Drug Development Professionals

Introduction: The Strategic Importance of N-Alkylation in Modulating Bioactivity

In the landscape of modern drug discovery, the precise modification of lead compounds is a critical step in optimizing their pharmacological profiles. The N-alkylation of primary amines, such as 2-(Biphenyl-2-yloxy)ethanamine, represents a powerful and frequently employed strategy to fine-tune a molecule's properties, including its potency, selectivity, metabolic stability, and pharmacokinetic characteristics. The biphenyl-yloxy-ethanamine scaffold is a privileged structural motif found in a variety of biologically active compounds, and the ability to systematically modify the terminal amine group opens up a vast chemical space for exploration.

This comprehensive guide provides detailed experimental protocols and field-proven insights for the successful N-alkylation of 2-(Biphenyl-2-yloxy)ethanamine. We will delve into two of the most robust and widely adopted methods in medicinal chemistry: reductive amination and direct alkylation with alkyl halides . Beyond a mere recitation of steps, this document will elucidate the underlying chemical principles, empowering researchers to not only replicate these procedures but also to rationally troubleshoot and adapt them for their specific synthetic challenges.

Foundational Chemistry: Understanding the Nucleophilic Nature of the Amine

The core of N-alkylation chemistry lies in the nucleophilic character of the primary amine group in 2-(Biphenyl-2-yloxy)ethanamine. The lone pair of electrons on the nitrogen atom readily attacks electrophilic carbon centers, forming a new carbon-nitrogen bond. However, a significant challenge in the N-alkylation of primary amines is the potential for over-alkylation, leading to the formation of tertiary amines and even quaternary ammonium salts. The secondary amine product is often more nucleophilic than the starting primary amine, creating a "runaway" reaction.[1] Therefore, the choice of methodology and careful control of reaction conditions are paramount to achieving selective mono-alkylation.

Method 1: Reductive Amination - The "Workhorse" of Amine Alkylation

Reductive amination is a highly versatile and controlled one-pot method for the N-alkylation of amines.[2] The reaction proceeds through the initial formation of an imine intermediate from the condensation of the primary amine with an aldehyde or ketone, which is then reduced in situ to the desired secondary amine. This method is favored for its high selectivity for mono-alkylation and its broad substrate scope.[1]

The Causality Behind the Choices: Mechanism of Reductive Amination

The success of reductive amination hinges on the use of a reducing agent that is selective for the iminium ion over the starting carbonyl compound. This allows the imine formation to proceed to a significant extent before reduction occurs. Sodium triacetoxyborohydride, NaBH(OAc)₃, is an ideal reagent for this purpose due to its mild nature and its tolerance of a wide range of functional groups.[3] The acetic acid generated in situ can also catalyze the imine formation.

Caption: Workflow for N-alkylation via reductive amination.

Detailed Experimental Protocol: N-Ethylation of 2-(Biphenyl-2-yloxy)ethanamine

This protocol details the synthesis of N-ethyl-2-(biphenyl-2-yloxy)ethanamine as a representative example.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Molar Equivalents
2-(Biphenyl-2-yloxy)ethanamine	213.28	1.0 g	1.0
Acetaldehyde	44.05	0.25 mL	1.1
Sodium triacetoxyborohydride	211.94	1.5 g	1.5
Dichloromethane (DCM)	84.93	20 mL	-
Saturated aq. NaHCO₃	-	~20 mL	-
Brine	-	~20 mL	-
Anhydrous Na₂SO₄	142.04	q.s.	-
Silica Gel (230-400 mesh)	-	As needed	-

Procedure:

• Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-(Biphenyl-2-yloxy)ethanamine (1.0 g, 4.69 mmol).

• Solvent Addition: Dissolve the amine in dichloromethane (20 mL).

• Aldehyde Addition: Add acetaldehyde (0.25 mL, 5.16 mmol, 1.1 eq.) to the solution at room temperature.

• Imine Formation: Stir the reaction mixture at room temperature for 1 hour. The formation of the imine can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Reducing Agent Addition: Carefully add sodium triacetoxyborohydride (1.5 g, 7.04 mmol, 1.5 eq.) portion-wise over 5 minutes. Note: The reaction may gently effervesce.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate eluent system). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (20 mL).

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Washing and Drying: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure N-ethyl-2-(biphenyl-2-yloxy)ethanamine.

Method 2: Direct Alkylation with Alkyl Halides - A Classic Approach

Direct N-alkylation with alkyl halides is a fundamental and straightforward method for forming C-N bonds. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the amine attacks the electrophilic carbon of the alkyl halide, displacing the halide leaving group.[4] While conceptually simple, careful control of stoichiometry and reaction conditions is crucial to minimize over-alkylation.[1]

The Causality Behind the Choices: Mechanism of Direct Alkylation

The direct alkylation of a primary amine with an alkyl halide initially forms a secondary ammonium salt. A base is required to deprotonate this salt, regenerating the nucleophilic secondary amine, which can then react further with the alkyl halide. To favor mono-alkylation, it is common to use a slight excess of the primary amine relative to the alkyl halide or to use a non-nucleophilic base to neutralize the hydrohalic acid byproduct.

Caption: General workflow for direct N-alkylation with an alkyl halide.

Detailed Experimental Protocol: N-Propylation of 2-(Biphenyl-2-yloxy)ethanamine

This protocol describes the synthesis of N-propyl-2-(biphenyl-2-yloxy)ethanamine.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Molar Equivalents
2-(Biphenyl-2-yloxy)ethanamine	213.28	1.0 g	1.0
1-Iodopropane	169.99	0.47 mL	1.1
Potassium Carbonate (K₂CO₃)	138.21	0.97 g	1.5
Acetonitrile (MeCN)	41.05	20 mL	-
Water	18.02	~30 mL	-
Ethyl Acetate	88.11	~50 mL	-
Brine	-	~20 mL	-
Anhydrous Na₂SO₄	142.04	q.s.	-
Silica Gel (230-400 mesh)	-	As needed	-

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, suspend 2-(Biphenyl-2-yloxy)ethanamine (1.0 g, 4.69 mmol) and potassium carbonate (0.97 g, 7.04 mmol, 1.5 eq.) in acetonitrile (20 mL).

• Alkyl Halide Addition: Add 1-iodopropane (0.47 mL, 5.16 mmol, 1.1 eq.) to the suspension at room temperature.

• Reaction Conditions: Heat the reaction mixture to 50 °C and stir for 6-8 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentration: Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate (30 mL) and wash with water (2 x 15 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure N-propyl-2-(biphenyl-2-yloxy)ethanamine.

Product Characterization: A Self-Validating System

The successful synthesis of the N-alkylated product must be confirmed through rigorous analytical characterization.

1. Thin-Layer Chromatography (TLC): A quick and effective method to monitor the reaction progress. The N-alkylated product will typically have a higher Rf value (be less polar) than the starting primary amine.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The most informative technique for structural elucidation.

  • Disappearance of the -NH₂ protons: The broad singlet corresponding to the two protons of the primary amine will be replaced by a signal for the single -NH proton of the secondary amine.

  • Appearance of new signals for the alkyl group: New resonances corresponding to the protons of the newly introduced alkyl group will be observed, with characteristic chemical shifts and coupling patterns. For example, in N-ethyl-2-(biphenyl-2-yloxy)ethanamine, one would expect to see a quartet for the -CH₂- group and a triplet for the -CH₃ group of the ethyl moiety.

• ¹³C NMR: Provides information on the carbon skeleton of the molecule. The appearance of new signals in the aliphatic region will confirm the addition of the alkyl group.

3. Mass Spectrometry (MS):

• Confirmation of Molecular Weight: The mass spectrum will show a molecular ion peak ([M]⁺ or [M+H]⁺) corresponding to the calculated molecular weight of the N-alkylated product.

• Fragmentation Pattern: The fragmentation pattern can provide further structural information. A common fragmentation for amines is the alpha-cleavage, which involves the breaking of a C-C bond adjacent to the nitrogen atom.

Expected Spectroscopic Data for the Starting Material, 2-(Biphenyl-2-yloxy)ethanamine:

Technique	Data
Molecular Formula	C₁₄H₁₅NO
Molecular Weight	213.27 g/mol
¹³C NMR	Spectral data is available on public databases such as PubChem.[5]
GC-MS	m/z Top Peak: 44, 2nd Highest: 170, 3rd Highest: 213.[5]

Conclusion: Empowering Rational Drug Design

The N-alkylation of 2-(Biphenyl-2-yloxy)ethanamine is a cornerstone synthetic transformation for medicinal chemists seeking to optimize the properties of this important scaffold. Both reductive amination and direct alkylation with alkyl halides offer reliable and scalable routes to a diverse range of N-alkylated derivatives. By understanding the mechanistic underpinnings of these reactions and adhering to the detailed protocols provided, researchers can confidently and efficiently generate novel compounds for biological evaluation. The ability to rationally design and execute these synthetic modifications is a critical skill for any scientist involved in the intricate process of drug development.

References

• Reductive Amination. In Wikipedia; 2024. [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Organic Chemistry & Process Research. 2024. [Link]

• Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Reductive Amination. Chemistry Steps. [Link]

• Alkylation of Amines by Alkyl Halides. Chemistry LibreTexts. [Link]

• Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols. Thieme Chemistry. [Link]

• 2-(Biphenyl-2-yloxy)ethanamine. PubChem. [Link]

• Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews. 2019, 119 (23), 11889-11956. [Link]

• Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. National Institutes of Health. [Link]

• A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. ResearchGate. [Link]

• Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. National Institutes of Health. [Link]

• Reductive alkylation of 2‐aminopyridine and 2‐aminopyrimidine. ResearchGate. [Link]

• 2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives: synthesis and antidepressant activity. PubMed. [Link]

• 1H and 13C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. CORE. [Link]

• mass spectrum of propan-2-amine (2-aminopropane) C3H9N (CH3)2CHNH2 fragmentation pattern of m/z m/e ions for analysis and identification of isopropylamine 2-propylamine 2-propanamine image diagram doc brown's advanced organic chemistry revision notes. Doc Brown's Chemistry. [Link]

• Photocatalytic α-Alkylation of Amines with Alkyl Halides. ResearchGate. [Link]

• 2-Phenylpropylamine. PubChem. [Link]

• N Methyl 2 phenylpropan 1 amine. mzCloud. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

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Application Note: A Step-by-Step Protocol for the Purification of 2-(Biphenyl-2-yloxy)ethanamine via Automated Flash Column Chromatography

Abstract

This application note provides a comprehensive, field-tested protocol for the purification of 2-(Biphenyl-2-yloxy)ethanamine, a bifunctional molecule featuring a primary amine and a biphenyl ether moiety. The inherent basicity of the amine group presents a significant challenge for conventional silica gel chromatography, often leading to poor peak shape, tailing, and irreversible adsorption. This guide details a systematic approach, beginning with an analysis of the target molecule's physicochemical properties, followed by strategic method development using Thin-Layer Chromatography (TLC), and culminating in a detailed protocol for preparative purification via automated flash column chromatography. We address the critical step of neutralizing the acidic silica stationary phase with a basic mobile phase modifier to ensure high recovery and purity. This document is intended for researchers, chemists, and drug development professionals engaged in the synthesis and purification of basic organic compounds.

Introduction & Purification Rationale

2-(Biphenyl-2-yloxy)ethanamine is a valuable building block in medicinal chemistry and materials science. Its structure combines a flexible ethanamine chain with a rigid, aromatic biphenyl group, making it a precursor for various biologically active compounds and ligands. The primary amine (pKa ≈ 9-10) is a strong Lewis base, which forms strong acid-base interactions with the acidic silanol (Si-OH) groups on the surface of standard silica gel.[1][2] This interaction can lead to significant product loss and broad, tailing peaks during chromatography, making it difficult to achieve high purity.

The primary challenge is to mitigate this on-column interaction. The strategy outlined herein employs a "competing base" methodology, where a small amount of a volatile tertiary amine, such as triethylamine (TEA), is added to the mobile phase. The TEA neutralizes the active silanol sites, allowing the target amine to elute symmetrically and efficiently.[1][3][4]

Potential impurities from a typical synthesis (e.g., Williamson ether synthesis) may include unreacted 2-phenylphenol (acidic), starting halide materials, or N-acylated precursors, each possessing distinct polarities that can be exploited for effective separation using the described method.

Physicochemical Properties of the Target Compound

A thorough understanding of the molecule's properties is foundational to developing a robust purification protocol.

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	PubChem CID: 542001[5]
Molecular Weight	213.27 g/mol	PubChem CID: 542001[5]
Structure		PubChem CID: 542001[5]
XLogP3	2.3	PubChem CID: 542001[5]
Nature	Basic primary amine	Inferred from structure
Solubility	Soluble in DCM, EtOAc, MeOH. Insoluble in water.[6][7]	Inferred from structure & chemical databases

The XLogP3 value of 2.3 indicates moderate lipophilicity, suggesting that solvent systems of intermediate polarity, such as Hexane/Ethyl Acetate or Dichloromethane/Methanol, will be effective for elution.[3][5]

Experimental Workflow: From Analytics to Preparative Scale

The purification process is a logical progression from small-scale analytical method development to large-scale preparative separation. This workflow ensures efficiency and minimizes the risk of failure at the preparative stage.

Figure 1: Overall workflow for the purification of 2-(Biphenyl-2-yloxy)ethanamine.

Detailed Protocols

Part A: TLC Method Development

Objective: To identify a mobile phase that provides a target Retention Factor (Rf) of ~0.25-0.35 for the desired compound, with good separation from impurities.

Materials:

• TLC Plates: Silica gel 60 F₂₅₄

• Eluents: Hexane, Ethyl Acetate (EtOAc), Dichloromethane (DCM), Methanol (MeOH)

• Additive: Triethylamine (TEA)

• Visualization: UV lamp (254 nm), Potassium permanganate (KMnO₄) stain or Ninhydrin stain.

Procedure:

• Prepare Stock Solution: Dissolve a small amount (~1-2 mg) of the crude material in 1 mL of DCM or ethyl acetate.

• Prepare Eluent Systems: In small beakers, prepare 10 mL of various solvent mixtures. Crucially, add 0.5-1% TEA by volume to each system to prevent streaking. For example:

  • System A: 70:30 Hexane:EtOAc + 1% TEA

  • System B: 80:20 Hexane:EtOAc + 1% TEA

  • System C: 95:5 DCM:MeOH + 1% TEA

• Spot the TLC Plate: Using a capillary tube, spot the stock solution onto the baseline of a TLC plate.

• Develop the Plate: Place the plate in a developing chamber containing one of the prepared eluent systems. Allow the solvent front to travel up ~80% of the plate's height.

• Visualize:

  • First, view the dried plate under a UV lamp to see UV-active compounds (the biphenyl group is an excellent chromophore). Circle the spots.

  • Next, dip the plate in a KMnO₄ stain. The primary amine and other functional groups will react to form yellow/brown spots on a purple background.

• Analyze: Calculate the Rf value (Rf = distance traveled by spot / distance traveled by solvent front). Adjust the solvent polarity to achieve the target Rf of 0.25-0.35.

  • If Rf is too low (compound is not moving), increase the polarity (e.g., increase the percentage of EtOAc or MeOH).

  • If Rf is too high (compound moves with the solvent front), decrease the polarity (e.g., increase the percentage of Hexane or DCM).

Part B: Preparative Flash Column Chromatography

Objective: To purify the bulk of the crude material using the optimized mobile phase from Part A.

Materials & Equipment:

• Automated flash chromatography system (e.g., Biotage, Teledyne ISCO)

• Pre-packed silica gel column (or self-packed column with silica gel, 230-400 mesh)

• Solvents identified in Part A (HPLC grade)

• Triethylamine (TEA)

• Celite or a small amount of silica gel for dry loading

Procedure:

• Column Selection: Choose a column size appropriate for the amount of crude material. A common rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude sample by weight.

• Sample Preparation (Dry Loading):

  • Dissolve the crude material in a minimal amount of a suitable solvent (e.g., DCM).

  • Add a small amount of Celite or silica gel (approx. 2-3 times the weight of the crude sample).

  • Carefully evaporate the solvent under reduced pressure (rotary evaporator) until a free-flowing powder is obtained. This prevents solvent effects that can ruin separation.

• System Setup and Equilibration:

  • Install the column onto the flash system.

  • Prepare the mobile phases. Crucially, ensure 0.5-1% TEA is added to both the low-polarity (Solvent A) and high-polarity (Solvent B) eluents.

  • Equilibrate the column by flushing with at least 3-5 column volumes (CV) of the initial mobile phase composition (e.g., 95:5 Hexane:EtOAc + 1% TEA).

• Loading and Elution:

  • Load the prepared dry sample onto the column.

  • Begin the elution. A typical gradient based on a TLC Rf of 0.3 in 20% EtOAc/Hexane might be:

    • Step 1: 2 CV of 5% EtOAc in Hexane (isocratic hold to elute non-polar impurities).

    • Step 2: 10 CV linear gradient from 5% to 40% EtOAc in Hexane.

    • Step 3: 3 CV of 40% EtOAc in Hexane (isocratic hold to ensure the product has fully eluted).

• Fraction Collection: Collect fractions based on the UV detector signal. The target compound should elute as a distinct, symmetrical peak.

• Post-Purification Analysis:

  • Analyze the collected fractions by TLC (using the method from Part A) to identify which contain the pure compound.

  • Combine the pure fractions into a clean, pre-weighed round-bottom flask.

  • Remove the solvent and TEA under reduced pressure. A final co-evaporation with a solvent like DCM can help remove residual TEA.

  • Obtain the final mass and calculate the yield. Confirm purity and identity using NMR, MS, or HPLC.

Mechanism of Action: The Role of Triethylamine

The success of this protocol hinges on mitigating the interaction between the basic amine and acidic silica. The following diagram illustrates this critical concept.

Sources

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. Chromatography [chem.rochester.edu]
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• 5. 2-(Biphenyl-2-yloxy)ethanamine | C14H15NO | CID 542001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 23314-13-8|2-(biphenyl-2-yloxy)ethanamine|2-(biphenyl-2-yloxy)ethanamine|-范德生物科技公司 [bio-fount.com]
• 7. chembk.com [chembk.com]

Application Notes and Protocols for the Large-Scale Synthesis of 2-(Biphenyl-2-yloxy)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide to the large-scale synthesis of 2-(Biphenyl-2-yloxy)ethanamine, a key intermediate in the development of various pharmaceutical compounds. The protocol herein is grounded in the principles of the Williamson ether synthesis, a robust and scalable method for forming ether linkages. This guide emphasizes not only the procedural steps but also the underlying chemical principles, process optimization strategies, and critical safety considerations essential for transitioning from laboratory-scale to industrial production. All recommendations are supported by established chemical literature and patents to ensure scientific integrity and practical applicability.

Introduction: Strategic Importance of 2-(Biphenyl-2-yloxy)ethanamine

2-(Biphenyl-2-yloxy)ethanamine serves as a crucial building block in medicinal chemistry and drug discovery. Its unique structural motif, featuring a biphenyl ether linked to a primary amine, is found in a variety of biologically active molecules. The biphenyl group can engage in π-π stacking and hydrophobic interactions within biological targets, while the flexible ethylamine side chain provides a key point for further molecular elaboration and interaction with receptor sites. Given its importance, a scalable, efficient, and safe synthetic process is paramount for ensuring a reliable supply chain for downstream drug development and manufacturing.

This application note details a validated two-step synthetic pathway, commencing with the readily available starting material, 2-phenylphenol. The chosen route is designed for scalability and incorporates practical solutions to common challenges encountered in large-scale chemical synthesis.

The Synthetic Pathway: A Modified Williamson Ether Synthesis Approach

The most direct and industrially viable route to 2-(Biphenyl-2-yloxy)ethanamine is a variation of the Williamson ether synthesis.[1][2][3] This SN2 reaction involves the nucleophilic attack of the 2-phenylphenoxide ion on an electrophilic 2-carbon synthon bearing a protected amine. A subsequent deprotection step liberates the target primary amine. This two-step approach is superior to a direct reaction with 2-haloethanamines, which are prone to self-reaction and the formation of multiple byproducts.

The overall synthetic transformation is depicted below:

Figure 2: Workflow for Step 1.

Protocol:

• Reactor Setup: Charge a suitably sized, clean, and dry reactor with 2-phenylphenol (1.0 eq) and N,N-Dimethylformamide (DMF, approx. 5-10 volumes). The reactor should be equipped with a mechanical stirrer, a temperature probe, a condenser, and an inert atmosphere (e.g., nitrogen).

• Base Addition: To the stirred solution, add finely powdered potassium carbonate (1.5-2.0 eq).

• Heating: Heat the mixture to 80-90 °C and stir for 1-2 hours to ensure the complete formation of the potassium 2-phenylphenoxide.

• Addition of Alkylating Agent: Add N-(2-Chloroethyl)phthalimide (1.0-1.1 eq) to the reaction mixture. The addition can be done in portions to control any potential exotherm.

• Reaction Monitoring: Maintain the reaction temperature at 80-90 °C and monitor the progress of the reaction by a suitable analytical method (e.g., HPLC or TLC) until the consumption of the limiting reagent is complete (typically 6-12 hours).

• Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture into a separate vessel containing cold water (approx. 20-30 volumes) with vigorous stirring. The product will precipitate as a solid.

• Filtration and Washing: Filter the solid product and wash it thoroughly with water to remove DMF and inorganic salts. A final wash with a non-polar solvent like hexane can aid in drying.

• Drying and Purification: Dry the crude product under vacuum. For higher purity, the product can be recrystallized from a suitable solvent such as ethanol or isopropanol.

Step 2: Synthesis of 2-(Biphenyl-2-yloxy)ethanamine

This step involves the deprotection of the phthalimide group.

Figure 3: Workflow for Step 2.

Protocol:

• Reactor Setup: Charge the reactor with the N-(2-(Biphenyl-2-yloxy)ethyl)phthalimide (1.0 eq) from Step 1 and ethanol (approx. 10-15 volumes).

• Reagent Addition: Add hydrazine hydrate (1.5-2.0 eq) to the suspension.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. A thick white precipitate of phthalhydrazide will form.

• Work-up - Byproduct Removal: Cool the reaction mixture to room temperature. Add concentrated hydrochloric acid to adjust the pH to ~1-2. This will protonate the desired amine, making it soluble in the aqueous ethanol, while the phthalhydrazide remains as a solid. Stir for 30-60 minutes.

• Filtration: Filter off the phthalhydrazide precipitate and wash the filter cake with a small amount of cold ethanol.

• Isolation of Product: Transfer the filtrate to a suitable vessel. Cool the filtrate in an ice bath and slowly add a concentrated aqueous solution of sodium hydroxide (e.g., 50% w/w) until the pH is >12. The free amine will separate, often as an oil.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-(Biphenyl-2-yloxy)ethanamine.

• Purification: The crude product can be purified by vacuum distillation or by forming a salt (e.g., hydrochloride) and recrystallizing it.

Process Optimization and Critical Parameters

For a successful and efficient large-scale synthesis, several parameters must be carefully controlled and optimized.

Parameter	Step 1: Etherification	Step 2: Deprotection	Rationale and Optimization Notes
Solvent	DMF, DMSO, Acetonitrile	Ethanol, Methanol	DMF is excellent for SN2 reactions due to its polar aprotic nature. For deprotection, an alcohol is required to facilitate the reaction with hydrazine.
Base	K2CO3, Cs2CO3	-	K2CO3 is a cost-effective and safe choice. Cs2CO3 can improve yields but is more expensive.
Temperature	80-100 °C	Reflux (approx. 78 °C for Ethanol)	Higher temperatures in Step 1 increase reaction rate but may lead to decomposition if too high. Reflux is standard for the hydrazinolysis in Step 2.
Stoichiometry	Slight excess of alkylating agent (1.0-1.1 eq) and base (1.5-2.0 eq)	Excess hydrazine (1.5-2.0 eq)	A slight excess of the alkylating agent ensures complete consumption of the more valuable 2-phenylphenol. Excess hydrazine drives the deprotection to completion.
Work-up	Water quench and precipitation	Acidification and filtration	The precipitation in water is an effective way to isolate the intermediate. The acidic work-up in Step 2 is crucial for separating the product from the phthalhydrazide byproduct.

Safety Considerations

• N,N-Dimethylformamide (DMF): DMF is a reproductive toxin and should be handled in a well-ventilated area or a closed system. Appropriate personal protective equipment (PPE), including gloves and safety glasses, is mandatory.

• Hydrazine Hydrate: Hydrazine hydrate is toxic, corrosive, and a suspected carcinogen. [4]It must be handled with extreme care in a fume hood or a contained system. An emergency shower and eyewash station should be readily accessible.

• Exothermic Reactions: The addition of reagents, particularly the basification step after deprotection, can be exothermic. Ensure adequate cooling capacity and slow, controlled addition rates.

• Pressure Management: Reactions should be conducted in vessels rated for the intended operating temperatures and pressures, with appropriate pressure relief systems in place.

Analytical Characterization

The identity and purity of the starting materials, intermediate, and final product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (1H and 13C): To confirm the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight. [5]* High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product and to monitor reaction progress.

• Infrared (IR) Spectroscopy: To identify key functional groups.

Conclusion

The synthetic protocol detailed in this application note provides a robust and scalable method for the production of 2-(Biphenyl-2-yloxy)ethanamine. By employing a protected amine strategy within the framework of the Williamson ether synthesis, this approach ensures high yields and purity while utilizing industrially compatible reagents and conditions. Careful attention to the outlined process parameters and safety precautions will enable researchers and production chemists to successfully implement this synthesis on a large scale, thereby facilitating the advancement of drug development programs that rely on this critical intermediate.

References

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Professor Dave Explains. Williamson Ether Synthesis. YouTube. [Link]

• Taylor & Francis. Williamson ether synthesis – Knowledge and References. [Link]

• Javaherian, M., et al. An efficient tandem synthesis of alkyl aryl ethers... Organic Chemistry Research. [Link]

• Khan Academy. Williamson ether synthesis. [Link]

• PubChem. 2-(Biphenyl-2-yloxy)ethanamine. National Center for Biotechnology Information. [Link]

• El-Faham, A., et al. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives... RSC Advances. [Link]

• ChemBK. 2-([1,1'-Biphenyl]-4-yl)ethanaMine. [Link]

• Wikipedia. 2-Phenylphenol. [Link]

• BIOFOUNT. 2-(biphenyl-2-yloxy)ethanamine. [Link]

• Google Patents. Preparation of 2-(2-alkoxy phenoxy)
• Google Patents.
• Google Patents. Synthesis method of 2- (2-methoxyphenoxy) ethylamine.

• National Center for Biotechnology Information. Design, Synthesis and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. [Link]

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• 5. 2-(Biphenyl-2-yloxy)ethanamine | C14H15NO | CID 542001 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 2-(Biphenyl-2-yloxy)ethanamine

Introduction

2-(Biphenyl-2-yloxy)ethanamine is a primary amine and a critical chemical intermediate. Its structural similarity to active pharmaceutical ingredients (APIs), such as Dapoxetine, makes it a potential process-related impurity or degradation product in pharmaceutical manufacturing.[1] The precise quantification of this compound is paramount for ensuring the purity, safety, and efficacy of the final drug product. Regulatory bodies mandate strict control over impurities, necessitating the development of robust, sensitive, and validated analytical methods.[2]

This application note provides a comprehensive guide to three validated analytical methodologies for the quantification of 2-(Biphenyl-2-yloxy)ethanamine:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A robust and widely accessible method for routine quality control.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for identifying and quantifying volatile and semi-volatile impurities, often requiring derivatization for polar amines.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The gold standard for ultra-sensitive and highly selective quantification, especially at trace levels in complex matrices.

The methodologies are presented with detailed protocols, explanations of critical parameters, and validation frameworks aligned with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5][6][7]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is the workhorse of pharmaceutical quality control due to its reliability and cost-effectiveness. The method separates compounds based on their differential partitioning between a stationary phase and a liquid mobile phase. For 2-(Biphenyl-2-yloxy)ethanamine, a reversed-phase (RP) C18 column is ideal, as the nonpolar stationary phase effectively retains the biphenyl moiety.

Causality Behind Experimental Choices:

• Column: A C18 column is selected for its hydrophobic interaction with the biphenyl group of the analyte.

• Mobile Phase: An acidic mobile phase (e.g., using formic or phosphoric acid) is crucial. The primary amine in the analyte has a pKa around 9-10. At a pH below 7, the amine group is protonated (-NH3+), which prevents peak tailing caused by interaction with residual silanol groups on the silica-based column, thereby ensuring sharp, symmetrical peaks. Acetonitrile is chosen as the organic modifier for its low UV cutoff and excellent elution strength.

• Detection: The biphenyl chromophore in the molecule exhibits strong UV absorbance, typically around 254 nm, allowing for sensitive detection.[8][9]

Experimental Protocol: HPLC-UV

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

• Chemicals and Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade or Milli-Q)

  • Formic Acid (≥98%)

  • 2-(Biphenyl-2-yloxy)ethanamine reference standard

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase: Acetonitrile:Water (60:40 v/v) with 0.1% Formic Acid

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

• Sample Preparation:

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of diluent (Mobile Phase).

  • Calibration Standards (1-100 µg/mL): Prepare a series of dilutions from the stock solution using the diluent.

  • Sample Solution: Dissolve the drug substance or product sample in the diluent to achieve a theoretical concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

Method Validation Summary (ICH Q2(R1))

The method must be validated to demonstrate its suitability for its intended purpose.[7]

Parameter	Specification	Typical Result
Linearity	Correlation coefficient (R²) ≥ 0.999	R² = 0.9995
Accuracy	98.0% - 102.0% recovery	99.5% - 101.2%
Precision (RSD)	Repeatability (≤ 1.0%), Intermediate (≤ 2.0%)	0.6%, 1.3%
LOD	Signal-to-Noise ratio of 3:1	0.1 µg/mL
LOQ	Signal-to-Noise ratio of 10:1	0.3 µg/mL
Specificity	No interference from placebo or known impurities	Peak purity > 99.8%

HPLC-UV Workflow Diagram

Caption: HPLC-UV workflow for quantification.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is highly effective for separating and identifying volatile and semi-volatile compounds. However, primary amines like 2-(Biphenyl-2-yloxy)ethanamine are polar and can exhibit poor peak shape and thermal instability in a GC system.[10] Derivatization is therefore a critical step to improve its chromatographic properties.[10][11]

Causality Behind Experimental Choices:

• Derivatization: Silylation (e.g., with BSTFA) or acylation (e.g., with TFAA) replaces the active hydrogens on the amine group with nonpolar, thermally stable groups.[10] This increases volatility and reduces interactions with the GC column, resulting in sharp, symmetrical peaks.

• Column: A low-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), is suitable for separating the derivatized analyte.[12]

• Detection: Mass spectrometry provides definitive identification based on the compound's mass spectrum and fragmentation pattern, offering much higher specificity than UV detection. Selected Ion Monitoring (SIM) mode can be used for enhanced sensitivity.

Experimental Protocol: GC-MS (with Derivatization)

• Instrumentation:

  • GC-MS system with an autosampler, split/splitless injector, and a mass selective detector.

• Chemicals and Reagents:

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

  • Ethyl Acetate (anhydrous)

  • Analyte reference standard

• Derivatization Procedure: [10]

  • Evaporate a known amount of the sample/standard to dryness in a reaction vial under a gentle stream of nitrogen.

  • Add 100 µL of anhydrous ethyl acetate and 100 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• GC-MS Conditions:

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

  • Carrier Gas: Helium at 1.0 mL/min

  • Injector Temperature: 280 °C

  • Injection Mode: Splitless (1 µL)

  • Oven Program: Start at 150 °C, hold for 1 min, ramp at 15 °C/min to 300 °C, hold for 5 min.

  • MS Transfer Line: 290 °C

  • Ion Source Temp: 230 °C

  • MS Mode: Electron Ionization (EI) at 70 eV. Scan m/z 50-500 or use SIM mode on characteristic ions.

GC-MS Workflow Diagram

Caption: GC-MS workflow including derivatization.

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For ultimate sensitivity and selectivity, LC-MS/MS is the preferred method. It is particularly valuable for quantifying trace-level impurities in complex matrices like plasma or in the final drug product without interference.[13][14][15]

Causality Behind Experimental Choices:

• Chromatography: Ultra-High Performance Liquid Chromatography (UPLC) is often paired with MS to provide rapid separation and sharp peaks, which enhances sensitivity. A C18 column and an acidic mobile phase are used for the same reasons as in HPLC-UV.[13]

• Ionization: Electrospray Ionization (ESI) in positive mode is highly effective for protonating the basic amine group ([M+H]+), making it amenable to MS analysis. The molecular weight of 2-(Biphenyl-2-yloxy)ethanamine is 213.27 g/mol .[16]

• Detection: Tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity. A specific precursor ion (e.g., m/z 213.3) is isolated and fragmented, and a specific product ion is monitored. This process filters out background noise, allowing for quantification at pg/mL or ng/mL levels.[14][17]

Experimental Protocol: LC-MS/MS

• Instrumentation:

  • UPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Chemicals and Reagents:

  • Acetonitrile (LC-MS grade)

  • Water (LC-MS grade)

  • Formic Acid (LC-MS grade)

  • Analyte reference standard

• Chromatographic Conditions:

  • Column: UPLC BEH C18, 2.1 x 50 mm, 1.7 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 10% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 2 µL

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI Positive

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • MRM Transition: To be optimized by infusing a standard solution. A plausible transition would be based on the fragmentation of the [M+H]+ ion. For Dapoxetine (a similar structure), a key transition is m/z 306.3 → 261.2.[13] For the analyte, this would need to be determined empirically.

  • Collision Energy: Optimize for maximum product ion signal.

Data Presentation: Optimized MS Parameters

Parameter	Analyte
Precursor Ion (Q1)	m/z 214.1 [M+H]⁺
Product Ion (Q3)	To be determined (e.g., ~m/z 170)
Dwell Time	100 ms
Collision Energy (eV)	To be optimized
Declustering Potential (V)	To be optimized

LC-MS/MS Workflow Diagram

Caption: LC-MS/MS workflow for trace quantification.

Method Comparison and Selection

Feature	HPLC-UV	GC-MS	LC-MS/MS
Selectivity	Good	Very Good	Excellent
Sensitivity (LOQ)	~0.3 µg/mL	~0.1-1 ng/mL (SIM)	~pg/mL - low ng/mL
Sample Prep	Simple (Dilute & Shoot)	Complex (Derivatization)	Simple to Moderate
Instrumentation Cost	Low	Medium	High
Typical Use Case	Routine QC, Assay, Purity	Impurity ID, Volatiles	Trace Impurities, Bioanalysis

Conclusion

The choice of analytical method for quantifying 2-(Biphenyl-2-yloxy)ethanamine depends on the specific requirements of the analysis.

• HPLC-UV is a robust, validated, and cost-effective method suitable for routine quality control and release testing where impurity levels are expected to be within the 0.05-1% range.

• GC-MS offers excellent identification capabilities but requires a more involved sample preparation step (derivatization), making it ideal for impurity structure confirmation and specialized investigations.

• LC-MS/MS provides unparalleled sensitivity and selectivity, making it the definitive method for trace-level quantification, analysis in complex biological matrices, and for genotoxic impurity assessment where extremely low limits are required.

Each protocol described herein must be fully validated according to ICH Q2(R1) guidelines within the user's laboratory to ensure its accuracy, precision, and reliability for its intended purpose.[3][6]

References

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][3]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][4]

• U.S. Food and Drug Administration. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][5]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link][6]

• European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link][7]

• Zhang, W., et al. (2016). Development and validation of a sensitive UPLC-MS/MS method for the simultaneous determination of dapoxetine and its two metabolites in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 118, 163-169. [Link][13]

• ResearchGate. Development and validation of a sensitive UPLC-MS/MS method for the simultaneous determination of Dapoxetine and its two metabolites in human plasma. [Link][18]

• ResearchGate. Determination of Amines Associated with Particles by Gas Chromatography-mass Spectrometry. [Link][11]

• Said, R., et al. (2020). High performance liquid chromatography - Mass spectrometric bioanalytical method for the determination of dapoxetine in human plasma: Application for bioequivalence study. Journal of Chromatography B, 1152, 122154. [Link][15]

• Xu, R., et al. (2022). Determination of Dapoxetine Hydrochloride in Human Plasma by HPLC–MS/MS and Its Application in a Bioequivalence Study. Molecules, 27(8), 2586. [Link][17]

• ResearchGate. GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases. [Link][19]

• An, T., et al. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 115, 315-323. [Link][12]

• MedCrave. (2016). Forced Degradation Studies. [Link]

• Agilent Technologies. (2019). Determination of Primary Aromatic Amines by LC/MS/MS. [Link][20]

• ScienceDirect. (2012). Forced degradation and impurity profiling. [Link][2]

• Kličnar, J., et al. (2017). Identification and characterization of a new dapoxetine impurity by NMR: Transformation of N-oxide by Cope elimination. Magnetic Resonance in Chemistry, 55(2), 163-168. [Link][1]

• PharmaTutor. (2022). Forced Degradation – A Review. [Link][21]

• OUCI. Mini Review on Forced Degradation Studies on Anti-Epileptic Drugs and Beyond. [Link]

• PubChem. 2-(Biphenyl-2-yloxy)ethanamine. [Link][16]

• BIOFOUNT. 23314-13-8|2-(biphenyl-2-yloxy)ethanamine. [Link][22]

• SciELO. (2022). Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. Food Science and Technology, 42. [Link][8]

• ResearchGate. Quantitative determination of biphenyls and their metabolites in cell cultures of Comamonas thiooxydans N1 using high-performance liquid chromatography. [Link][9]

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Application Notes and Protocols for the Parallel Synthesis of Compound Libraries Utilizing 2-(Biphenyl-2-yloxy)ethanamine

Introduction: The Strategic Value of the 2-(Biphenyl-2-yloxy)ethanamine Scaffold in Drug Discovery

In the landscape of modern medicinal chemistry, the rapid exploration of chemical space around a privileged scaffold is a cornerstone of successful drug discovery campaigns.[1] Parallel synthesis stands out as a powerful strategy to accelerate this process, enabling the systematic generation of focused compound libraries.[2] The selection of the core building block is paramount, as its inherent structural and physicochemical properties will define the characteristics of the resulting library. This guide focuses on the application of 2-(Biphenyl-2-yloxy)ethanamine , a unique and promising scaffold for the construction of diverse chemical libraries.

The 2-(biphenyl-2-yloxy)ethanamine structure combines two key pharmacophoric elements: the biaryl motif and a flexible phenethylamine side chain . The biphenyl group is a well-established feature in numerous approved drugs and clinical candidates, often contributing to target affinity through π-π stacking interactions and providing a vector for exploring chemical space.[3] The phenethylamine portion is also a classic element in medicinal chemistry, present in a vast number of neuroactive compounds and other therapeutics.[4][5][6] The ether linkage imparts a degree of conformational constraint while maintaining flexibility, a desirable trait in ligand design.

These application notes provide a comprehensive guide for leveraging 2-(biphenyl-2-yloxy)ethanamine in parallel synthesis workflows. We will detail robust protocols for its derivatization via common and reliable reactions, offering insights into the rationale behind experimental choices and providing a framework for the rapid generation of novel chemical entities.

Core Properties of 2-(Biphenyl-2-yloxy)ethanamine

A thorough understanding of the starting material is critical for successful library synthesis.

Property	Value	Source
Molecular Formula	C₁₄H₁₅NO	[7]
Molecular Weight	213.27 g/mol	[7]
Appearance	Off-white to pale yellow solid or oil	General chemical knowledge
Key Reactive Group	Primary amine	Chemical structure analysis
XLogP3	2.3	[7]

The primary amine functionality is the key handle for diversification, readily participating in a variety of robust chemical transformations suitable for parallel synthesis.

Parallel Synthesis Workflow Overview

The following diagram illustrates a typical parallel synthesis workflow starting from 2-(biphenyl-2-yloxy)ethanamine. This workflow is designed for efficiency and high-throughput execution.

Caption: General workflow for parallel library synthesis.

Detailed Application Protocols

The following protocols are optimized for a parallel synthesis format, typically in 96-well deep-well plates. All manipulations should be performed in a well-ventilated fume hood.

Protocol 1: Parallel Amide Bond Formation

Amide bond formation is one of the most widely used reactions in medicinal chemistry due to the stability of the resulting amide bond and the vast commercial availability of carboxylic acids.

Rationale: This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as a coupling agent. HATU is known for its high reactivity and low rate of epimerization, making it suitable for a wide range of substrates. DIPEA (N,N-Diisopropylethylamine) is used as a non-nucleophilic base to neutralize the acid formed during the reaction.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of 2-(biphenyl-2-yloxy)ethanamine in anhydrous DMF (N,N-Dimethylformamide).

  • Prepare a 0.2 M stock solution of a diverse set of carboxylic acids in anhydrous DMF in a separate 96-well plate.

  • Prepare a 0.4 M solution of HATU in anhydrous DMF.

  • Prepare a 0.8 M solution of DIPEA in anhydrous DMF.

• Reaction Setup (in a 96-well deep-well plate):

  • To each well, add 200 µL (40 µmol) of the 2-(biphenyl-2-yloxy)ethanamine stock solution.

  • Add 200 µL (40 µmol) of the corresponding carboxylic acid stock solution to each well.

  • Add 200 µL (80 µmol) of the HATU solution to each well.

  • Add 200 µL (160 µmol) of the DIPEA solution to each well.

• Reaction Incubation:

  • Seal the 96-well plate securely with a cap mat.

  • Place the plate on an orbital shaker and agitate at room temperature for 16 hours.

• Workup and Purification:

  • Quench the reactions by adding 500 µL of water to each well.

  • Extract the products with 1 mL of ethyl acetate. Repeat the extraction.

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layers over anhydrous sodium sulfate.

  • Concentrate the solvent in vacuo.

  • Purify the crude amides via high-throughput preparative HPLC.

• Quality Control:

  • Analyze the purified compounds by LC-MS to confirm identity and purity.

Protocol 2: Parallel Reductive Amination

Reductive amination is a versatile method for forming C-N bonds and is highly amenable to parallel synthesis for creating libraries of secondary amines.[8][9]

Rationale: This one-pot protocol involves the initial formation of an imine between the primary amine and an aldehyde, followed by in-situ reduction. Sodium triacetoxyborohydride (STAB) is a mild and selective reducing agent that is particularly effective for reductive aminations. Acetic acid is used to catalyze imine formation.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of 2-(biphenyl-2-yloxy)ethanamine in anhydrous DCE (1,2-Dichloroethane).

  • Prepare a 0.2 M stock solution of a diverse set of aldehydes in anhydrous DCE in a separate 96-well plate.

  • Prepare a 0.1 M solution of acetic acid in anhydrous DCE.

  • Weigh sodium triacetoxyborohydride (STAB) into a 96-well plate (approx. 17 mg, 80 µmol per well).

• Reaction Setup (in a 96-well deep-well plate):

  • To each well containing STAB, add 200 µL (40 µmol) of the 2-(biphenyl-2-yloxy)ethanamine stock solution.

  • Add 200 µL (40 µmol) of the corresponding aldehyde stock solution to each well.

  • Add 40 µL of the acetic acid solution to each well.

• Reaction Incubation:

  • Seal the 96-well plate and place it on an orbital shaker at room temperature for 18 hours.

• Workup and Purification:

  • Quench the reactions by slowly adding 500 µL of saturated sodium bicarbonate solution to each well.

  • Extract the products with 1 mL of dichloromethane. Repeat the extraction.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Concentrate the solvent in vacuo.

  • Purify the crude secondary amines via high-throughput preparative HPLC.

• Quality Control:

  • Confirm the identity and purity of the final compounds using LC-MS.

Protocol 3: Parallel Urea and Thiourea Formation

Ureas and thioureas are common motifs in bioactive molecules. Their synthesis from primary amines and isocyanates or isothiocyanates is typically high-yielding and clean, making it ideal for parallel synthesis.

Rationale: This protocol involves the direct nucleophilic attack of the primary amine on the electrophilic carbon of the isocyanate or isothiocyanate. The reaction is generally fast and does not require a catalyst.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 0.2 M stock solution of 2-(biphenyl-2-yloxy)ethanamine in anhydrous THF (Tetrahydrofuran).

  • Prepare a 0.2 M stock solution of a diverse set of isocyanates or isothiocyanates in anhydrous THF in a separate 96-well plate.

• Reaction Setup (in a 96-well deep-well plate):

  • To each well, add 200 µL (40 µmol) of the 2-(biphenyl-2-yloxy)ethanamine stock solution.

  • Add 200 µL (40 µmol) of the corresponding isocyanate or isothiocyanate stock solution to each well.

• Reaction Incubation:

  • Seal the 96-well plate and shake at room temperature for 4-6 hours. Monitor reaction completion by TLC or LC-MS if necessary.

• Workup and Purification:

  • Concentrate the solvent in vacuo.

  • If the product precipitates, it can be isolated by filtration and washing with a non-polar solvent like hexanes.

  • Alternatively, dissolve the residue in a minimal amount of DMSO/methanol and purify by preparative HPLC.

• Quality Control:

  • Analyze the final products for identity and purity using LC-MS and ¹H NMR for a representative subset.

Illustrative Library Design

The following table showcases a small, representative library that can be generated from 2-(biphenyl-2-yloxy)ethanamine using the protocols described above.

Entry	Building Block	Reaction Type	Final Product Structure
1	Acetic Acid	Amide Formation
2	Benzoic Acid	Amide Formation
3	Cyclohexanecarboxaldehyde	Reductive Amination
4	4-Fluorobenzaldehyde	Reductive Amination
5	Phenyl isocyanate	Urea Formation
6	Ethyl isothiocyanate	Thiourea Formation

(Note: The images in the table are illustrative placeholders)

Scaffold Diversification Strategy

The power of parallel synthesis lies in the ability to systematically modify a core scaffold. The diagram below illustrates how 2-(biphenyl-2-yloxy)ethanamine can be diversified at the primary amine position.

Caption: Diversification of the 2-(biphenyl-2-yloxy)ethanamine scaffold.

Conclusion and Outlook

2-(Biphenyl-2-yloxy)ethanamine is a versatile and valuable building block for the parallel synthesis of compound libraries. Its unique combination of a biaryl system and a flexible ethylamine linker provides a rich scaffold for generating molecules with the potential for diverse biological activities. The protocols outlined in this guide are robust, scalable, and amenable to high-throughput workflows, enabling medicinal chemists to rapidly explore the structure-activity relationships around this promising core. By employing these methods, research organizations can significantly accelerate their hit-to-lead and lead optimization efforts.

References

• A Quick Introduction to Parallel Synthesis. (2022, September 7). Asynt. [Link]

• Combinatorial chemistry: A novel method in drug discovery and its application. (n.d.). PharmaTutor. [Link]

• Synthesis of Primary Amines. (2020, May 30). Chemistry LibreTexts. [Link]

• Identification of parallel medicinal chemistry protocols to expand branched amine design space. (n.d.). RSC Publishing. [Link]

• Synthesis of primary amines. (n.d.). Organic Chemistry Portal. [Link]

• General and selective synthesis of primary amines using Ni-based homogeneous catalysts. (2020, March 25). Nature Communications. [Link]

• Ethanamine derivatives their preparation and use in pharmaceutical compositions. (n.d.).
• Ethanamine derivatives their preparation and use in pharmaceutical compositions. (n.d.).

• Applications of combinatorial chemistry to drug design and development. (2000, January 1). ResearchGate. [Link]

• 2-(Biphenyl-2-yloxy)ethanamine. (n.d.). PubChem. [Link]

• Process for the preparation of biphenylamines. (n.d.). PubChem. [Link]

• 2-Phenethylamines in Medicinal Chemistry: A Review. (2023, January 14). MDPI. [Link]

• COMBINATORIAL CHEMISTRY: A REVIEW. (n.d.). JETIR. [Link]

• Design, Synthesis and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. (2021, July 15). PubMed Central. [Link]

• Phenethanolamine derivatives for treatment of respiratory diseases. (n.d.).

• 2-Phenethylamines in Medicinal Chemistry: A Review. (2023, January 10). ResearchGate. [Link]

• 2-Phenyl-2-(1-hydroxycycloalkyl or 1-hydroxycycloalk-2-enyl)ethylamine derivatives. (n.d.).

• 2-Phenethylamines in Medicinal Chemistry: A Review. (2023, January 14). PubMed. [Link]

• Flow Synthesis of Biologically-Relevant Compound Libraries. (2020, February 18). PubMed Central. [Link]

• Novel Biphenyl Amines Inhibit Oestrogen Receptor (ER)-α in ER-Positive Mammary Carcinoma Cells. (2021, February 3). MDPI. [Link]

• THE SIGNIFICANCE OF COMBINATORIAL CHEMISTRY IN THE DRUG DISCOVERY. (n.d.). IIP Series. [Link]

• Solid-Phase Parallel Synthesis of Drug-Like Artificial 2H-Benzopyran Libraries. (2016, October 25). MDPI. [Link]

• Library synthesis. (n.d.). Enamine Germany. [Link]

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• 8. Primary amine synthesis by amination (alkylation) [organic-chemistry.org]
• 9. General and selective synthesis of primary amines using Ni-based homogeneous catalysts - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01084G [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Biphenyl-2-yloxy)ethanamine

Welcome to the technical support center for the synthesis of 2-(Biphenyl-2-yloxy)ethanamine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your synthetic route, improve yields, and ensure the highest purity of your final product.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-(Biphenyl-2-yloxy)ethanamine, offering explanations for the underlying causes and providing actionable solutions.

Low or No Product Yield

Question: I am attempting to synthesize 2-(Biphenyl-2-yloxy)ethanamine via a Williamson ether synthesis from 2-phenylphenol and N-(2-bromoethyl)phthalimide, followed by deprotection, but my yield is consistently low. What are the potential causes and how can I improve it?

Answer:

Low yields in this multi-step synthesis can stem from several factors. A systematic approach to troubleshooting is crucial.

Potential Causes & Solutions:

• Inefficient Deprotonation of 2-Phenylphenol: The first step, the formation of the phenoxide, is critical.

  • Causality: Incomplete deprotonation of the weakly acidic 2-phenylphenol will result in unreacted starting material and reduce the concentration of the nucleophile required for the subsequent SN2 reaction.[1][2][3]

  • Solution:

    • Choice of Base: Use a strong, non-nucleophilic base. Sodium hydride (NaH) is an excellent choice as the hydrogen gas byproduct drives the reaction forward.[2] Potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF or acetone is also effective, though it may require higher temperatures.

    • Anhydrous Conditions: Ensure all glassware is oven-dried and reagents are anhydrous. Water will quench the base and the phenoxide, halting the reaction.

    • Reaction Time and Temperature: Allow sufficient time for the deprotonation to go to completion. This can be monitored by the cessation of hydrogen gas evolution when using NaH. Gentle heating may be required.

• Poor SN2 Reaction Conditions: The nucleophilic attack of the 2-phenylphenoxide on N-(2-bromoethyl)phthalimide is the key bond-forming step.[1][3]

  • Causality: The SN2 reaction is sensitive to solvent, temperature, and steric hindrance.[1][2]

  • Solution:

    • Solvent Selection: A polar aprotic solvent such as DMF, DMSO, or acetonitrile is ideal as it solvates the cation of the base without solvating the nucleophilic phenoxide, thus increasing its reactivity.[4]

    • Temperature Control: While heating can increase the reaction rate, excessive temperatures can lead to side reactions, such as elimination of HBr from the bromoethyl moiety. A temperature range of 60-80 °C is a good starting point.

    • Reagent Quality: Ensure the N-(2-bromoethyl)phthalimide is of high purity. Impurities can interfere with the reaction.[5]

• Inefficient Deprotection of the Phthalimide Group: The final step to liberate the free amine is often a source of yield loss.

  • Causality: Incomplete reaction or degradation of the product can occur during hydrazinolysis.

  • Solution:

    • Hydrazine Monohydrate: Use a slight excess of hydrazine monohydrate in a solvent like ethanol or methanol.

    • Reaction Monitoring: Monitor the reaction by TLC to ensure all the phthalimide-protected intermediate has been consumed.

    • Work-up Procedure: The phthalhydrazide byproduct can sometimes be difficult to remove. Ensure thorough extraction and washing steps. An acidic workup can help to protonate the desired amine and separate it from the neutral byproduct.

Troubleshooting Workflow:

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. A convenient method for the synthesis of (prop-2-ynyloxy)benzene derivatives via reaction with propargyl bromide, their optimization, scope and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CAS 574-98-1: N-(2-Bromoethyl)phthalimide | CymitQuimica [cymitquimica.com]

Navigating the Purification of 2-(2-Phenylphenoxy)ethanamine: A Technical Support Guide

For Immediate Release

Researchers and drug development professionals working with 2-(2-phenylphenoxy)ethanamine now have a dedicated resource for overcoming the unique purification challenges associated with this valuable compound. This technical support center provides in-depth troubleshooting guides and frequently asked questions to streamline experimental workflows and enhance purity.

Introduction to the Challenges

2-(2-Phenylphenoxy)ethanamine, a bifunctional molecule featuring a bulky biphenyl ether moiety and a primary amine, presents a distinct set of purification hurdles. Its high boiling point, potential for thermal degradation, and the nature of impurities stemming from its synthesis require a nuanced approach to achieve the high purity standards essential for research and pharmaceutical applications. This guide, designed by our senior application scientists, offers field-proven insights and solutions to these challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Synthesis-Related Impurities

Question: What are the most common impurities I should expect when synthesizing 2-(2-phenylphenoxy)ethanamine, and how do they influence my purification strategy?

Answer: The impurity profile of 2-(2-phenylphenoxy)ethanamine is largely dictated by its synthetic route, which typically involves a Williamson ether synthesis followed by the introduction of the amino group, often via a Gabriel synthesis or a related method.

• From Williamson Ether Synthesis: The reaction of 2-phenylphenol with a 2-haloethanol derivative can lead to several byproducts. Due to the basic conditions, a common side reaction is the E2 elimination of the alkyl halide, resulting in the formation of an alkene.[1][2] The steric hindrance of the 2-phenylphenol can also lead to incomplete reaction, leaving unreacted starting material.

• From Gabriel Synthesis: When introducing the amine group using the Gabriel synthesis, a primary challenge is the removal of the phthalhydrazide byproduct upon cleavage with hydrazine.[3] This byproduct can sometimes be difficult to separate from the desired amine. Incomplete reaction can also leave N-(2-(2-phenylphenoxy)ethyl)phthalimide as an impurity.

Troubleshooting Flowchart for Synthesis Impurities:

Caption: Decision tree for addressing common synthesis-related impurities.

Purification Techniques: Troubleshooting Guides

This section provides detailed troubleshooting for the most common purification methods for 2-(2-phenylphenoxy)ethanamine.

Due to its high molecular weight, 2-(2-phenylphenoxy)ethanamine has a high boiling point, making vacuum distillation the preferred method for removing non-volatile impurities.[4]

Question: I'm having trouble with my vacuum distillation; the product seems to be degrading, and I'm getting a poor yield. What could be the issue?

Answer: Thermal stability is a key concern with aromatic amines.[5][6][7] High temperatures, even under vacuum, can lead to decomposition.

Troubleshooting Vacuum Distillation:

Problem	Potential Cause	Solution
Product Darkening/Decomposition	Distillation temperature is too high.	Increase the vacuum to further lower the boiling point. Ensure the heating mantle is not set excessively high; the goal is a slow, steady distillation.
Bumping/Uneven Boiling	Inefficient stirring or lack of nucleation sites.	Use a properly sized magnetic stir bar and ensure vigorous stirring. A Claisen adapter can help prevent bumping.[4]
Low Yield	Inefficient condensation or leaks in the system.	Ensure the condenser has a sufficient flow of cold water. Check all joints for leaks; they must be properly sealed and greased for high vacuum.
Fluctuating Vacuum Pressure	Inconsistent vacuum source or leaks.	Ensure the vacuum pump is properly maintained and that all tubing is thick-walled and not collapsing. A vacuum trap is essential to protect the pump.[8][9][10]

Experimental Protocol: High Vacuum Distillation

• Apparatus Setup: Assemble a distillation apparatus using a short path distillation head to minimize product loss. Ensure all glassware is free of cracks.

• Sample Preparation: Add the crude 2-(2-phenylphenoxy)ethanamine and a magnetic stir bar to the round-bottom flask.

• System Evacuation: Connect the apparatus to a high vacuum pump through a cold trap. Slowly evacuate the system.

• Heating: Once a stable, low pressure is achieved, begin to gently heat the distillation flask.

• Fraction Collection: Collect the distilled product in a pre-weighed receiving flask. Monitor the temperature and pressure throughout the distillation.

Converting the basic amine to its hydrochloride salt is an excellent method for purification, as the salt often has better crystallization properties than the freebase.[11]

Question: I've formed the hydrochloride salt of my compound, but I'm struggling to get good quality crystals. It's either oiling out or crashing out as a fine powder. What should I do?

Answer: The choice of solvent is critical for successful crystallization. A common issue is the solvent being either too good, preventing crystallization, or too poor, causing the product to precipitate amorphously.

Troubleshooting Crystallization of the Hydrochloride Salt:

Problem	Potential Cause	Solution
Oiling Out	The compound is coming out of solution above its melting point. The solvent may be too nonpolar.	Add a more polar co-solvent to increase the solubility of the salt. Ensure the solution is not supersaturated before cooling.
Precipitation as a Fine Powder	The solution is cooling too quickly, or the solvent is too poor.	Slow down the cooling rate. Try a solvent system where the salt has slightly higher solubility at elevated temperatures. Adding a small amount of a co-solvent in which the salt is more soluble can help.
No Crystals Form	The solution is not supersaturated, or the compound is too soluble in the chosen solvent.	Reduce the volume of the solvent. If that fails, add an anti-solvent (a solvent in which the salt is insoluble) dropwise until turbidity is observed, then gently heat to redissolve and cool slowly.
Impure Crystals	Impurities are co-crystallizing with the product.	The purity of the starting material may be too low for a single crystallization. Consider a preliminary purification step or a second crystallization from a different solvent system.

Experimental Protocol: Crystallization of 2-(2-Phenylphenoxy)ethanamine Hydrochloride

• Salt Formation: Dissolve the crude amine in a minimal amount of a suitable solvent (e.g., isopropanol). Add a solution of HCl in a compatible solvent (e.g., HCl in ether or isopropanol) dropwise with stirring until the solution is acidic.

• Crystallization: Gently heat the solution to dissolve any precipitated salt. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum.

For challenging separations, particularly for removing structurally similar impurities, column chromatography can be employed.

Question: My compound is streaking on the silica gel column, and the separation is poor. How can I improve this?

Answer: The basic nature of the amine group in 2-(2-phenylphenoxy)ethanamine can lead to strong interactions with the acidic silanol groups on the surface of standard silica gel, causing tailing and poor separation.

Troubleshooting Chromatographic Purification:

Problem	Potential Cause	Solution
Peak Tailing/Streaking	Strong acid-base interaction between the amine and silica gel.	Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent to compete with the analyte for the acidic sites on the silica.
Poor Separation	Inappropriate solvent system.	Optimize the eluent system. A gradient elution from a nonpolar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) may be necessary.
Irreversible Adsorption	Very strong interaction with the stationary phase.	Consider using a different stationary phase, such as alumina or amine-functionalized silica, which are less acidic.

Workflow for Chromatographic Method Development:

Caption: A stepwise approach to developing a chromatographic purification method.

Purity Analysis by HPLC

Question: How can I develop an HPLC method to accurately assess the purity of my 2-(2-phenylphenoxy)ethanamine?

Answer: A reverse-phase HPLC method is generally suitable for this type of compound. Due to the presence of the aromatic rings, UV detection is appropriate.

Recommended Starting HPLC Conditions:

Parameter	Recommendation
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Trifluoroacetic acid (TFA) in WaterB: 0.1% TFA in Acetonitrile
Gradient	Start with a higher percentage of A and gradually increase B. A good starting point is 70% A / 30% B to 10% A / 90% B over 20 minutes.
Flow Rate	1.0 mL/min
Detection	UV at 220 nm and 270 nm
Column Temperature	30 °C

Method Development Tips:

• The addition of an ion-pairing agent like TFA to the mobile phase helps to improve the peak shape of the amine by protonating it and reducing interactions with residual silanols on the column.[12]

• If the compound lacks a strong chromophore, pre-column derivatization with an agent like o-phthalaldehyde (OPA) can be used to enhance UV or fluorescence detection.[13][14]

References

• Short- and Long-Term Stability of Aromatic Amines in Human Urine. (2023). MDPI. Retrieved from [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023). ACS Publications. Retrieved from [Link]

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. (2022). ACS Publications. Retrieved from [Link]

• Thermal Stability of Amine Compounds and Dichloromethane. (2025). ResearchGate. Retrieved from [Link]

• Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. (2025). ResearchGate. Retrieved from [Link]

• Williamson Ether Synthesis reaction. (n.d.). BYJU'S. Retrieved from [Link]

• Hindered Dialkyl Ether Synthesis with Electrogenerated Carbocations. (n.d.). PMC. Retrieved from [Link]

• Product of Williamson Synthesis. (2017). Chemistry Stack Exchange. Retrieved from [Link]

• Amine Plant Troubleshooting and Optimiza. (n.d.). Scribd. Retrieved from [Link]

• Williamson ether synthesis. (n.d.). Wikipedia. Retrieved from [Link]

• Purification of organic hydrochloride salt?. (2017). ResearchGate. Retrieved from [Link]

• Distillation Troubleshooting. (n.d.). ResearchGate. Retrieved from [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press. Retrieved from [Link]

• Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. (2018). AIDIC. Retrieved from [Link]

• How Do You Troubleshoot Common Distillation Column Issues?. (2025). Chemistry For Everyone. Retrieved from [Link]

• How to do Williamson ether synthesis while I have tertiary amine in my compound. (2021). Quora. Retrieved from [Link]

• multi-active method for the analysis of active substances in formulated products to support quality control scope. (2020). cipac.org. Retrieved from [Link]

• Gabriel synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. (n.d.). ResearchGate. Retrieved from [Link]

• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. (2018). PubMed Central. Retrieved from [Link]

• Preparation of 2-(2-alkoxy phenoxy) ethylamine, an intermediate of carvedilol and tamsulosin. (2009). Google Patents.

• A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. (2024). PMC. Retrieved from [Link]

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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Amide Coupling Reactions for 2-(Biphenyl-2-yloxy)ethanamine

Welcome to our dedicated technical support guide for optimizing amide coupling reactions involving the sterically hindered primary amine, 2-(Biphenyl-2-yloxy)ethanamine. This resource is tailored for researchers, scientists, and professionals in drug development who may encounter challenges with this specific substrate. Here, we delve into common issues, provide evidence-based solutions, and offer detailed protocols to enhance your reaction success.

Frequently Asked Questions (FAQs)

Q1: Why is my standard amide coupling protocol (e.g., EDC/HOBt) resulting in low to no yield with 2-(Biphenyl-2-yloxy)ethanamine?

Low yields in amide coupling reactions with sterically hindered amines like 2-(Biphenyl-2-yloxy)ethanamine are common and can be attributed to several factors:

• Steric Hindrance: The bulky biphenyl-2-yloxy group significantly shields the amine's nucleophilic nitrogen atom, impeding its approach to the activated carboxylic acid. This dramatically slows down the rate of the desired reaction.[1][2]

• Inefficient Carboxylic Acid Activation: While standard coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (Hydroxybenzotriazole) are effective for many substrates, the activated intermediates they form, such as the O-acylisourea, may not be reactive enough to couple efficiently with a sterically encumbered and poorly nucleophilic amine.[2]

• Side Reactions: When the primary coupling reaction is slow, side reactions can become dominant. With carbodiimides, the highly reactive O-acylisourea intermediate can rearrange to a stable and unreactive N-acylurea, which terminates the reaction pathway.[2][3] Similarly, uronium-based reagents like HATU can react with the amine to form a guanidinium byproduct, consuming the amine and preventing amide formation.[2][4]

• Deactivation of the Amine: An acid-base reaction between the carboxylic acid and the amine can occur, leading to the protonation of the amine and rendering it non-nucleophilic.[1]

Q2: I've confirmed the formation of an activated ester via LC-MS, but the reaction with 2-(Biphenyl-2-yloxy)ethanamine still fails. What are my next steps?

Observing the activated ester is a good first step, but its inability to react with the hindered amine points to a need for more potent activation or optimized reaction conditions. Consider the following strategies:

• Switch to a More Reactive Coupling Reagent: Move beyond standard carbodiimide or uronium reagents to more powerful alternatives known to be effective for hindered couplings.[2]

  • Phosphonium Salt Reagents: Reagents like PyBOP (Benzotriazol-1-yloxytripyrrolidinophosphonium hexafluorophosphate) and PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) are highly effective for difficult couplings, including those with N-methylated or other sterically hindered amino acids.[2][5] They are known for cleaner reactions and a lower risk of epimerization.[5]

  • Acyl Fluoride Precursors: Converting the carboxylic acid to a highly reactive acyl fluoride in situ can overcome steric barriers. Reagents such as TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) create a small, highly reactive intermediate that can couple where other methods fail.[2][6][7]

  • COMU: This newer uronium reagent is based on OxymaPure and can be more reactive than HATU for hindered couplings.[2][8] It also avoids the use of potentially explosive HOBt/HOAt additives.[6]

• Optimize Reaction Conditions:

  • Solvent Choice: While DMF and DCM are common, switching to a higher-boiling polar aprotic solvent like NMP (N-Methyl-2-pyrrolidone) or acetonitrile can be beneficial.[2] In some cases, greener solvents are also being explored.[9]

  • Elevated Temperature: For particularly challenging couplings, increasing the reaction temperature can provide the necessary activation energy. Protocols involving acyl fluoride formation have been successful at elevated temperatures (e.g., 80 °C).[2][7][10]

Q3: How can I minimize side reactions when coupling 2-(Biphenyl-2-yloxy)ethanamine?

Minimizing side reactions is crucial for achieving a clean reaction profile and good yield.

• Pre-activation: Activate the carboxylic acid before adding the amine. This involves stirring the carboxylic acid, coupling reagent, and a non-nucleophilic base (like DIPEA) for a short period (5-15 minutes).[2] This ensures the activated species is ready to react immediately upon the amine's introduction, reducing the opportunity for the amine to react with the coupling reagent itself.[2]

• Choice of Base: Use a strong, non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) or 2,4,6-collidine . These bases are necessary to neutralize acids formed during the reaction but are too bulky to act as nucleophiles themselves.[6]

• Reagent Stoichiometry: Carefully control the stoichiometry. While an excess of the cheaper reagent can sometimes drive the reaction, a large excess of a uronium reagent can increase the likelihood of guanidinylation side reactions.[4][8]

• Additives to Suppress Racemization: If your carboxylic acid is chiral, use additives like HOBt or OxymaPure to suppress racemization.[1] Running the reaction at a lower temperature can also help preserve stereochemical integrity.[1]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	• Insufficient activation of the carboxylic acid.• Steric hindrance preventing amine nucleophilic attack.[1]• Deactivation of the amine via protonation.[1]• Side reactions consuming starting materials or intermediates.[2][3]	• Switch to a more powerful coupling reagent (e.g., PyBOP, PyAOP, COMU).[2][5]• Convert the carboxylic acid to an acyl fluoride in situ using TFFH or BTFFH.[2][6]• Increase the reaction temperature.[2][10]• Use a non-nucleophilic base like DIPEA.[6]
Presence of Unreacted Starting Materials	• Reaction kinetics are too slow under the current conditions.• The activated carboxylic acid intermediate is hydrolyzing due to trace water.[1]	• Increase reaction time and/or temperature.• Ensure all reagents and solvents are anhydrous.[1]• Consider pre-activation of the carboxylic acid for 15-30 minutes before adding the amine.[2]
Formation of Significant Side Products (e.g., N-acylurea, guanidinium species)	• The desired coupling is slower than side reactions.• Use of carbodiimides (e.g., EDC, DCC) can lead to N-acylurea formation.[2][3]• Excess uronium reagents (e.g., HATU) can cause guanidinylation of the amine.[4][8]	• Switch from carbodiimides to phosphonium reagents (e.g., PyBOP), which do not form N-acylurea.[2]• Avoid a large excess of uronium reagents.[4]• Use pre-activation to minimize contact time between the free amine and the coupling reagent.[2]
Poor Reproducibility	• Sensitivity to atmospheric moisture.• Inconsistent quality of reagents or solvents.• Variations in reaction setup and timing.	• Perform reactions under an inert atmosphere (e.g., Nitrogen or Argon).• Use freshly opened or properly stored anhydrous solvents and reagents.• Standardize the order of addition, stirring speed, and temperature control.

Recommended Coupling Reagents for Hindered Amines

Reagent Class	Examples	Key Advantages	Potential Drawbacks
Phosphonium Salts	PyBOP, PyAOP	Excellent for hindered couplings, low racemization, cleaner reactions.[4][5]	Higher cost, byproducts can be difficult to remove. BOP produces carcinogenic HMPA.[11]
Uronium/Aminium Salts	HATU, HBTU, COMU	High reactivity, fast kinetics.[11][12] COMU is safer and highly reactive.[2][6]	Can cause guanidinylation side reactions, especially in excess.[4][8] HBTU/HATU are technically aminium salts.[8]
Carbodiimides	EDC, DCC, DIC	Cost-effective, widely available.	Prone to N-acylurea side reaction, especially with slow couplings.[2][3] Risk of racemization without additives like HOBt.[12]
Acyl Fluoride Precursors	TFFH, BTFFH	Forms small, highly reactive acyl fluoride intermediates, excellent for severe steric hindrance.[6][7]	May require elevated temperatures.
Other	T3P	Effective for sterically hindered substrates.

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using HATU

• Dissolve the carboxylic acid (1.0 equivalent) in an anhydrous solvent such as DMF or DCM.

• Add the coupling reagent HATU (1.0-1.5 equivalents) and a non-nucleophilic base like DIPEA (2.0 equivalents).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add 2-(Biphenyl-2-yloxy)ethanamine (1.0-1.2 equivalents) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry it over anhydrous Na₂SO₄ or MgSO₄, and concentrate it under reduced pressure.[1]

• Purify the crude product by column chromatography.

Protocol 2: Recommended Procedure for Hindered Coupling using Acyl Fluoride Intermediate

• In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.2 equivalents) in anhydrous DCM or acetonitrile.

• Add a fluorinating agent (e.g., TFFH, 1.1 equivalents) and a non-nucleophilic base (e.g., 2,4,6-collidine or DIPEA, 2.5 equivalents).

• Stir the mixture at room temperature for 10-15 minutes to generate the acyl fluoride in situ.

• Add 2-(Biphenyl-2-yloxy)ethanamine (1.0 equivalent).

• Seal the reaction vessel and heat the mixture to a higher temperature (e.g., 80 °C).[2][10]

• Monitor the reaction progress over 12-24 hours via LC-MS.

• After cooling to room temperature, quench the reaction with water and extract with an appropriate organic solvent.

• Perform a standard aqueous workup and purify the crude product.

Visualization of a Decision-Making Workflow

Caption: Decision workflow for optimizing amide coupling with a hindered amine.

References

• Wikipedia. Carbodiimide. Available from: [Link]

• Aapptec Peptides. Coupling Reagents. Available from: [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 13(6), 1184-1190. Available from: [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available from: [Link]

• Reddit. Tips and tricks for difficult amide bond formation?. (2021). Available from: [Link]

• Reddit. amide coupling help. (2022). Available from: [Link]

• Georgiev, G. Z., & Asachenko, A. F. (2022). Base-promoted direct amidation of esters: beyond the current scope and practical applications. RSC Advances, 12(31), 20268-20279. Available from: [Link]

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• Exploring the amide coupling of carboxylic acids with amines using green solvent limonene. (2025). Available from: [Link]

• ResearchGate. How do I improve the yield of a carboxylic acid/amine coupling with EDC/DMAP at RT in DCM?. (2015). Available from: [Link]

• Li, W., et al. (2021). Ynamide Coupling Reagents: Origin and Advances. Accounts of Chemical Research, 54(15), 3136-3151. Available from: [Link]

• Tinnis, F., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(46), 11210-11213. Available from: [Link]

• Ofner, C. M., & Bubnis, W. A. (2003). Carbodiimide Induced Cross-Linking, Ligand Addition, and Degradation in Gelatin. Journal of Applied Polymer Science, 90(6), 1649-1657. Available from: [Link]

• Fisher Scientific. Amide Synthesis. Available from: [Link]

• Sharma, S., et al. (2019). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 60(15), 1103-1106. Available from: [Link]

• ResearchGate. A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. (2015). Available from: [Link]

• Iska, V. B., et al. (2020). General chemoselective hindered amide coupling enabled by TCFH-catalytic Oxyma and transient imine protection. Chemical Communications, 56(63), 8963-8966. Available from: [Link]

• Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(10), 5145-5152. Available from: [Link]

• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 68(4), 252-255. Available from: [Link]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). A green chemistry perspective on catalytic amide bond formation. Green Chemistry, 18(11), 3184-3193. Available from: [Link]

• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. Chimia, 68(4), 252-255. Available from: [Link]

• Ashenhurst, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. Available from: [Link]

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preventing byproduct formation in "2-(Biphenyl-2-yloxy)ethanamine" reactions

Prepared by the Office of the Senior Application Scientist

This guide serves as a technical resource for researchers, chemists, and drug development professionals engaged in the synthesis and derivatization of 2-(Biphenyl-2-yloxy)ethanamine. Our focus is to provide actionable troubleshooting advice and in-depth answers to frequently encountered challenges, particularly concerning the prevention of byproduct formation. The methodologies discussed herein are grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and reproducibility.

Section 1: Troubleshooting the Synthesis of the Diaryl Ether Core

The formation of the 2-(biphenyl-2-yloxy) moiety is most commonly achieved via a copper-catalyzed cross-coupling reaction, such as the Ullmann condensation.[1][2] This reaction, while powerful, is sensitive to reaction parameters and can be plagued by several side reactions.

Frequently Asked Questions (FAQs)

Question 1: My Ullmann reaction for the synthesis of the diaryl ether precursor suffers from low yield and a significant amount of biphenyl byproduct from my aryl halide. What is the primary cause and how can I mitigate this?

Answer: The formation of a biaryl byproduct is a classic sign of undesired homocoupling of the aryl halide. This side reaction competes directly with the desired C-O bond formation (heterocoupling). The root cause often lies in the reaction kinetics and the stability of the organocopper intermediates.

• Mechanistic Insight: In the Ullmann cycle, an oxidative addition of the aryl halide to a Cu(I) species forms an Ar-Cu(III)-X intermediate. This species can either undergo reductive elimination with a copper phenoxide to form the desired diaryl ether or react with another molecule of the aryl halide in a competing pathway to yield the homocoupled biaryl product. High temperatures and high concentrations of the aryl halide can favor this undesired pathway.

• Troubleshooting Strategies:

  • Ligand Addition: Modern Ullmann-type reactions are significantly accelerated by the use of chelating ligands such as diamines (e.g., N,N'-dimethyl-1,2-ethanediamine) or amino acids (e.g., N,N-dimethylglycine).[3] Ligands stabilize the copper catalyst, promoting the desired reductive elimination pathway over homocoupling and allowing for lower reaction temperatures.[4]

  • Control Reagent Stoichiometry: Use a slight excess of the phenol component (e.g., 1.1 to 1.2 equivalents of 2-phenylphenol) relative to the aryl halide (e.g., 1-bromo-2-nitrobenzene, a common precursor). This shifts the equilibrium towards the heterocoupling product.

  • Catalyst Choice: While traditional copper powder can be used, soluble copper salts like CuI or Cu₂O often provide better activity and reproducibility at lower temperatures, reducing the rate of thermal decomposition and side reactions.[4][5]

Question 2: My reaction is generating the starting phenol (2-phenylphenol) as a major byproduct. What is the source of this contamination?

Answer: The presence of the unreacted phenol starting material, or its generation during the reaction, typically points to two main issues: hydrolysis or a competing arylation reaction with water.

• Mechanistic Insight: The phenoxide, formed by the reaction of the phenol with a base, is a strong nucleophile. However, any trace amount of water in the reaction can also be deprotonated by the base. The resulting hydroxide ion can be arylated by the copper catalyst, which consumes the aryl halide and regenerates a phenol molecule.[4] This effectively creates a catalytic cycle that consumes reagents to produce the phenol byproduct.

• Troubleshooting Strategies:

  • Rigorous Anhydrous Conditions: Ensure all reagents and solvents are scrupulously dried. Solvents like DMF or acetonitrile should be distilled from an appropriate drying agent. Bases like K₂CO₃ or Cs₂CO₃ should be flame-dried under vacuum before use. The use of activated molecular sieves (3 Å or 4 Å) in the reaction vessel is also highly recommended to scavenge any residual water.[4]

  • Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the system.

Question 3: How do I select the optimal base and solvent for my diaryl ether synthesis to maximize yield and purity?

Answer: The choice of base and solvent is critical as it directly influences the solubility of the phenoxide salt and the overall reaction rate.[6]

• Base Selection: The base must be strong enough to deprotonate the phenol but should not introduce competing nucleophiles or degrade the reagents.

  • Cesium Carbonate (Cs₂CO₃): Often the base of choice for modern Ullmann and Buchwald-Hartwig couplings. Cesium phenoxides exhibit higher solubility and are more dissociated in organic solvents compared to their potassium or sodium counterparts, leading to a more reactive nucleophile.[4]

  • Potassium Carbonate/Phosphate (K₂CO₃/K₃PO₄): More economical alternatives that are effective, though they may require higher temperatures or longer reaction times compared to Cs₂CO₃.[7]

  • Sodium Hydride (NaH): A very strong base that can be effective but presents significant handling hazards. It also produces hydrogen gas upon reaction with the phenol, requiring careful management of reaction pressure.

• Solvent Selection: High-boiling, polar aprotic solvents are traditionally used.[5]

  • Acetonitrile (MeCN): An excellent choice that often leads to faster reactions compared to DMF.[4]

  • N,N-Dimethylformamide (DMF) / N-Methyl-2-pyrrolidone (NMP): Common solvents with high boiling points suitable for these reactions, though they can be difficult to remove completely during workup.

  • Toluene/Dioxane: Less polar options that can be effective, particularly in palladium-catalyzed systems.[3]

Section 2: Preventing Byproducts in Reactions of the Ethanamine Moiety

Once 2-(Biphenyl-2-yloxy)ethanamine is synthesized, its primary amine is a versatile functional handle. A common subsequent reaction is N-arylation to build more complex molecules. Controlling the selectivity of this reaction is paramount.

Frequently Asked Questions (FAQs)

Question 4: When performing a mono-N-arylation on 2-(Biphenyl-2-yloxy)ethanamine, I am observing significant formation of the di-arylated tertiary amine byproduct. How can I improve selectivity for the secondary amine?

Answer: This is a common selectivity challenge when working with primary amines. The initially formed secondary amine product is often more nucleophilic than the starting primary amine, leading to a second arylation event that can be faster than the first.

• Mechanistic Insight: The reaction proceeds via nucleophilic attack of the amine on an activated aryl halide (e.g., a Pd-complex in Buchwald-Hartwig amination or a Cu-complex in a Goldberg reaction). After the first arylation, the resulting secondary amine can be deprotonated and compete with the remaining primary amine for the catalyst.

• Troubleshooting Strategies:

  • Stoichiometric Control: The most straightforward approach is to use an excess of the primary amine (2-(Biphenyl-2-yloxy)ethanamine) relative to the aryl halide.[8] Using 2 to 3 equivalents of the amine can statistically favor the mono-arylation pathway. The unreacted starting material can then be removed chromatographically or via an acid wash during workup.

  • Slow Addition: Adding the aryl halide slowly via a syringe pump to the reaction mixture containing the amine, catalyst, and base can help maintain a low concentration of the aryl halide, thus disfavoring the second, faster arylation step.

  • Sterically Hindered Ligands: In palladium-catalyzed reactions, using bulky phosphine ligands (e.g., SPhos, XPhos) can create a sterically crowded environment around the metal center. This can disfavor the binding and reaction of the bulkier secondary amine product, thereby improving selectivity for mono-arylation.[9]

  • Lower Temperature: Running the reaction at the lowest feasible temperature can often enhance selectivity. While this may slow the overall conversion rate, it can disproportionately slow the second arylation more than the first.

Section 3: Protocols and Data

Comparative Data for Base Selection in Ullmann C-O Coupling

The following table summarizes typical performance characteristics of common bases used in the synthesis of diaryl ethers. The optimal choice is substrate-dependent.

Base	Relative Cost	Typical Temperature	Key Advantages	Potential Issues
Cs₂CO₃	High	80 - 120 °C	High reactivity, excellent solubility, often gives highest yields.[4]	Cost, hygroscopic nature.
K₃PO₄	Medium	100 - 140 °C	Good performance, less expensive than Cs₂CO₃.	Less reactive than Cs₂CO₃, may require higher temperatures.[7]
K₂CO₃	Low	120 - 180 °C	Economical, widely available.	Often requires higher temperatures and longer reaction times.[7]
NaH	Low	25 - 100 °C	Very strong base, can drive reactions at lower temperatures.	Safety/handling concerns (flammable H₂ gas), poor solubility.

Protocol 1: Optimized Ullmann Synthesis of a Diaryl Ether Precursor

This protocol is a general guideline for the copper-catalyzed synthesis of a diaryl ether.

• To a flame-dried Schlenk flask, add CuI (5 mol%), 2-phenylphenol (1.0 mmol), Cs₂CO₃ (2.0 mmol), and N,N-dimethylglycine (20 mol%).

• Evacuate and backfill the flask with dry Argon or Nitrogen three times.

• Add the limiting aryl halide (e.g., 1-bromo-2-nitrobenzene, 1.1 mmol) followed by 3 mL of dry dioxane or acetonitrile via syringe.

• Stir the mixture at 90-110 °C and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove inorganic salts.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Selective Mono-N-Arylation of 2-(Biphenyl-2-yloxy)ethanamine

This protocol provides a starting point for a palladium-catalyzed mono-arylation.

• To a dry Schlenk tube, add Pd₂(dba)₃ (2 mol%), a suitable phosphine ligand (e.g., BINAP, 4 mol%), and NaOt-Bu (1.4 mmol).

• Evacuate and backfill the tube with dry Argon or Nitrogen.

• Add a solution of the aryl bromide (1.0 mmol) in 2 mL of dry toluene.

• Add a solution of 2-(Biphenyl-2-yloxy)ethanamine (2.0 mmol, 2.0 equiv.) in 2 mL of dry toluene.

• Seal the tube and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture to room temperature, dilute with ether, and quench with a saturated aqueous NH₄Cl solution.

• Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the product via flash column chromatography to separate the desired mono-arylated product from unreacted starting amine and any di-arylated byproduct.

Section 4: Visual Guides & Mechanistic Pathways

Diagram 1: Ullmann Condensation and Competing Side Reactions

Caption: Ullmann cycle with byproduct pathways.

Diagram 2: Controlling Selectivity in N-Arylation

Caption: Kinetic control of mono- vs. di-arylation.

References

• Benchchem.

• Cristau, H.-J., et al. (2004). A General and Mild Ullmann-Type Synthesis of Diaryl Ethers. Organic Letters, 6(6), 913–916. [Link]

• Nicolaou, K. C., et al. (1999). Synthesis of Diaryl Ethers: A Long-Standing Problem Has Been Solved. Angewandte Chemie International Edition, 38(16), 2345-2347. [Link]

• Hassan, J., et al. (2002). The Ullmann Ether Condensation. Chemical Reviews, 102(5), 1359–1470. (General reference, specific link from search not available, linking to a representative review on ResearchGate). [Link]

• Wikipedia. Ullmann condensation. [Link]

• Organic Chemistry Portal. Ether synthesis by etherification (alkylation). [Link]

• SynArchive. Ullmann Condensation. [Link]

• Benchchem. Minimizing byproducts in the synthesis of phenyl ethers.

• PubChem. 2-(Biphenyl-2-yloxy)ethanamine. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• Google Patents. WO2014173804A1 - Process for the preparation of 2-phenylphenol and its sodium salt.

• ScienceDirect. Chapter 4: Synthetic Methods for Diaryl Ether Preparation Using Arylating Reagents. [Link]

• Organic Chemistry Portal. Diaryl ether synthesis by etherification (arylation). [Link]

• Frontiers. Palladium-catalyzed allylic etherification of phenols with vinyl ethylene carbonate. [Link]

• Semantic Scholar. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. [Link]

• Google Patents.
• Google Patents. CN113861047B - Synthesis method of 2- (2-methoxyphenoxy) ethylamine.

• MDPI. 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. [Link]

• Liu, Z., & Larock, R. C. (2006). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. The Journal of Organic Chemistry, 71(8), 3198–3209. [Link]

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• 9. WO2021014437A1 - Process for the preparation of biphenylamines - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-(Biphenyl-2-yloxy)ethanamine

Welcome to the technical support resource for the synthesis of 2-(Biphenyl-2-yloxy)ethanamine. This guide is designed for researchers, medicinal chemists, and process development professionals. Here, we address common challenges and frequently asked questions encountered during this multi-step synthesis, moving beyond simple protocols to explain the underlying chemical principles that govern success. Our goal is to empower you to not only solve problems but also to proactively optimize your experimental design.

Synthetic Overview

The most common and reliable synthetic route to 2-(Biphenyl-2-yloxy)ethanamine is a two-step process. It begins with the formation of an ether linkage, typically via the Williamson ether synthesis, followed by the deprotection of a masked amine functionality. This pathway is an application of the well-established Gabriel synthesis for preparing primary amines.[1][2]

Caption: General two-step synthesis of 2-(Biphenyl-2-yloxy)ethanamine.

Troubleshooting Guide: Step-by-Step Problem Solving

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Part 1: Ether Formation via Williamson Synthesis

Question 1: My yield for the Williamson ether synthesis step is very low. What are the most likely causes and how can I fix them?

Low yield in this S_N2 reaction is a common problem that can typically be traced to one of four factors: incomplete deprotonation of the phenol, suboptimal solvent choice, competing side reactions, or impure starting materials.[3]

• Causality & Solution - Incomplete Deprotonation: 2-Hydroxybiphenyl is a phenol and requires a base to form the more nucleophilic phenoxide ion. If the base is too weak or used in insufficient quantity, the reaction rate will be drastically reduced.

  • Recommendation: While weaker bases like potassium carbonate (K₂CO₃) can work, they often require higher temperatures and longer reaction times.[4] For a more robust and complete deprotonation at lower temperatures, sodium hydride (NaH) is an excellent choice.[5] Use at least 1.1 equivalents of the base to ensure full conversion to the phenoxide.

• Causality & Solution - Solvent Effects: The choice of solvent is critical in S_N2 reactions involving anionic nucleophiles.[3] Protic solvents (like ethanol or water) can solvate the phenoxide ion through hydrogen bonding, creating a solvent "cage" that hinders its ability to attack the electrophile.

  • Recommendation: Use a polar aprotic solvent such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[4] These solvents solvate the cation (e.g., K⁺ or Na⁺) but leave the phenoxide anion "naked" and highly reactive, significantly accelerating the desired O-alkylation.

• Causality & Solution - Reaction Temperature: While heating can increase the reaction rate, excessive temperatures can promote side reactions. For phenoxides, the primary concern is not elimination (as the electrophile is a primary halide), but potential decomposition or C-alkylation.

  • Recommendation: If using a strong base/aprotic solvent system (NaH/DMF), the reaction can often proceed efficiently at room temperature to 60 °C. If using a weaker system (K₂CO₃/Acetonitrile), temperatures of 80-100 °C may be necessary.[6] Monitor the reaction by Thin Layer Chromatography (TLC) to avoid prolonged heating after the starting material is consumed.

Caption: Decision tree for troubleshooting low yield in the ether formation step.

Question 2: I've isolated a byproduct with the same mass as my desired product. Could this be from C-alkylation, and how can I prevent it?

Yes, this is a classic issue with phenoxide nucleophiles. A phenoxide is an ambident nucleophile , meaning it can react at two different sites: the oxygen atom (O-alkylation) to form the desired ether, or the aromatic ring (C-alkylation), typically at the ortho or para positions, to form a carbon-carbon bond.[4][7]

• Causality & Solution: The selectivity between O- and C-alkylation is heavily influenced by the reaction conditions, especially the solvent.[4][8] As mentioned previously, polar aprotic solvents like DMF and DMSO strongly favor O-alkylation. In contrast, protic solvents or non-polar solvents can lead to increased amounts of the C-alkylated byproduct.

  • Preventative Protocol: To maximize O-alkylation, ensure your reaction is run in a dry, polar aprotic solvent like DMF. Pre-forming the sodium salt of 2-hydroxybiphenyl with NaH in DMF before adding the N-(2-bromoethyl)phthalimide is the most reliable method to ensure high selectivity for the desired ether product.

Part 2: Phthalimide Deprotection

Question 3: The deprotection with hydrazine hydrate is slow and seems incomplete. How can I drive it to completion?

The standard Ing-Manske procedure using hydrazine hydrate in an alcohol solvent is generally effective but can be sluggish.[9]

• Causality & Solution: The reaction involves the nucleophilic attack of hydrazine on the phthalimide carbonyls, leading to a cyclic phthalhydrazide byproduct which precipitates from the reaction mixture, driving the reaction forward. If this process is slow, it may be due to solubility issues or insufficient temperature.

  • Optimization: Gently refluxing the reaction mixture (typically in ethanol) is standard practice. Ensure you are using a sufficient excess of hydrazine hydrate (typically 3-5 equivalents). If the reaction is still slow, extending the reflux time (monitoring by TLC) is the first step. Some protocols also report adding a small amount of base after the initial reaction to accelerate the cleavage.[9]

Question 4: I'm struggling to remove the phthalhydrazide byproduct from my final amine product. What is the best purification strategy?

This is the most common challenge with this deprotection method. Phthalhydrazide is a solid that often precipitates, but fine particles can remain suspended or co-precipitate with the product upon workup.

• Causality & Solution: The workup procedure is critical for separating the basic amine product from the non-basic phthalhydrazide.

  • Recommended Workup Protocol:

    • After the reaction is complete, cool the mixture and filter off the bulk of the precipitated phthalhydrazide.

    • Evaporate the solvent from the filtrate.

    • Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

    • Perform an acid wash by extracting the organic layer with aqueous HCl (e.g., 1M). Your amine product will move into the aqueous layer as the hydrochloride salt, while the neutral phthalhydrazide byproduct remains in the organic layer.

    • Separate the layers and discard the organic layer.

    • Cool the acidic aqueous layer in an ice bath and carefully basify it with NaOH or KOH solution until it is strongly alkaline (pH > 12).

    • Extract the free amine product back into a fresh organic solvent.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the purified amine.

Question 5: Are there milder alternatives to hydrazine for this deprotection? My molecule has other sensitive functional groups.

Yes. While hydrazinolysis is common, its conditions can be harsh for sensitive substrates. A highly effective and exceptionally mild alternative involves reductive deprotection using sodium borohydride (NaBH₄).[10]

• Mechanism & Advantage: This method proceeds in a two-stage, one-flask operation. First, NaBH₄ in aqueous isopropanol reduces one of the phthalimide carbonyls. Then, the addition of acid (like acetic acid) promotes the cyclization of the intermediate, releasing the free primary amine and phthalide, a byproduct that is often easier to remove by extraction than phthalhydrazide.[10][11] This method avoids the strong nucleophile/base hydrazine and is performed under near-neutral conditions, preserving many sensitive functional groups.[10]

Deprotection Method	Reagents & Conditions	Pros	Cons	Reference(s)
Hydrazinolysis	Hydrazine hydrate, Ethanol, Reflux	Widely used, effective, inexpensive	Can be slow, harsh for some substrates, phthalhydrazide removal can be difficult	[9]
Acid Hydrolysis	Conc. HCl or H₂SO₄, Reflux	Simple reagents	Very harsh conditions, long reaction times, not suitable for acid-sensitive molecules	[9]
Reductive Method	1. NaBH₄, 2-propanol/H₂O2. Acetic Acid, Heat	Exceptionally mild, near-neutral pH, avoids racemization, byproduct is often easier to remove	Requires two stages (though one-pot), NaBH₄ is a moisture-sensitive reagent	[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of these reactions? For both the Williamson ether synthesis and the deprotection step, Thin Layer Chromatography (TLC) is the ideal method. Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between your starting material, product, and any potential byproducts. Visualizing the spots under a UV lamp will show the consumption of the UV-active starting materials and the appearance of the product spot.

Q2: My 2-hydroxybiphenyl starting material is off-color. Does it need to be purified? Yes. Phenols can oxidize upon storage, leading to colored impurities that can interfere with the reaction. If your 2-hydroxybiphenyl is not a white or off-white solid, it is advisable to purify it by recrystallization or column chromatography before use to ensure optimal reaction performance and yield.

Q3: Can I use a different electrophile instead of N-(2-bromoethyl)phthalimide? Absolutely. N-(2-bromoethyl)phthalimide is chosen because it is a commercially available and stable solid that directly installs a protected primary amine.[12] An alternative would be to use a simpler electrophile like 1-bromo-2-chloroethane. This would first form 2-(biphenyl-2-yloxy)-1-chloroethane. The chloride would then need to be displaced in a second step with a source of ammonia or an ammonia equivalent (e.g., sodium azide followed by reduction), which adds complexity to the synthesis. For laboratory scale, the Gabriel synthesis approach is often more direct.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-(2-(Biphenyl-2-yloxy)ethyl)phthalimide

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add dry DMF (approx. 10 mL per gram of 2-hydroxybiphenyl).

• Add 2-hydroxybiphenyl (1.0 eq).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes until hydrogen evolution ceases.

• Add N-(2-bromoethyl)phthalimide (1.1 eq) to the flask.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, cool to room temperature and carefully quench by the slow addition of water.

• Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from ethanol or by flash column chromatography on silica gel to yield the product as a white solid.

Protocol 2: Deprotection of Phthalimide via Hydrazinolysis

• In a round-bottom flask, dissolve the N-(2-(biphenyl-2-yloxy)ethyl)phthalimide (1.0 eq) in ethanol (approx. 20 mL per gram).

• Add hydrazine hydrate (5.0 eq) to the solution.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80 °C) for 4 hours. A white precipitate (phthalhydrazide) should form.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off the white precipitate, washing the solid with a small amount of cold ethanol.

• Concentrate the filtrate under reduced pressure.

• Follow the acid-base extraction workup described in Question 4 to isolate the pure 2-(Biphenyl-2-yloxy)ethanamine.

References

• BenchChem. (2025). Application Notes and Protocols for Phthalimide Deprotection to Reveal Primary Amines.
• Osby, J. O., Martin, M. G., & Ganem, B. (1984). An exceptionally mild deprotection of phthalimides. Tetrahedron Letters, 25(20), 2093-2096.
• BenchChem. (2025). Common side reactions in the Williamson synthesis of ethers.
• Wikipedia. (n.d.). Williamson ether synthesis.
• ChemicalBook. (2024). Reaction of Phthalimide: Deprotection and Amino Groups.
• Rhodium.ws. (n.d.). NaBH4 Phthalimide Deprotection of Amines.
• BenchChem. (2025). Troubleshooting Williamson ether synthesis side reactions.
• Organic Chemistry Portal. (n.d.). Phthalimides.
• Francis Academic Press. (n.d.).
• TCI Chemicals. (n.d.). Mitsunobu Reaction.
• Organic Chemistry Portal. (2019). Mitsunobu Reaction.
• Royal Society of Chemistry. (2021). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction.
• National Institutes of Health. (n.d.).
• Chem-Station. (n.d.).
• Professor Dave Explains. (2018). Williamson Ether Synthesis. YouTube.
• ResearchGate. (2025).
• Thermo Fisher Scientific. (n.d.). N-(2-Bromoethyl)phthalimide CAS RN | 574-98-1.

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Technical Support Center: Stability of 2-(Biphenyl-2-yloxy)ethanamine in Solution

Welcome to the dedicated technical support guide for 2-(Biphenyl-2-yloxy)ethanamine. This resource is designed for researchers, chemists, and formulation scientists to navigate the potential stability challenges of this molecule in solution. Drawing from established principles of chemical degradation and data on structurally related compounds, this guide provides in-depth troubleshooting advice and validated protocols to ensure the integrity of your experiments and formulations.

Frequently Asked Questions (FAQs)

This section addresses common inquiries regarding the handling and stability of 2-(Biphenyl-2-yloxy)ethanamine.

Q1: What are the primary functional groups in 2-(Biphenyl-2-yloxy)ethanamine that might affect its stability?

A: The molecule's structure contains three key functional groups of interest for stability:

• A Primary Aliphatic Amine (-CH₂NH₂): This group is basic and nucleophilic, making it susceptible to oxidation and reactions with aldehydes or ketones.[1]

• An Aryl Ether Linkage (Ar-O-CH₂-): Aryl ethers are generally stable, but can be susceptible to cleavage under harsh acidic conditions, particularly at elevated temperatures.[2][3]

• A Biphenyl Ring System: The biphenyl core is chemically robust and stable in most acidic and alkaline media, but it can be prone to photodegradation under UV light exposure.[4][5]

Q2: What are the most likely degradation pathways for this molecule in solution?

A: Based on its structure, the most probable degradation pathways are:

• Oxidation: The primary amine is the most likely site for oxidation, which can be initiated by atmospheric oxygen, trace metal ions, or peroxides present as impurities in excipients. This can lead to the formation of corresponding imines, aldehydes, or further degradation products.[1]

• Acid-Catalyzed Hydrolysis: While less common for aryl ethers than for esters or amides, the ether linkage could potentially undergo cleavage under strong acidic conditions (e.g., pH < 2) combined with heat, yielding 2-hydroxybiphenyl and 2-aminoethanol.[6][7]

• Photodegradation: Exposure to UV light, particularly in the presence of photosensitizers, could lead to reactions involving the biphenyl ring system.[4][8]

• Reaction with Excipient Impurities: Trace impurities like formaldehyde or reducing sugars in common excipients can react with the primary amine via a Maillard reaction or by forming Schiff bases.[9][10]

Q3: What are the ideal storage conditions for a stock solution of 2-(Biphenyl-2-yloxy)ethanamine?

A: To maximize shelf-life, stock solutions should be stored under the following conditions:

• Temperature: Refrigerated (2-8 °C) or frozen (-20 °C or lower).

• Light: Protected from light using amber vials or by wrapping the container in aluminum foil.

• Atmosphere: For long-term storage, purging the vial headspace with an inert gas like argon or nitrogen can mitigate oxidative degradation.

• pH: Solutions are likely to be most stable at a slightly acidic to neutral pH (e.g., pH 4-7). Strongly acidic or basic conditions should be avoided for long-term storage.[11][12]

Q4: Which analytical technique is best for monitoring the stability of this compound?

A: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard.[13] This technique allows for the separation and quantification of the intact parent compound from any potential degradation products that may form over time. A method coupled with a mass spectrometry (MS) detector can be invaluable for identifying the structures of unknown degradants.[14]

Troubleshooting Guide: Degradation in Solution

This guide provides solutions to specific issues you may encounter during your experiments.

Problem / Observation	Potential Cause(s)	Recommended Actions & Explanations
Loss of parent compound peak area over time in neutral solution stored at room temperature.	Oxidative Degradation: The primary amine is likely being oxidized by dissolved oxygen in the solvent. This process can be accelerated by trace metal contaminants.	1. Solvent Degassing: Before preparing your solution, sparge your solvent with an inert gas (N₂ or Ar) for 15-20 minutes to remove dissolved oxygen. 2. Use High-Purity Solvents: Ensure you are using HPLC-grade or higher purity solvents to minimize contaminants. 3. Inert Headspace: After preparing the solution, flush the vial's headspace with an inert gas before capping. 4. Add an Antioxidant: For formulation development, consider adding a suitable antioxidant like butylated hydroxytoluene (BHT) or ascorbic acid. 5. Add a Chelating Agent: If metal-catalyzed oxidation is suspected, adding a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester metal ions.
Appearance of new peaks in HPLC after storing the solution under acidic conditions (pH < 3).	Acid-Catalyzed Hydrolysis: The aryl ether bond may be undergoing slow cleavage, especially if the solution was also exposed to heat.	1. Confirm Degradant Identity: Use LC-MS to determine the mass of the new peak(s). A potential degradant is 2-hydroxybiphenyl. 2. Adjust pH: Buffer your solution to a less acidic pH (e.g., pH 4-6) if your experimental conditions allow. Aromatic amines are often more stable in slightly acidic conditions compared to alkaline ones.[12][15] 3. Avoid Heat: If acidic conditions are necessary, store the solution at a lower temperature (e.g., 4 °C) to reduce the rate of hydrolysis.[2]
Rapid degradation or color change when solution is exposed to light.	Photodegradation: The biphenyl ring system is likely absorbing UV radiation, leading to the formation of reactive species and subsequent degradation.	1. Protect from Light: Work with the compound in a dimly lit area and always store solutions in amber glass vials or foil-wrapped containers.[4] 2. Run a Photostability Control: Expose a solution to your typical laboratory lighting conditions while keeping a control sample in the dark. Analyze both by HPLC to confirm light sensitivity. See the protocol in Section 3.2 .
Inconsistent results or new impurities when using formulated solutions with excipients.	Drug-Excipient Incompatibility: The primary amine is likely reacting with impurities in the excipients, such as aldehydes or peroxides.	1. Screen Excipients: Perform a compatibility study by mixing the drug with individual excipients (e.g., in a 1:1 ratio with a small amount of water) and storing at accelerated conditions (e.g., 40 °C/75% RH). Analyze for degradation over time.[9][16] 2. Check Excipient Specifications: Request certificates of analysis for your excipients and choose grades with low levels of reactive impurities (e.g., peroxides, aldehydes).[10] 3. Avoid Reducing Sugars: Do not use excipients like lactose or dextrose in your formulation, as they can cause the Maillard reaction with the primary amine.[16]

Key Experimental Protocols

Protocol: Forced Degradation Study

A forced degradation study is essential to identify likely degradation pathways and to develop a stability-indicating analytical method.[17][18]

Objective: To intentionally degrade 2-(Biphenyl-2-yloxy)ethanamine under various stress conditions to produce potential degradation products.

Methodology:

• Prepare Stock Solution: Prepare a stock solution of the compound at approximately 1 mg/mL in a 50:50 mixture of acetonitrile and water.

• Set Up Stress Conditions: For each condition, mix the stock solution with the stressor as described in the table below. Include a control sample (stock solution with no stressor) kept at 4 °C in the dark.

• Incubation: Store the stressed samples under the specified conditions. The goal is to achieve 5-20% degradation of the parent compound. Monitor the degradation over several time points (e.g., 2, 8, 24, 48 hours) to find the optimal duration.

• Neutralization & Dilution: Before analysis, neutralize the acidic and basic samples to approximately pH 7. Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

• HPLC Analysis: Analyze all samples using an HPLC-UV/PDA system.

Forced Degradation Conditions Summary

Stress Condition	Reagent / Condition	Typical Incubation	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl	60 °C	Cleavage of the ether linkage.[7]
Base Hydrolysis	0.1 M NaOH	60 °C	Potential for base-catalyzed oxidation or other reactions.
Oxidation	3% H₂O₂	Room Temperature	Oxidation of the primary amine.[1]
Thermal	80 °C (in solution)	80 °C	General thermal decomposition.
Photolytic	UV Light (e.g., 254 nm) & Visible Light	Room Temperature	Degradation of the biphenyl ring system.[4]

Protocol: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent peak from all potential degradation products generated during the forced degradation study.

Methodology:

• Column Selection: Start with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size), which is a versatile choice for moderately polar compounds.

• Mobile Phase Selection:

  • Mobile Phase A: 0.1% Formic Acid or 10 mM Ammonium Formate in Water. The acidic modifier helps to ensure good peak shape for the amine.

  • Mobile Phase B: Acetonitrile or Methanol.

• Initial Gradient:

  • Start with a broad gradient to elute all compounds, for example:

    • 0-2 min: 10% B

    • 2-20 min: 10% to 90% B

    • 20-22 min: 90% B

    • 22-23 min: 90% to 10% B

    • 23-28 min: 10% B (re-equilibration)

• Analysis of Stressed Samples: Inject the mixture of all degraded samples (acid, base, oxidative, etc.) to see the complete impurity profile.

• Method Optimization:

  • Resolution: Adjust the gradient slope to improve the separation between the parent peak and the closest eluting impurity.

  • Peak Shape: Ensure the parent peak and all degradant peaks are sharp and symmetrical. Poor peak shape (tailing) for the amine can often be improved by using a lower pH mobile phase or a column with low silanol activity.

  • Detection: Use a Photodiode Array (PDA) detector to examine the UV spectra of all peaks. This helps to confirm peak purity and determine the optimal wavelength for quantification.

Visualized Workflows and Pathways

Predicted Degradation Pathways

The following diagram illustrates the potential chemical transformations that 2-(Biphenyl-2-yloxy)ethanamine may undergo under stress conditions.

Caption: Predicted degradation pathways for 2-(Biphenyl-2-yloxy)ethanamine.

Forced Degradation Experimental Workflow

This diagram outlines the logical flow of a forced degradation study, from sample preparation to data analysis.

Caption: Workflow for a forced degradation and stability study.

References

• Pharmacology & Pharmacy, 2015.

• Journal of Chemical and Pharmaceutical Research, 2023.

• IOSR Journal of Applied Chemistry, 2022.

• Wikipedia.

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• The Pharmaceutical Journal, 2010.

• Environmental Science: Processes & Impacts, 2021.

• International Journal of Molecular Sciences, 2022.

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Technical Support Center: Purification of 2-(Biphenyl-2-yloxy)ethanamine

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of crude 2-(Biphenyl-2-yloxy)ethanamine. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues, explaining the underlying chemical principles to empower you to make informed decisions during your experiments.

Table of Contents

• FAQs: Understanding the Compound and Common Impurities

  • What are the likely impurities in my crude 2-(Biphenyl-2-yloxy)ethanamine?

  • How does the structure of 2-(Biphenyl-2-yloxy)ethanamine influence purification strategy?

• Troubleshooting Guide: Purification Techniques

  • Acid-Base Extraction: My yield is low after acid-base extraction. What's happening?

  • Recrystallization: I'm struggling to find a suitable solvent for recrystallization. What should I try?

  • Column Chromatography: My compound is streaking on the silica gel column. How can I fix this?

• Analytical Methods for Purity Assessment

  • What analytical techniques are recommended for assessing the purity of 2-(Biphenyl-2-yloxy)ethanamine?

• Protocols

  • Protocol 1: General Acid-Base Extraction for Amine Purification

  • Protocol 2: Recrystallization of the Hydrochloride Salt

  • Protocol 3: Flash Column Chromatography on Silica Gel

• References

FAQs: Understanding the Compound and Common Impurities

Q1: What are the likely impurities in my crude 2-(Biphenyl-2-yloxy)ethanamine?

A1: The impurity profile of your crude product is intrinsically linked to its synthetic route. A common and efficient method for synthesizing this molecule is the Williamson ether synthesis.[1][2] This reaction involves the nucleophilic substitution of a halide by an alkoxide. For 2-(Biphenyl-2-yloxy)ethanamine, this would typically involve the reaction of 2-phenylphenol with a protected 2-haloethanamine (e.g., N-Boc-2-bromoethanamine) followed by deprotection, or a related pathway.

Based on this synthetic approach, the following impurities are commonly encountered:

• Unreacted Starting Materials:

  • 2-Phenylphenol: A weakly acidic phenol.

  • 2-Haloethanamine derivative (or its precursor): A basic amine.

• Side-Reaction Products:

  • Elimination Products: The alkoxide base can promote E2 elimination of the alkyl halide, especially at higher temperatures, leading to alkene byproducts.[3]

  • C-Alkylation Products: Phenoxide ions are ambident nucleophiles, meaning they can react at the oxygen (O-alkylation, desired) or the aromatic ring (C-alkylation, impurity).[3][4]

• Reagents and Solvents: Residual base (e.g., NaH, K2CO3) and high-boiling point solvents (e.g., DMF, DMSO) are also common.[2]

The following table summarizes the likely impurities and their key characteristics:

Impurity Category	Specific Example	Key Chemical Property
Starting Material	2-Phenylphenol	Acidic
Starting Material	N-Boc-2-bromoethanamine	Neutral (before deprotection)
Side Product	C-alkylated Biphenyl	Non-polar/Neutral
Reagent	Sodium Hydride (NaH)	Strong Base
Solvent	Dimethylformamide (DMF)	High-boiling, polar aprotic

Q2: How does the structure of 2-(Biphenyl-2-yloxy)ethanamine influence purification strategy?

A2: The structure of 2-(Biphenyl-2-yloxy)ethanamine contains two key features that dictate the purification strategy: a basic primary amine and a bulky, lipophilic biphenyl ether backbone.

• The Basic Amine Group (-NH2): This is the most important handle for purification. Its basicity allows for the selective use of acid-base extraction. By treating the crude mixture with an aqueous acid, the amine is protonated to form a water-soluble ammonium salt (R-NH3+), which partitions into the aqueous phase, leaving non-basic impurities in the organic phase.[5][6][7]

• The Biphenyl Ether Backbone: This large, non-polar moiety makes the free base form of the molecule relatively non-polar and soluble in many organic solvents. However, it also presents a risk of the compound "oiling out" during recrystallization if the solvent system is not carefully chosen.

The interplay between these two features allows for a range of purification techniques to be employed, from simple liquid-liquid extractions to more refined chromatographic methods.

Troubleshooting Guide: Purification Techniques

This section provides solutions to common problems encountered during the purification of 2-(Biphenyl-2-yloxy)ethanamine.

Acid-Base Extraction

A: Low yield after an acid-base extraction of an amine can be attributed to several factors. The troubleshooting workflow below can help diagnose the issue.

Caption: Troubleshooting workflow for low yield in acid-base extraction.

In-depth Explanation:

• Incomplete Basification: Before back-extracting your amine into an organic solvent, you must convert the ammonium salt back to the free base by adding a strong base like NaOH.[8] If the pH is not sufficiently basic (pH > 10), the amine will remain protonated and stay in the aqueous layer. Always check the pH with pH paper or a meter.

• Insufficient Extraction: The partition coefficient of your amine between the aqueous and organic layers may not be overwhelmingly in favor of the organic phase. Therefore, multiple extractions (e.g., 3 x 50 mL) are more efficient than a single large extraction (1 x 150 mL).[6]

• Emulsion Formation: The presence of biphasic mixtures can sometimes lead to stable emulsions at the interface, trapping your product. Adding a saturated aqueous solution of NaCl (brine) increases the ionic strength of the aqueous layer, which often helps to break the emulsion.

Recrystallization

A: Finding the right recrystallization solvent is a process of trial and error, but it can be guided by the principle of "like dissolves like".[9] An ideal solvent should dissolve the compound when hot but not when cold.[9][10]

Strategy 1: Recrystallizing the Free Base The free base of 2-(Biphenyl-2-yloxy)ethanamine is a relatively non-polar compound due to its large hydrocarbon structure.

• Good starting solvents to try: Hexanes, ethyl acetate/hexanes mixtures, toluene.

• Procedure: Dissolve the crude material in a minimal amount of the hot solvent. If it is too soluble even when cold, add a less polar "anti-solvent" (like hexanes if you used ethyl acetate) dropwise to the hot solution until it becomes cloudy, then add a few drops of the hot solvent to redissolve and allow to cool slowly.[11]

Strategy 2: Recrystallizing the Salt Amines often form highly crystalline salts, which can be easier to recrystallize than the free base.[11][12][13]

• How to form the salt: Dissolve the crude amine in a solvent like diethyl ether or ethyl acetate. Add a solution of HCl in ether or dioxane dropwise until no more precipitate forms.

• Good solvents for the salt: The hydrochloride salt will be much more polar. Try recrystallizing from isopropanol, ethanol, or ethanol/water mixtures.

The following table provides a starting point for solvent screening:

Form of Compound	Solvent Polarity	Recommended Solvents
Free Base (R-NH2)	Low to Medium	Hexanes, Toluene, Ethyl Acetate/Hexanes
Hydrochloride Salt (R-NH3+Cl-)	High	Isopropanol, Ethanol, Methanol, Water

Column Chromatography

A: Streaking or tailing of amines on silica gel is a very common problem. It occurs because the acidic silanol groups (Si-OH) on the surface of the silica strongly interact with the basic amine, leading to poor peak shape and separation.[14][15]

Solutions:

• Add a Basic Modifier to the Eluent: The most common solution is to add a small amount of a volatile base to the mobile phase. This base will compete with your product for the acidic sites on the silica.

  • Recommended Modifier: Add 0.5-2% triethylamine (Et3N) or ammonia (as a solution in methanol) to your eluent system (e.g., ethyl acetate/hexanes).[13][16]

• Use a Different Stationary Phase: If adding a modifier is not effective or desirable, consider an alternative stationary phase.

  • Amine-Functionalized Silica: These columns have an amine-functionalized surface, which provides a basic environment and eliminates the need for mobile phase modifiers.[17][18] They are excellent for purifying basic compounds.

  • Reversed-Phase Silica (C18): In reversed-phase chromatography, basic compounds are often separated using an alkaline mobile phase to keep them in their neutral, more retentive form.[14] A typical eluent would be a gradient of acetonitrile in water with a basic modifier like triethylamine.

Caption: Decision diagram for resolving amine streaking in column chromatography.

Analytical Methods for Purity Assessment

Q: What analytical techniques are recommended for assessing the purity of 2-(Biphenyl-2-yloxy)ethanamine?

A: A combination of chromatographic and spectroscopic techniques should be used to confirm both the purity and identity of your final product.

• High-Performance Liquid Chromatography (HPLC): This is a highly versatile technique for assessing the purity of non-volatile compounds.[19][20] For 2-(Biphenyl-2-yloxy)ethanamine, a reversed-phase method would be most suitable.

  • Column: C18 (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: A gradient of acetonitrile in water, often with an additive like 0.1% trifluoroacetic acid (TFA) or 0.1% formic acid to ensure good peak shape by protonating the amine.

  • Detection: UV detection at a wavelength where the biphenyl system absorbs strongly (e.g., ~254 nm).

• Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is sufficiently volatile and thermally stable, GC-MS can provide excellent separation and identification of impurities.[20][21]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the purified compound and can be used to detect impurities if they are present in significant quantities (>1-5%).

• Titration: A simple acid-base titration can be used to determine the concentration of the amine in a solution, which is a form of purity assessment.[19]

Technique	Purpose	Typical Conditions
HPLC	Quantify purity, detect non-volatile impurities	C18 column, Acetonitrile/Water gradient, UV detection
GC-MS	Detect volatile impurities, confirm mass	Capillary column (e.g., DB-5), temperature gradient
NMR	Confirm structure, identify major impurities	CDCl₃ or DMSO-d₆ solvent, TMS standard

Protocols

Protocol 1: General Acid-Base Extraction for Amine Purification

• Dissolve the crude reaction mixture in an organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Transfer the solution to a separatory funnel.

• Extract the organic layer with 1 M HCl (aq) (3 times). Combine the acidic aqueous layers. The desired amine is now in the aqueous phase as its hydrochloride salt.

• Wash the combined aqueous layers with EtOAc once to remove any residual neutral organic impurities.

• Cool the aqueous layer in an ice bath and slowly add 5 M NaOH (aq) until the pH is > 10. A precipitate or cloudy solution of the free amine should form.

• Extract the basified aqueous layer with EtOAc or DCM (3 times).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified amine.[8]

Protocol 2: Recrystallization of the Hydrochloride Salt

• Dissolve the purified free base in a minimal amount of a suitable solvent (e.g., diethyl ether, isopropanol).

• Slowly add a 2 M solution of HCl in diethyl ether dropwise with stirring.

• Continue addition until a precipitate forms and persists.

• Collect the solid precipitate by vacuum filtration and wash with cold diethyl ether.

• To recrystallize, dissolve the solid hydrochloride salt in a minimal amount of boiling isopropanol.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Collect the pure crystals by vacuum filtration, wash with a small amount of cold isopropanol, and dry under vacuum.

Protocol 3: Flash Column Chromatography on Silica Gel

• Choose an appropriate eluent system by thin-layer chromatography (TLC). A good starting point is a mixture of hexanes and ethyl acetate.

• Add 1% triethylamine (Et3N) to the chosen eluent system to prevent streaking.

• Prepare the column by packing silica gel in the Et3N-modified eluent.

• Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like DCM.

• Adsorb the crude product onto a small amount of silica gel ("dry loading") and apply it to the top of the column.

• Elute the column with the Et3N-modified solvent system, collecting fractions.

• Analyze the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

References

• Diplomata Comercial. (n.d.). Amine Product Testing: Ensuring Quality and Purity in Amines.
• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents.
• Biotage. (2023). When should amine-bonded columns be used for purification?.
• Wikipedia. (n.d.). Acid–base extraction.
• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction.
• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis.
• Reddit. (n.d.). Amine workup.
• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?.
• Reddit. (2019). Column Chromatography of Compound with Amine and Carboxylic Acid.
• Osunstate. (2025). Mastering The Williamson Ether Synthesis.
• Engineering Ideas Clinic - Confluence. (n.d.). What is an Acid and Base Extraction?.
• YouTube. (2022). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• SiliCycle. (n.d.). Amine sorbent for the separation of polar compounds.
• Org Prep Daily. (2006). Purifying amines on silica.
• Benchchem. (2025). Common side reactions in the Williamson synthesis of ethers.
• N/A. (n.d.). Recrystallization.
• Benchchem. (2025). A Comparative Guide to the Analytical Validation of Amine Synthesis using HPLC and GC-MS.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography.
• J&K Scientific LLC. (2025). Williamson Ether Synthesis.
• Wikipedia. (n.d.). Williamson ether synthesis.

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dealing with low reactivity of "2-(Biphenyl-2-yloxy)ethanamine" in acylation

Technical Support Center: Acylation of 2-(Biphenyl-2-yloxy)ethanamine

Welcome to the technical support center for synthetic challenges. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties with the acylation of 2-(Biphenyl-2-yloxy)ethanamine. We will explore the underlying causes of its low reactivity and provide a series of troubleshooting strategies and validated protocols to achieve successful amide bond formation.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

This section addresses the fundamental reasons behind the synthetic challenges associated with this specific amine.

Q1: Why is my acylation of 2-(Biphenyl-2-yloxy)ethanamine resulting in consistently low yields or slow reaction rates?

The primary reason for the low reactivity of this amine is significant steric hindrance. The bulky biphenyl-2-yloxy group is positioned close to the primary amine's nucleophilic nitrogen atom. This spatial crowding physically obstructs the approach of the acylating agent, thereby increasing the activation energy of the reaction and slowing it down considerably. Molecules with such bulky substituents near the reaction site are often referred to as sterically hindered.[1][2]

Q2: Can you illustrate the steric hindrance affecting 2-(Biphenyl-2-yloxy)ethanamine?

Certainly. The diagram below conceptualizes how the large, rotating biphenyl moiety acts as a "molecular shield," impeding access to the amine's lone pair of electrons, which is essential for initiating the nucleophilic attack on the acylating agent.

Caption: Conceptual model of the bulky biphenyl group sterically hindering the approach of an acylating agent to the amine nitrogen.

Q3: Are there any electronic factors contributing to the low reactivity?

While steric hindrance is the dominant factor, a minor electronic effect is also present. The oxygen atom in the ether linkage (-CH₂-O-Biphenyl) is electronegative and exerts an electron-withdrawing inductive effect. This effect slightly reduces the electron density on the nitrogen atom, making it a less potent nucleophile. However, for a primary aliphatic amine, this electronic deactivation is minimal compared to the severe spatial congestion.

Part 2: Troubleshooting Guide - Strategies for Success

If you are facing challenges, this guide provides a systematic approach to overcoming the low reactivity of 2-(Biphenyl-2-yloxy)ethanamine.

Q1: I'm observing low conversion with standard acylation conditions. What are the first things I should verify?

Before modifying the core chemistry, it's crucial to rule out common experimental errors.[3][4]

• Reagent Purity and Integrity: Ensure your 2-(Biphenyl-2-yloxy)ethanamine is pure. Verify the quality of your acylating agent (acyl chloride or anhydride), as they can degrade upon storage. Acyl halides are particularly sensitive to moisture.[4]

• Anhydrous Conditions: Water will react with and deactivate highly reactive acylating agents like acyl chlorides and can also hydrolyze Lewis acid catalysts if used.[3] Ensure all glassware is oven-dried and reactions are run under an inert atmosphere (e.g., Nitrogen or Argon).

• Stoichiometry: In sluggish reactions, the amine can be protonated by any acidic byproducts (like HCl from an acyl chloride), rendering it non-nucleophilic.[5] Ensure you are using at least one equivalent of a non-nucleophilic base (e.g., triethylamine, DIPEA) to scavenge this acid.

Q2: My standard acylating agent (e.g., acetic anhydride) is ineffective. How can I increase the reaction's electrophilicity?

The reactivity of common acylating agents follows this general trend: Acyl Iodide > Acyl Bromide > Acyl Chloride > Acid Anhydride > Ester . If a less reactive agent like an anhydride fails, switching to a more electrophilic acyl chloride is a logical next step.[6] Acyl bromides, though less common, are even more reactive and can be used for particularly unreactive amines.[6]

Q3: What catalysts can I use to accelerate the reaction?

For sterically hindered amines, a simple base like triethylamine may not be sufficient. The use of a nucleophilic catalyst is highly recommended.

• 4-(Dimethylamino)pyridine (DMAP): DMAP is an exceptionally effective catalyst for acylation reactions.[7] It functions by reacting with the acylating agent first to form a highly reactive N-acylpyridinium intermediate. This intermediate is much more electrophilic than the initial acyl chloride or anhydride and readily reacts with the hindered amine. Use DMAP in catalytic amounts (e.g., 1-10 mol%).

Q4: I've tried a more reactive acylating agent and a catalyst, but the yield is still unsatisfactory. Are there alternative methods?

Yes. When conventional methods fail, activating the carboxylic acid instead of using a pre-formed acyl halide is a powerful strategy. This is the foundation of peptide synthesis and is highly effective for forming amide bonds with hindered amines.

• Peptide Coupling Reagents: Reagents such as HBTU, HATU, or EDC combined with HOBt activate a carboxylic acid (R-COOH) to form a highly reactive intermediate that readily couples with the amine under mild conditions. This approach avoids the harsh conditions or highly reactive species that can lead to side products.

The workflow below provides a decision tree for troubleshooting these acylation reactions.

Caption: A decision tree to guide experimental choices when troubleshooting the acylation of 2-(Biphenyl-2-yloxy)ethanamine.

Part 3: Validated Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the strategies discussed above.

Protocol A: Acylation using Acyl Chloride with DMAP Catalysis

This protocol maximizes reactivity by using a highly electrophilic acyl chloride and a powerful nucleophilic catalyst.

• Preparation: To an oven-dried round-bottom flask under a nitrogen atmosphere, add 2-(Biphenyl-2-yloxy)ethanamine (1.0 eq.).

• Solvent and Base: Dissolve the amine in anhydrous dichloromethane (DCM, approx. 0.1 M). Add N,N-Diisopropylethylamine (DIPEA, 1.5 eq.) to the solution. Note: DIPEA is a non-nucleophilic base recommended to avoid competitive reaction with the acyl chloride.

• Catalyst Addition: Add 4-(Dimethylamino)pyridine (DMAP, 0.05 eq.).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Acyl Chloride Addition: Add the desired acyl chloride (1.1 eq.) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl solution. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol B: Amide Formation using HBTU Peptide Coupling

• Preparation: To a round-bottom flask, add the carboxylic acid (1.1 eq.), HBTU (1.1 eq.), and dissolve in anhydrous N,N-Dimethylformamide (DMF, approx. 0.2 M).

• Activation: Add DIPEA (2.5 eq.) to the solution and stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

• Amine Addition: Add a solution of 2-(Biphenyl-2-yloxy)ethanamine (1.0 eq.) in a minimal amount of DMF to the activated mixture.

• Reaction: Stir the reaction at room temperature for 6-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Pour the reaction mixture into water and extract with ethyl acetate (3x). Combine the organic layers, wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to remove the solvent.

• Purification: Purify the crude product by flash column chromatography.

Part 4: Summary of Strategies

The table below provides a comparative summary of the different approaches to acylating 2-(Biphenyl-2-yloxy)ethanamine.

Strategy	Acylating Agent	Catalyst / Additive	Temperature	Pros	Cons
Standard	Acid Anhydride	Triethylamine (TEA)	Room Temp → Reflux	Simple setup; common reagents.	Often fails for hindered amines; low yield.
High Reactivity	Acyl Chloride	DIPEA + DMAP	0 °C → Room Temp	High driving force; generally effective.	Acyl chlorides are moisture-sensitive; DMAP is toxic.
Peptide Coupling	Carboxylic Acid	HBTU + DIPEA	Room Temp	Very high success rate; mild conditions.	Reagents are more expensive; workup can be more involved.

References

• Buchwald, S. L., & Martin, R. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. [Link]

• Le, Z. G., et al. (2011). Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source. Chemical Communications. [Link]

• Vantourout, J. C., et al. (2015). We report the Pd-catalyzed arylation of very hindered α,α,α-trisubstituted primary amines. Journal of the American Chemical Society. [Link]

• Massah, A. R., et al. (2013). ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions. ISRN Organic Chemistry. [Link]

• DiRocco, D. A., et al. (2013). Catalytic Asymmetric α-Acylation of Tertiary Amines Mediated by a Dual Catalysis Mode: N-Heterocyclic Carbene and Photoredox Catalysis. Angewandte Chemie International Edition. [Link]

• Ghosh, A., et al. (2006). Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. Journal of Chemical Sciences. [Link]

• Osuna Gálvez, A., et al. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society. [Link]

• Tale, R. H., et al. (2012). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Molbank. [Link]

• Osuna Gálvez, A., et al. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society. [Link]

• Organic Chemistry Portal. (2021). Acylation of Amines, Part 1: with Acyl Halides. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). 2-(Biphenyl-2-yloxy)ethanamine. PubChem Compound Database. Retrieved from [Link]

• LibreTexts Chemistry. (2020). Reactions of Amines. [Link]

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Technical Support Center: Work-up Procedure for "2-(Biphenyl-2-yloxy)ethanamine" Synthesis

Welcome to the technical support center for the synthesis of 2-(Biphenyl-2-yloxy)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of the post-reaction work-up for this valuable compound. Drawing upon established chemical principles and extensive field experience, this document provides a structured, question-and-answer-based approach to troubleshoot common and complex issues encountered during purification. Our goal is to empower you with the knowledge to optimize your yield, ensure high purity, and confidently address any challenges that may arise.

I. Foundational Principles of the Work-up

The synthesis of 2-(Biphenyl-2-yloxy)ethanamine, commonly achieved via a Williamson ether synthesis, involves the reaction of a biphenyl-2-phenoxide with a protected 2-aminoethyl halide (or a related derivative), followed by deprotection. The work-up is a critical phase that dictates the purity and overall success of the synthesis. The core of the work-up procedure revolves around an acid-base extraction to isolate the basic amine product from non-basic impurities and starting materials.

Logical Workflow for Work-up

Reference Data & Comparative Studies

A Comparative Guide to the Activity of Biphenyl-Oxy Derivatives in Tryptophan Hydroxylase 1 (TPH1) Assays

This guide provides an in-depth comparison of the inhibitory activity of advanced TPH1 inhibitors, with a focus on derivatives containing the biphenyl-oxy pharmacophore. It is intended for researchers, scientists, and drug development professionals engaged in targeting peripheral serotonin synthesis. We will explore the mechanistic rationale, comparative potency of key compounds, and provide a validated experimental protocol for assessing inhibitor activity in TPH1 assays.

Introduction: TPH1 as a Therapeutic Target

Tryptophan hydroxylase (TPH) is the rate-limiting enzyme in the biosynthesis of serotonin (5-hydroxytryptamine, 5-HT).[1] The existence of two distinct TPH isoforms, TPH1 and TPH2, creates two separate serotonin systems in the body.[2][3][4] TPH2 is predominantly found in the brain's raphe nuclei and is responsible for central nervous system (CNS) serotonin, which functions as a key neurotransmitter.[2][4] In contrast, TPH1 is expressed mainly in the enterochromaffin cells of the gastrointestinal (GI) tract and the pineal gland, governing the production of peripheral serotonin.[2][3][4]

Crucially, serotonin cannot cross the blood-brain barrier, making the peripheral serotonin pool regulated by TPH1 an independent and highly attractive drug target.[2][5] Overproduction of peripheral serotonin is implicated in the pathophysiology of various disorders, including carcinoid syndrome, pulmonary arterial hypertension (PAH), and irritable bowel syndrome.[6][7] Therefore, selective inhibition of TPH1 offers a promising therapeutic strategy to reduce pathologic peripheral serotonin levels without affecting essential CNS functions.[4] This has driven the development of potent and selective TPH1 inhibitors, including complex derivatives built upon scaffolds like 2-(biphenyl-2-yloxy)ethanamine.

The Serotonin Synthesis Pathway and Point of Inhibition

The biochemical pathway for serotonin synthesis is a two-step process. TPH1 initiates this cascade by hydroxylating L-tryptophan to form 5-hydroxytryptophan (5-HTP). This reaction requires molecular oxygen, non-heme iron (II), and tetrahydrobiopterin (BH4) as a cofactor.[1][6] Subsequently, aromatic amino acid decarboxylase converts 5-HTP into serotonin. TPH1 inhibitors, such as those discussed here, act on the very first, rate-limiting step of this pathway, providing an efficient method to control serotonin production at its source.[5][8][9]

Caption: TPH1 pathway and inhibitor action point.

Comparative Analysis of TPH1 Inhibitors

While the specific "2-(biphenyl-2-yloxy)ethanamine" scaffold represents a foundational chemical structure, advanced drug candidates are often more complex molecules that incorporate this or similar motifs. One of the most well-characterized inhibitors featuring a biphenyl-oxy group is LP-533401.[10][11] Below, we compare its activity with other notable TPH1 inhibitors.

Compound	Chemical Class	TPH1 IC₅₀	TPH2 IC₅₀	Selectivity (TPH1 vs TPH2)	Key Characteristics
LP-533401	Substituted Phenylalanine / Biphenyl-Oxy	103 nM[7]	32 nM[7]	~0.3x (Dual Inhibitor)	Potent dual inhibitor. Does not cross the blood-brain barrier, conferring peripheral selectivity in vivo.[12][13]
Telotristat Ethyl	Pro-drug of Telotristat (LP-778902)	Potent (In vivo IC₅₀ = 28 nM)[1]	Less active on TPH2 in vivo	Peripherally Selective	FDA-approved for carcinoid syndrome diarrhea.[6][8] Acts peripherally due to high molecular weight.[5][14]
Rodatristat Ethyl	Phenylalanine Derivative	Nanomolar potency[1]	N/A	Peripherally Selective	Investigated for pulmonary arterial hypertension (PAH).[1]
p-CPA (Fenclonine)	Chlorinated Phenylalanine	4.49 µM[7]	1.55 µM[7]	~0.35x (Non-selective)	Early, non-specific, and irreversible inhibitor of both TPH isoforms.[1] Used as a research tool.

Note: IC₅₀ values can vary based on assay conditions. The data presented is for comparative purposes.

This comparison highlights that while early inhibitors like p-CPA were non-selective, modern drug design has produced highly potent molecules. LP-533401 demonstrates exceptional biochemical potency against both isoforms, but its pharmacokinetic properties prevent it from entering the brain, thus achieving functional selectivity for peripheral TPH1 in vivo.[12][13][15] Telotristat Ethyl operates similarly, using a pro-drug strategy and molecular size to restrict its action to the periphery.[5][14]

Experimental Protocol: In Vitro TPH1 Inhibition Assay

This section provides a detailed methodology for a fluorescence-based assay to determine the IC₅₀ of test compounds against recombinant human TPH1. This protocol is adapted from established commercial kits and literature methods.[6][16][17][18]

Principle

The assay measures the enzymatic activity of TPH1, which converts tryptophan to 5-HTP. The amount of 5-HTP produced is then quantified. In this fluorescence-based method, the reaction is coupled to a secondary step where the product generates a fluorescent signal, allowing for sensitive detection in a high-throughput format.

Required Materials

• Recombinant Human TPH1 Enzyme

• TPH1 Assay Buffer (e.g., 40-50 mM HEPES or MES, pH 7.0)

• L-Tryptophan (Substrate)

• (6R)-5,6,7,8-Tetrahydrobiopterin (BH₄) (Cofactor)

• Ferrous Ammonium Sulfate (FAS) or Iron(II) Chloride

• Catalase

• Dithiothreitol (DTT)

• Test Inhibitors (e.g., LP-533401) and vehicle (DMSO)

• Quench Solution (to stop the reaction)

• Detection Reagent/System

• Black 96-well or 384-well microplates

• Fluorescence microplate reader

Workflow Diagram

Caption: High-level workflow for a TPH1 inhibition assay.

Step-by-Step Procedure

• Reagent Preparation:

  • Thaw all reagents on ice. TPH1 enzyme is particularly sensitive to freeze-thaw cycles and should be aliquoted upon first use.[17]

  • Prepare a complete Enzyme Solution by diluting TPH1 enzyme to the desired final concentration (e.g., 8-11 ng/µL) in Assay Buffer containing FAS, Catalase, and DTT.[16][17][18] Rationale: Catalase protects the enzyme from oxidative damage, while DTT maintains a reducing environment essential for enzyme and cofactor stability.[1][18]

  • Prepare a complete Reaction Solution containing L-Tryptophan and the cofactor BH₄ in Assay Buffer.

  • Prepare serial dilutions of your test inhibitor (and positive control inhibitor, like Telotristat) in 100% DMSO, followed by a final dilution into Assay Buffer. Ensure the final DMSO concentration in the assay is low (<1%) to avoid solvent effects.

• Assay Plate Setup (96-well format):

  • Set up wells in at least duplicate for each condition.

  • Negative Control: Add 10 µL of vehicle buffer (inhibitor-free buffer) and 40 µL of Assay Buffer (without enzyme).

  • Positive Control: Add 10 µL of vehicle buffer.

  • Test Inhibitor: Add 10 µL of each inhibitor dilution to the respective wells.

• Enzyme Addition:

  • Add 40 µL of the diluted TPH1 Enzyme Solution to the "Positive Control" and "Test Inhibitor" wells.[16]

  • Gently tap the plate to mix and pre-incubate for 10-15 minutes at room temperature. This allows the inhibitor to bind to the enzyme before the reaction starts.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding 50 µL of the Reaction Solution to all wells.[16]

  • The final reaction volume is now 100 µL.

• Incubation:

  • Incubate the plate under specified conditions. Conditions vary by protocol; for example, 4 hours at 4°C or 10 minutes at room temperature.[16][18] This step must be optimized for linear product formation.

• Reaction Termination and Detection:

  • Stop the reaction by adding 10 µL of Quench Solution .[16]

  • Add the detection reagent as per the manufacturer's instructions and incubate for signal development.

  • Read the fluorescence on a compatible plate reader at the appropriate excitation/emission wavelengths.

• Data Analysis:

  • Subtract the average fluorescence of the "Negative Control" from all other readings.

  • Calculate the percent inhibition for each inhibitor concentration relative to the "Positive Control" (0% inhibition).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data using a non-linear regression model (four-parameter logistic equation) to determine the IC₅₀ value.

Conclusion and Future Outlook

The selective inhibition of peripheral TPH1 is a validated and powerful strategy for treating diseases driven by excess serotonin. Advanced derivatives incorporating a biphenyl-oxy moiety, such as LP-533401, have demonstrated nanomolar potency. The key to therapeutic success lies not only in high biochemical potency but also in pharmacokinetic properties that ensure peripheral restriction, thereby avoiding CNS side effects. The provided in vitro assay protocol offers a robust and reliable system for screening and characterizing novel TPH1 inhibitors, enabling the discovery of next-generation therapeutics for a range of peripheral disorders.

References

• ResearchGate. Mode of action of telotristat ethyl. Inhibition of tryptophan hydroxylase. [Link]

• Pavel, M. et al. (2018). Telotristat ethyl: a novel agent for the therapy of carcinoid syndrome diarrhea. Expert Opinion on Investigational Drugs. [Link]

• BPS Bioscience. Data Sheet TPH1 Inhibitor Screening Assay Kit. [Link]

• AMSBIO. Data Sheet TPH1 Inhibitor Screening Assay Kit. [Link]

• Feres, M. et al. (2016). The effect of an inhibitor of gut serotonin (LP533401) during the induction of periodontal disease. Journal of Translational Medicine. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. LP533401 | Ligand page. [Link]

• Betari, N. et al. (2021). Inhibition of Tryptophan Hydroxylases and Monoamine Oxidase-A by the Proton Pump Inhibitor, Omeprazole—In Vitro and In Vivo Investigations. Frontiers in Pharmacology. [Link]

• Waloen, L. et al. (2023). Selectivity and Safety Characterization of a Xanthine–Imidazothiazole Lead Structure: a Novel Tryptophan Hydroxylase Inhibitor of Peripheral Serotonin Synthesis. ACS Pharmacology & Translational Science. [Link]

• Culdutredat, M. et al. (2016). Identification of a Novel Allosteric Inhibitory Site on Tryptophan Hydroxylase 1 Enabling Unprecedented Selectivity Over all Related Hydroxylases. Journal of Biological Chemistry. [Link]

• XERMELO® (telotristat ethyl). Mechanism of Action. [Link]

• Wang, Y. et al. (2017). Discovery and characterization of a novel tryptophan hydroxylase 1 inhibitor as a prodrug. Chemical Biology & Drug Design. [Link]

• Patsnap Synapse. What is the mechanism of Telotristat Etiprate?. [Link]

• Liu, Q. et al. (2008). Discovery and characterization of novel tryptophan hydroxylase inhibitors that selectively inhibit serotonin synthesis in the gastrointestinal tract. The Journal of Pharmacology and Experimental Therapeutics. [Link]

• Herrera-Martínez, A. D. et al. (2020). Effect of the Tryptophan Hydroxylase Inhibitor Telotristat on Growth and Serotonin Secretion in 2D and 3D Models of Human Neuroendocrine Tumor Cells. Neuroendocrinology. [Link]

• Liu, Q. et al. (2010). Mechanism of Inhibition of Novel Tryptophan Hydroxylase Inhibitors Revealed by Co-crystal Structures and Kinetic Analysis. Protein & Peptide Letters. [Link]

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• 4. Discovery and characterization of novel tryptophan hydroxylase inhibitors that selectively inhibit serotonin synthesis in the gastrointestinal tract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Telotristat ethyl: a novel agent for the therapy of carcinoid syndrome diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Inhibition of Tryptophan Hydroxylases and Monoamine Oxidase-A by the Proton Pump Inhibitor, Omeprazole—In Vitro and In Vivo Investigations [frontiersin.org]
• 7. Identification of a Novel Allosteric Inhibitory Site on Tryptophan Hydroxylase 1 Enabling Unprecedented Selectivity Over all Related Hydroxylases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. xermelo.com [xermelo.com]
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A Senior Application Scientist's Guide to Amine Building Blocks: A Comparative Analysis of 2-(Biphenyl-2-yloxy)ethanamine

Introduction

In the landscape of modern drug discovery and materials science, the selection of appropriate building blocks is a critical decision that profoundly influences the properties and performance of the final molecule.[1][2] Amine building blocks, in particular, are fundamental components in the synthesis of a vast array of functional molecules, from life-saving pharmaceuticals to advanced organic materials.[1][3] This guide provides an in-depth technical comparison of "2-(Biphenyl-2-yloxy)ethanamine" with two structurally related and commercially available primary amine building blocks: "2-Phenoxyethanamine" and the parent "Phenethylamine."

This comparison is designed for researchers, scientists, and drug development professionals, offering a nuanced perspective on the synthetic utility and physicochemical implications of incorporating these distinct amine scaffolds. We will delve into a comparative analysis of their synthesis, reactivity in a key chemical transformation (amide bond formation), and the resulting physicochemical properties of their derivatives. This guide aims to provide the reader with the necessary insights to make informed decisions in the selection of amine building blocks for their specific research and development endeavors.

Comparative Overview of Amine Building Blocks

The three amine building blocks under consideration present a clear progression in structural complexity, allowing for a systematic evaluation of the impact of the aryloxy and biphenylyloxy moieties on their performance.

• Phenethylamine: The foundational structure in this series, offering a basic phenyl group attached to an ethylamine side chain. It is a widely used building block in medicinal chemistry, forming the core of many endogenous neurotransmitters and synthetic drugs.[4][5]

• 2-Phenoxyethanamine: This analog introduces an ether linkage, which can impart increased metabolic stability and alter the conformational flexibility and polarity of the resulting molecules. The phenoxyethylamine scaffold is recognized as a privileged structure in drug design.[6]

• 2-(Biphenyl-2-yloxy)ethanamine: The most complex of the three, this building block incorporates a biphenyl group. The biphenyl moiety is known to enhance binding affinity to biological targets through pi-stacking interactions and can significantly impact the lipophilicity and pharmacokinetic profile of a drug candidate.

A summary of the key physicochemical properties of these amine building blocks is presented in the table below.

Property	Phenethylamine	2-Phenoxyethanamine	2-(Biphenyl-2-yloxy)ethanamine
Molecular Formula	C₈H₁₁N	C₈H₁₁NO	C₁₄H₁₅NO[7]
Molecular Weight ( g/mol )	121.18	137.18[6]	213.27[7]
XLogP3	1.4	1.2	3.2
Topological Polar Surface Area (Ų)	26.0	35.3	35.3[7]
Hydrogen Bond Donor Count	1	1	1
Hydrogen Bond Acceptor Count	1	2	2
Rotatable Bond Count	2	3	5

Synthesis of Amine Building Blocks: A Comparative Workflow

The synthesis of these aryloxyethanamines can be conceptually approached through two classical and robust methods: the Williamson Ether Synthesis followed by a Gabriel Synthesis, or a direct alkylation of ethanolamine. Below, we present a generalized, comparative workflow for their preparation.

Caption: Synthetic workflow for aryloxyethanamines.

Detailed Experimental Protocol: Synthesis of 2-(Biphenyl-2-yloxy)ethanamine

This protocol provides a representative two-step procedure for the synthesis of 2-(Biphenyl-2-yloxy)ethanamine, commencing with a Williamson ether synthesis to generate the intermediate 2-(biphenyl-2-yloxy)ethanol, followed by a Gabriel synthesis to introduce the primary amine functionality.

Part 1: Synthesis of 2-(Biphenyl-2-yloxy)ethanol

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-phenylphenol (1.0 eq) and anhydrous N,N-dimethylformamide (DMF).

• Deprotonation: Cool the solution to 0 °C in an ice bath and add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Alkylation: Cool the reaction mixture back to 0 °C and add 2-bromoethanol (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford 2-(biphenyl-2-yloxy)ethanol.

Part 2: Synthesis of 2-(Biphenyl-2-yloxy)ethanamine via Gabriel Synthesis

• Conversion to Alkyl Halide: Dissolve the 2-(biphenyl-2-yloxy)ethanol (1.0 eq) in anhydrous dichloromethane (DCM) and cool to 0 °C. Add phosphorus tribromide (0.5 eq) dropwise and stir at 0 °C for 2 hours, then at room temperature for 4 hours.

• Work-up: Carefully pour the reaction mixture onto ice and extract with DCM (3x). Wash the combined organic layers with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, and concentrate to yield the crude 2-(biphenyl-2-yloxy)ethyl bromide.

• Phthalimide Alkylation: Dissolve the crude bromide and potassium phthalimide (1.2 eq) in anhydrous DMF and heat the mixture at 80 °C overnight.

• Work-up: Cool the reaction mixture to room temperature, pour into water, and collect the precipitate by filtration. Wash the solid with water and dry to obtain N-(2-(biphenyl-2-yloxy)ethyl)phthalimide.

• Hydrazinolysis: Suspend the N-substituted phthalimide in ethanol and add hydrazine monohydrate (5.0 eq). Reflux the mixture for 4 hours.

• Final Work-up and Purification: Cool the reaction to room temperature and add concentrated hydrochloric acid. Filter off the phthalhydrazide precipitate. Concentrate the filtrate, dissolve the residue in water, and basify with aqueous sodium hydroxide. Extract the product with DCM (3x), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-(biphenyl-2-yloxy)ethanamine.

Performance in a Key Synthetic Transformation: Amide Bond Formation

The primary utility of these amine building blocks in a drug discovery context is their participation in amide bond formation.[8] To provide a comparative assessment of their performance, we will consider a model reaction: the amide coupling of each amine with a standard carboxylic acid, benzoic acid, using a common coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

Caption: Amide coupling of amine building blocks.

Comparative Experimental Data (Representative)

Amine Building Block	Representative Yield (%)	Key Considerations
Phenethylamine	90-98	High reactivity due to minimal steric hindrance around the amine.
2-Phenoxyethanamine	85-95	Slightly reduced reactivity compared to phenethylamine due to the electronic effect and slightly increased steric bulk of the phenoxy group.
2-(Biphenyl-2-yloxy)ethanamine	80-90	The bulky biphenyl group can introduce significant steric hindrance, potentially slowing the reaction rate and requiring slightly more forcing conditions or longer reaction times for complete conversion.

Causality Behind Experimental Choices and Expected Outcomes:

The choice of HATU as a coupling reagent is deliberate; it is a highly efficient reagent known to perform well even with sterically hindered substrates.[5] The expected trend of decreasing yield with increasing steric bulk is a fundamental principle in organic chemistry. The bulky biphenyl group in 2-(biphenyl-2-yloxy)ethanamine can partially shield the amine's lone pair of electrons, making the nucleophilic attack on the activated carboxylic acid intermediate less favorable compared to the less hindered phenethylamine. This steric effect can be overcome by optimizing reaction conditions, such as increasing the reaction time or temperature, but may still result in slightly lower isolated yields.

Detailed Experimental Protocol: Amide Coupling with 2-(Biphenyl-2-yloxy)ethanamine

• Reaction Setup: To a solution of benzoic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and N,N-diisopropylethylamine (DIPEA) (2.5 eq). Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Amine Addition: Add a solution of 2-(biphenyl-2-yloxy)ethanamine (1.05 eq) in anhydrous DMF to the reaction mixture.

• Reaction: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1 M HCl (2x), saturated sodium bicarbonate solution (2x), and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired N-(2-(biphenyl-2-yloxy)ethyl)benzamide.

Impact on Physicochemical Properties of Derivatives

In drug discovery, the choice of a building block is often dictated by its influence on the physicochemical properties of the final compound, which in turn affect its absorption, distribution, metabolism, and excretion (ADME) profile. To illustrate this, we will compare the calculated properties of the N-acetylated derivatives of our three amine building blocks.

Property	N-Acetylphenethylamine	N-Acetyl-2-phenoxyethanamine	N-(2-(Biphenyl-2-yloxy)ethyl)acetamide
Molecular Formula	C₁₀H₁₃NO[9]	C₁₀H₁₃NO₂	C₁₆H₁₇NO₂
Molecular Weight ( g/mol )	163.22[10]	179.22	255.31
XLogP3	1.1	1.1	3.1
Topological Polar Surface Area (Ų)	29.1[10]	38.3	38.3
Hydrogen Bond Donor Count	1	1	1
Hydrogen Bond Acceptor Count	1	2	2
Rotatable Bond Count	2	4	6

Analysis of Physicochemical Trends:

• Lipophilicity (XLogP3): There is a significant increase in lipophilicity with the introduction of the biphenyl group. This can be advantageous for crossing the blood-brain barrier but may also lead to increased metabolic liability and off-target effects.

• Polar Surface Area (PSA): The introduction of the ether oxygen in 2-phenoxyethanamine and 2-(biphenyl-2-yloxy)ethanamine increases the PSA, which can improve solubility and interactions with polar residues in a binding pocket.

• Rotatable Bonds: The number of rotatable bonds increases with the complexity of the building block. While this can allow for better conformational sampling to find an optimal binding pose, a high number of rotatable bonds is often associated with poor oral bioavailability.

Conclusion

The choice between phenethylamine, 2-phenoxyethanamine, and 2-(biphenyl-2-yloxy)ethanamine as a building block is a strategic decision that should be guided by the specific goals of the research program.

• Phenethylamine is a reliable and cost-effective choice for introducing a simple phenyl-ethyl scaffold, offering high reactivity and predictable physicochemical properties.

• 2-Phenoxyethanamine provides a valuable alternative when seeking to introduce a polar ether linkage to modulate solubility and metabolic stability, while maintaining a relatively compact size.

• 2-(Biphenyl-2-yloxy)ethanamine is a more specialized building block, best employed when the introduction of a bulky, lipophilic biphenyl moiety is desired to enhance target affinity through hydrophobic and pi-stacking interactions. Researchers must be mindful of the potential for increased steric hindrance in synthesis and the impact on the overall ADME profile of the final compound.

By understanding the comparative synthesis, reactivity, and physicochemical implications of these amine building blocks, researchers can make more informed and strategic decisions in the design and synthesis of novel molecules with desired properties and functions.

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• Li, J., et al. (2019). Clickable coupling of carboxylic acids and amines at room temperature mediated by SO2F2.

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structure-activity relationship (SAR) of "2-(Biphenyl-2-yloxy)ethanamine" analogs

An In-Depth Guide to the Structure-Activity Relationship (SAR) of 2-(Biphenyl-2-yloxy)ethanamine Analogs as Monoamine Reuptake Inhibitors

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for analogs of 2-(Biphenyl-2-yloxy)ethanamine, a scaffold with significant potential in the development of novel monoamine reuptake inhibitors. These compounds are of high interest for their potential therapeutic applications in treating psychiatric disorders such as depression and anxiety, which are often linked to imbalances in neurotransmitters like serotonin (5-HT), norepinephrine (NE), and dopamine (DA).[1][2][3]

Our exploration will dissect the core molecular framework, analyze the impact of specific structural modifications on biological activity, and provide standardized protocols for evaluating these analogs. The insights presented herein are synthesized from established literature and are intended to empower researchers and drug development professionals in the rational design of next-generation therapeutics.

The 2-(Biphenyl-2-yloxy)ethanamine Pharmacophore

The foundational structure of 2-(Biphenyl-2-yloxy)ethanamine presents a classic pharmacophore for monoamine transporter ligands. It consists of an amine group separated from a large lipophilic aryl system by a flexible two-atom spacer.[2] This arrangement allows for critical interactions within the binding pockets of the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT).

The core scaffold can be deconstructed into three primary regions for SAR analysis:

• Region A: Biphenyl Moiety: This large, aromatic system is crucial for establishing hydrophobic and van der Waals interactions within the transporter proteins. Substitutions on either phenyl ring can dramatically alter potency and selectivity.

• Region B: Oxyethanamine Linker: This portion includes the ether oxygen and the two-carbon ethyl chain. Its flexibility and the presence of the oxygen atom are key for correct spatial orientation and potential hydrogen bonding.

• Region C: Terminal Amine: The basic amine is essential for forming a salt bridge with a conserved aspartate residue in the binding site of monoamine transporters, a hallmark interaction for this class of inhibitors.

Caption: Core scaffold of 2-(Biphenyl-2-yloxy)ethanamine highlighting key regions for SAR studies.

Structure-Activity Relationship Analysis

The therapeutic profile of these analogs is dictated by subtle modifications to the core scaffold. The following sections detail the observed impact of these changes on transporter affinity and selectivity.

Region A: Biphenyl Moiety Modifications

Substitutions on the biphenyl rings are a primary driver of potency and selectivity. The general principle for related phenethylamine derivatives is that halogen or methoxy substituents can significantly enhance neurotransmitter uptake inhibition.[1]

• 4'-Position (para-position of the outer phenyl ring): This position is highly sensitive to substitution.

  • Halogens (F, Cl): Introducing a small, electronegative atom like fluorine or chlorine at the 4'-position often increases binding affinity for SERT and NET. This is likely due to favorable interactions within the distal binding pocket of the transporters.

  • Bulky Groups: Larger substituents tend to decrease activity, suggesting steric hindrance.

• 2-Position (ortho-position of the inner phenyl ring): The substitution at this position is critical for maintaining the proper dihedral angle between the two phenyl rings.

  • Fluorine: A fluoro-substituent at the 2-position can lock the biphenyl group in a non-planar conformation, which has been shown in related scaffolds to be beneficial for binding.[4]

Region C: Terminal Amine Modifications

The nature of the amine group directly influences binding affinity and can impact metabolic stability.

• Primary vs. Secondary vs. Tertiary Amines:

  • Primary Amines (-NH2): The parent scaffold contains a primary amine, which is crucial for the initial salt bridge interaction.

  • N-Methyl and N,N-Dimethyl Analogs: Adding one or two methyl groups to the nitrogen generally maintains or slightly improves potency. This modification can also increase brain penetration by increasing lipophilicity and protecting the amine from rapid metabolism by monoamine oxidase (MAO).[5] For many monoamine reuptake inhibitors, N-methylation is a key step in optimizing the lead compound.

Comparative Data of Representative Analogs

To illustrate the SAR principles, the following table summarizes hypothetical but representative data for key analogs, based on established trends in related chemical series.[1][6]

Analog ID	Modification	SERT Kᵢ (nM)	NET Kᵢ (nM)	DAT Kᵢ (nM)	Selectivity (SERT/NET)
1	Parent Scaffold	85	150	>1000	0.57
2	4'-Fluoro	15	45	850	0.33
3	4'-Chloro	12	40	700	0.30
4	N-Methyl	70	120	>1000	0.58
5	N,N-Dimethyl	65	110	>1000	0.59
6	4'-Fluoro, N,N-Dimethyl	8	25	600	0.32

Data are hypothetical and for illustrative purposes.

Experimental Protocols for Analog Evaluation

Ensuring the reliability of SAR data requires robust and reproducible experimental protocols. The following are standard methodologies for characterizing novel monoamine reuptake inhibitors.

Protocol: In Vitro Monoamine Reuptake Inhibition Assay

This assay quantifies the ability of a compound to inhibit the uptake of radiolabeled neurotransmitters into rat brain synaptosomes.

Objective: To determine the IC₅₀ values of test compounds for SERT, NET, and DAT.

Methodology:

• Synaptosome Preparation: Homogenize specific brain regions (e.g., striatum for DAT, hippocampus for SERT, cortex for NET) from male Wistar rats in ice-cold sucrose buffer. Centrifuge the homogenate to pellet cellular debris, and then centrifuge the supernatant at a higher speed to pellet the synaptosomes. Resuspend the synaptosome pellet in a suitable assay buffer.

• Assay Procedure: a. Pre-incubate aliquots of the synaptosome preparation with various concentrations of the test compound (or vehicle control) for 15 minutes at 37°C. b. Initiate the uptake reaction by adding a mixture of [³H]serotonin, [³H]norepinephrine, or [³H]dopamine. c. Incubate for a short period (e.g., 5-10 minutes) at 37°C. d. Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove unincorporated radioligand.

• Data Analysis: a. Measure the radioactivity trapped on the filters using liquid scintillation counting. b. Non-specific uptake is determined in the presence of a high concentration of a known selective inhibitor (e.g., fluoxetine for SERT). c. Plot the percent inhibition of specific uptake against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Caption: A typical workflow for the discovery and evaluation of novel monoamine reuptake inhibitors.

Protocol: In Vivo Antidepressant Activity Model (Forced Swim Test)

This is a widely used rodent behavioral test for assessing the potential antidepressant efficacy of new compounds.[1]

Objective: To evaluate the ability of a test compound to reduce immobility time in mice or rats, an indicator of antidepressant-like effects.

Methodology:

• Acclimation and Dosing: Acclimate male CD-1 mice to the testing room. Administer the test compound (e.g., 10 mg/kg, intraperitoneally) or vehicle 30-60 minutes prior to the test.

• Pre-Swim Session (Day 1): Place each mouse in a glass cylinder filled with water (23-25°C) for a 15-minute conditioning session. This induces a state of behavioral despair.

• Test Session (Day 2): 24 hours after the pre-swim, place the mice back into the water for a 6-minute test session.

• Data Collection and Analysis: a. Videotape the session and score the last 4 minutes for time spent immobile. Immobility is defined as the cessation of struggling and remaining floating, making only small movements necessary to keep the head above water. b. Compare the immobility time of the compound-treated group to the vehicle-treated group using an appropriate statistical test (e.g., t-test or ANOVA). A significant reduction in immobility time suggests antidepressant-like activity.

Conclusion and Future Directions

The 2-(Biphenyl-2-yloxy)ethanamine scaffold represents a promising starting point for the development of novel monoamine reuptake inhibitors. The structure-activity relationships discussed highlight clear strategies for optimizing potency and selectivity.

• Key Findings:

  • Substitution at the 4'-position of the biphenyl ring with small, electronegative groups like fluorine or chlorine is a highly effective strategy for enhancing potency at SERT and NET.

  • N,N-dimethylation of the terminal amine is well-tolerated and can confer desirable pharmacokinetic properties.

• Future Research:

  • Exploring Bioisosteres: The ether linkage could be replaced with bioisosteric groups (e.g., thioether, sulfoxide) to modulate physicochemical properties and potentially discover novel interactions.[6]

  • Addressing Off-Target Effects: Promising candidates should be profiled for activity at other targets, particularly the hERG potassium channel, to mitigate the risk of cardiotoxicity.[7]

  • Fine-tuning Selectivity: A systematic exploration of diverse substituents on both phenyl rings could yield analogs with unique selectivity profiles (e.g., potent dual SERT/NET inhibitors or triple reuptake inhibitors).

By applying these SAR insights and rigorous evaluation protocols, the research community can continue to refine this chemical series and develop potent and safe therapeutics for a range of neurological disorders.

References

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• Mihai, C. T., et al. 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. Molbank. [Link]

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validation of "2-(Biphenyl-2-yloxy)ethanamine" structure by X-ray crystallography

An In-Depth Technical Guide to the Structural Validation of 2-(Biphenyl-2-yloxy)ethanamine by X-ray Crystallography

For research scientists and professionals in drug development, the unequivocal confirmation of a molecule's three-dimensional structure is a cornerstone of any successful program. A compound's biological activity, its ability to interact with a target, and its physicochemical properties are all dictated by its precise atomic arrangement. The subject of this guide, 2-(Biphenyl-2-yloxy)ethanamine (PubChem CID: 542001), is a molecule whose biphenyl ether scaffold is of interest in medicinal chemistry.[1] While various analytical techniques can provide structural clues, single-crystal X-ray crystallography remains the gold standard, offering an unambiguous and high-resolution map of the molecule.

This guide provides a comprehensive comparison of structural validation methods and presents a detailed, field-proven protocol for obtaining and validating the crystal structure of 2-(Biphenyl-2-yloxy)ethanamine. We will delve into the causality behind experimental choices, ensuring that the described protocols are self-validating and grounded in established scientific principles.

The Imperative of Unambiguous Structure: A Comparative Overview

Before proceeding to a crystallographic workflow, it is crucial to understand where it stands in relation to other common analytical techniques. Each method provides a unique piece of the structural puzzle, but only one reveals the complete picture.

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, torsion angles, absolute configuration.	Unambiguous, definitive structure determination; provides spatial arrangement of atoms.	Requires a high-quality single crystal; cannot be used for non-crystalline materials; provides a time- and space-averaged structure in the solid state.[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity of atoms (¹H, ¹³C), chemical environment of nuclei, through-bond and through-space correlations (COSY, HSQC, HMBC, NOESY).	Excellent for determining the carbon-hydrogen framework and connectivity in solution; can provide information on molecular dynamics.[3]	Does not directly provide bond lengths or angles; determination of absolute stereochemistry can be challenging; interpretation can be complex for intricate molecules.
Mass Spectrometry (MS)	Molecular weight, elemental composition (High-Resolution MS), fragmentation patterns.	Extremely sensitive; provides accurate molecular formula and can suggest structural motifs through fragmentation.[4]	Provides no information on stereochemistry or the spatial arrangement of atoms; isomers are often indistinguishable.
Infrared (IR) Spectroscopy	Presence of specific functional groups (e.g., N-H, C-O, aromatic C-H).	Fast, simple, and non-destructive; excellent for confirming the presence or absence of key functional groups.	Provides limited information on the overall molecular skeleton; spectra can be complex and overlapping.

As the table illustrates, while techniques like NMR and MS are essential for confirming connectivity and molecular formula, they infer structure rather than directly observing it.[3][4] X-ray crystallography stands alone in its ability to provide a direct visualization of the atomic arrangement, making it the definitive arbiter of molecular structure.

The Crystallographic Workflow: From Powder to Picture

The journey from a powdered sample of 2-(Biphenyl-2-yloxy)ethanamine to a fully refined crystal structure is a multi-step process that demands precision and a logical approach. The workflow below outlines this path.

Caption: Overall workflow for the structural validation of 2-(Biphenyl-2-yloxy)ethanamine.

Experimental Protocol: Definitive Structure Elucidation

This section provides a detailed, step-by-step methodology for the crystallographic validation of 2-(Biphenyl-2-yloxy)ethanamine.

Part 1: Material Preparation and Purity Assessment

Rationale: The formation of a well-ordered crystal lattice is highly sensitive to impurities, which can disrupt crystal growth and lead to poor diffraction quality. Therefore, starting with material of the highest possible purity is paramount.

• Procurement: Obtain 2-(Biphenyl-2-yloxy)ethanamine (CAS No. 23314-13-8) from a reputable commercial supplier.[5] Alternatively, synthesize the compound and purify it via column chromatography or recrystallization.

• Purity Confirmation:

  • LC-MS: Prepare a 1 mg/mL solution in methanol. Analyze using liquid chromatography-mass spectrometry to confirm the presence of a single major peak corresponding to the expected mass (C₁₄H₁₅NO, Exact Mass: 213.12 Da).[1]

  • ¹H NMR: Dissolve ~5 mg of the compound in CDCl₃ or DMSO-d₆. Acquire a proton NMR spectrum to confirm the chemical structure and absence of significant solvent or synthetic byproduct peaks. The spectrum should be consistent with the known structure.

Part 2: Single Crystal Growth

Rationale: Crystal growth is the most critical and often most challenging step. The goal is to create a supersaturated solution from which the molecule can slowly and orderly precipitate. The choice of solvent and technique is guided by the molecule's polarity and solubility. Given the biphenyl and ether components, the molecule is expected to be soluble in a range of organic solvents.

Caption: Decision matrix for selecting a crystallization method.

Recommended Protocol: Slow Evaporation

• Solvent Selection: Screen for solvents in which the compound is moderately soluble (e.g., acetone, ethyl acetate, dichloromethane, methanol).

• Preparation: In a clean, small glass vial (e.g., 4 mL), dissolve 5-10 mg of purified 2-(Biphenyl-2-yloxy)ethanamine in the minimum amount of the chosen solvent (~0.5-1.0 mL) required to fully dissolve the solid with gentle warming if necessary.

• Incubation: Cover the vial with parafilm. Using a needle, pierce 1-3 small holes in the parafilm.

• Growth: Place the vial in a vibration-free environment at a constant temperature (e.g., room temperature or 4°C). Allow the solvent to evaporate slowly over several days to weeks.

• Monitoring: Periodically inspect the vial under a microscope for the formation of clear, well-defined crystals with sharp edges.

Part 3: Data Collection and Processing

Rationale: This phase uses a diffractometer to shoot a beam of X-rays at the crystal. The resulting diffraction pattern contains the information about the arrangement of atoms in the crystal lattice.

• Crystal Mounting: Using a micromanipulator and a nylon loop, carefully select a suitable single crystal (typically 0.1-0.3 mm in size) and mount it on the goniometer head of the diffractometer. The crystal is flash-cooled in a stream of cold nitrogen gas (e.g., 100 K) to prevent radiation damage.

• Data Collection: A modern automated diffractometer (e.g., Bruker APEX or Rigaku XtaLAB) equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) X-ray source is used. A series of diffraction images are collected as the crystal is rotated.

• Data Processing: The collected raw data are processed using specialized software (e.g., Bruker's APEX suite or CrysAlisPro). This involves indexing the diffraction spots to determine the unit cell parameters and space group, integrating the intensities of the reflections, and applying corrections for various experimental factors (e.g., Lorentz and polarization effects).

Part 4: Structure Solution, Refinement, and Validation

Rationale: The processed diffraction data are used to generate an electron density map, from which the positions of the atoms are determined and refined to create the final, accurate molecular model.

• Structure Solution: The structure is solved using software like SHELXS or Olex2.[6] Direct methods or Patterson methods are used to determine the initial phases of the structure factors, which allows for the calculation of an initial electron density map.

• Model Building and Refinement: The positions of the atoms are identified from the electron density map and used to build an initial molecular model. This model is then refined using a least-squares minimization process (e.g., with SHELXL), which adjusts the atomic positions, and thermal parameters to best fit the experimental diffraction data.[6] Hydrogen atoms are typically placed in calculated positions.

• Validation: The final refined structure is rigorously validated. Key metrics include:

  • R-factors (R1, wR2): These values represent the agreement between the calculated model and the observed data. R1 values below 5% are considered excellent for small molecules.

  • Goodness-of-Fit (GooF): Should be close to 1.0.

  • Residual Electron Density: The final difference electron density map should be relatively flat, with no significant peaks or holes.

Expected Structural Insights and Data Presentation

The successful crystallographic analysis of 2-(Biphenyl-2-yloxy)ethanamine would provide definitive confirmation of its structure. Key features to be validated would include the connectivity of the ethanamine side chain to the biphenyl ether core, the planarity of the phenyl rings, and, most notably, the dihedral angle between the two phenyl rings, which is a critical conformational parameter. This angle is influenced by steric hindrance and crystal packing forces.

The final data would be presented in a standardized Crystallographic Information File (CIF) and summarized in a table like the one below.

Table 2: Hypothetical Crystallographic Data for 2-(Biphenyl-2-yloxy)ethanamine

Parameter	Value
Chemical Formula	C₁₄H₁₅NO
Formula Weight	213.27 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.54
b (Å)	8.21
c (Å)	13.67
β (°)	98.5
Volume (ų)	1168.9
Z	4
Temperature (K)	100(2)
Wavelength (Å)	0.71073
Reflections Collected	8450
Unique Reflections	2680
Final R1 [I > 2σ(I)]	0.041
wR2 (all data)	0.115
Goodness-of-Fit (S)	1.05

Conclusion

While a suite of analytical tools is essential for routine characterization, single-crystal X-ray crystallography provides the ultimate, unambiguous structural proof required in modern chemical research and drug development. Following the rigorous, self-validating protocol outlined in this guide—from meticulous sample purification and systematic crystallization screening to precise data collection and refinement—researchers can definitively establish the three-dimensional structure of 2-(Biphenyl-2-yloxy)ethanamine. This structural certainty is not merely an academic exercise; it is the fundamental data point upon which all further structure-activity relationship studies, computational modeling, and lead optimization efforts are built.

References

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• Mague, J. T., & Mohamed, S. K. (2022). Crystallographic and spectroscopic characterization of 2-[(7-acetyl-4-cyano-6-hydroxy-1,6-dimethyl-8-phenyl-5,6,7,8-tetrahydroisoquinolin-3-yl)sulfanyl]-N-phenylacetamide. Acta Crystallographica Section E: Crystallographic Communications. [Link]

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A Researcher's Guide to the Comparative Analysis of Novel TPH1 Inhibitors: A Case Study with the "2-(Biphenyl-2-yloxy)ethanamine" Scaffold

This guide provides a comprehensive framework for the comparative analysis of novel Tryptophan Hydroxylase 1 (TPH1) inhibitors, using the promising "2-(Biphenyl-2-yloxy)ethanamine" chemical scaffold as a case study for a new generation of potential therapeutics. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and evaluation of new treatments for conditions associated with peripheral serotonin overproduction, such as carcinoid syndrome, irritable bowel syndrome, and pulmonary arterial hypertension.[1]

The Scientific Imperative for Selective TPH1 Inhibition

Serotonin (5-hydroxytryptamine, 5-HT), a critical neurotransmitter and peripheral hormone, is synthesized from tryptophan in a two-step process initiated by the rate-limiting enzyme, Tryptophan Hydroxylase (TPH).[2] The discovery of two distinct TPH isoforms, TPH1 and TPH2, has been a pivotal moment in the field. TPH1 is predominantly expressed in the periphery, primarily in the enterochromaffin cells of the gastrointestinal tract, while TPH2 is the primary isoform in the central nervous system.[2] This distribution provides a clear therapeutic window: selective inhibition of TPH1 can reduce peripheral serotonin levels without affecting central serotonin, thereby avoiding potential neurological side effects.[3]

The clinical success of Telotristat ethyl (Xermelo®), a TPH1 inhibitor approved for the treatment of carcinoid syndrome diarrhea, has validated TPH1 as a druggable target.[1] However, the quest for inhibitors with improved potency, selectivity, and pharmacokinetic profiles is ongoing. This guide will use the "2-(Biphenyl-2-yloxy)ethanamine" scaffold as a hypothetical starting point to illustrate a robust methodology for the comparative analysis of a novel inhibitor series.

The Serotonin Synthesis Pathway and the Role of TPH1

Caption: The enzymatic pathway of peripheral serotonin synthesis, highlighting the rate-limiting role of TPH1, the target of inhibitory compounds.

The "2-(Biphenyl-2-yloxy)ethanamine" Scaffold: A Promising New Frontier

The biphenyl and biphenyl ether moieties are privileged structures in medicinal chemistry, known for their ability to engage in favorable interactions with biological targets. While direct evidence for "2-(Biphenyl-2-yloxy)ethanamine" as a TPH1 inhibitor scaffold is emerging, its structural motifs suggest significant potential. The biphenyl group can be tailored to occupy hydrophobic pockets within the TPH1 active site, while the ethanamine side chain can form key ionic and hydrogen bond interactions, mimicking the natural substrate, tryptophan.

A systematic structure-activity relationship (SAR) study of this scaffold would be the first step in optimizing its TPH1 inhibitory activity. Key modifications to explore would include:

• Substitution on the biphenyl rings: Introducing electron-withdrawing or donating groups to modulate potency and metabolic stability.

• Modification of the ethanamine side chain: Altering the length and branching of the alkyl chain to optimize binding affinity.

• Introduction of chiral centers: Investigating stereoisomers to identify the most active enantiomer.

Comparative Benchmarking: Evaluating Novel Inhibitors Against the Gold Standard

A critical step in the development of any new drug candidate is to benchmark its performance against existing therapies and well-characterized tool compounds. The following table summarizes the key properties of several known TPH1 inhibitors that can serve as comparators for a novel series derived from the "2-(Biphenyl-2-yloxy)ethanamine" scaffold.

Inhibitor	Chemical Structure	TPH1 IC50	TPH2 IC50	Selectivity (TPH2/TPH1)	Key Features & Stage of Development
Telotristat (active metabolite of Telotristat ethyl)	[Insert Chemical Structure of Telotristat]	~592 nM[4]	~586 nM[4]	~0.99[4]	FDA-approved for carcinoid syndrome diarrhea. Prodrug formulation (Telotristat ethyl) enhances oral bioavailability.[1]
LP-533401	[Insert Chemical Structure of LP-533401]	~103 nM	~32 nM	~0.31	A potent, well-characterized preclinical tool compound.[5]
TPT-004	[Insert Chemical Structure of TPT-004]	~33.4 nM[4]	~33.7 nM[4]	~1.01[4]	A novel, potent TPH inhibitor with high selectivity against other aromatic amino acid hydroxylases.[4]
p-Chlorophenylalanine (pCPA)	[Insert Chemical Structure of pCPA]	>50 µM	~4.49 µM	-	An early, non-selective, and irreversible TPH inhibitor. Primarily used as a research tool.

Experimental Workflow for Comparative Analysis

A robust and reproducible experimental cascade is essential for the systematic evaluation of novel TPH1 inhibitors.

Caption: A generalized experimental workflow for the screening and characterization of novel TPH1 inhibitors, from initial in vitro potency and selectivity to in vivo efficacy and safety.

Experimental Protocol 1: In Vitro TPH1 Enzymatic Inhibition Assay

This protocol describes a fluorescence-based assay to determine the half-maximal inhibitory concentration (IC50) of a test compound against recombinant human TPH1.

Materials:

• Recombinant human TPH1 enzyme

• TPH1 Assay Buffer (e.g., 40 mM HEPES, pH 7.0, 200 mM ammonium sulfate)

• Cofactors: Ferrous ammonium sulfate (FAS), (6R)-5,6,7,8-Tetrahydrobiopterin (BH4)

• Substrate: L-tryptophan

• Catalase

• Dithiothreitol (DTT)

• Test compounds (e.g., "2-(Biphenyl-2-yloxy)ethanamine" derivatives) and control inhibitors (e.g., Telotristat)

• Quenching solution (e.g., 2% acetic acid in ethanol)

• 384-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare Reagent Solutions:

  • Prepare a stock solution of the test compound and control inhibitors in 100% DMSO. Create a serial dilution series in DMSO.

  • Prepare the TPH1 reaction mixture containing TPH1 Assay Buffer, FAS, BH4, catalase, and DTT.

  • Prepare the substrate solution with L-tryptophan in TPH1 Assay Buffer.

• Assay Setup:

  • Add a small volume (e.g., 0.5 µL) of the serially diluted test compounds or controls to the wells of a 384-well plate. Include wells with DMSO only for "no inhibitor" controls.

  • Add the TPH1 enzyme solution to all wells except the "negative control" wells.

  • Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitors to bind to the enzyme.

• Initiate and Quench the Reaction:

  • Initiate the enzymatic reaction by adding the L-tryptophan substrate solution to all wells.

  • Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

  • Stop the reaction by adding the quenching solution to all wells.

• Data Acquisition and Analysis:

  • Measure the fluorescence of the product (5-hydroxytryptophan) using a microplate reader (e.g., excitation at ~280 nm, emission at ~360 nm).

  • Subtract the background fluorescence from the "negative control" wells.

  • Normalize the data to the "no inhibitor" controls (100% activity) and "strong inhibitor" controls (0% activity).

  • Plot the normalized percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Experimental Protocol 2: Cell-Based Serotonin Production Assay

This protocol outlines a method to assess the ability of a test compound to inhibit serotonin production in a cellular context using a human carcinoid cell line, such as BON cells, which endogenously express TPH1.

Materials:

• BON cells (or other suitable TPH1-expressing cell line)

• Cell culture medium (e.g., DMEM/F12) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds and control inhibitors

• Lysis buffer

• Serotonin ELISA kit or LC-MS/MS system for serotonin quantification

• Protein assay kit (e.g., BCA)

Procedure:

• Cell Culture and Treatment:

  • Plate BON cells in 24- or 48-well plates and allow them to adhere and grow to a desired confluency (e.g., 70-80%).

  • Replace the culture medium with fresh medium containing various concentrations of the test compounds or controls. Include a vehicle control (e.g., DMSO).

  • Incubate the cells for a specified period (e.g., 24-48 hours).

• Sample Collection and Preparation:

  • After incubation, collect the cell culture supernatant and/or lyse the cells with a suitable lysis buffer.

  • Centrifuge the cell lysates to pellet cellular debris.

• Serotonin Quantification:

  • Quantify the concentration of serotonin in the supernatant and/or cell lysates using a commercially available serotonin ELISA kit according to the manufacturer's instructions, or by a more sensitive method like LC-MS/MS.

  • Measure the total protein concentration in the cell lysates using a protein assay kit.

• Data Analysis:

  • Normalize the serotonin levels to the total protein concentration for each sample.

  • Calculate the percent inhibition of serotonin production for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the cellular IC50 value.

In Vivo Models for Efficacy Evaluation

Promising compounds from in vitro and cellular assays should be advanced to in vivo models to assess their efficacy and pharmacokinetic/pharmacodynamic (PK/PD) properties. Relevant animal models include:

• Rodent models of carcinoid syndrome: Xenograft models using human carcinoid cell lines (e.g., BON cells) implanted in immunocompromised mice can be used to evaluate the effect of TPH1 inhibitors on tumor growth and serotonin production.[6][7]

• Models of pulmonary arterial hypertension (PAH): The Sugen/hypoxia (SuHx) rat model is a well-established model for studying PAH, a condition where peripheral serotonin has been implicated. TPH1 inhibitors can be evaluated for their ability to reverse or prevent the development of PAH in this model.[8]

• Models of inflammatory bowel disease (IBD): Chemical-induced colitis models in mice (e.g., using TNBS) can be employed to assess the therapeutic potential of TPH1 inhibitors in IBD, as serotonin is a key mediator of gut inflammation.[5]

In these models, key endpoints for comparison would include the reduction in peripheral serotonin levels (in blood or specific tissues), amelioration of disease-specific phenotypes (e.g., reduction in diarrhea, improved pulmonary hemodynamics, reduced gut inflammation), and a favorable safety profile.

Conclusion

The development of novel, selective TPH1 inhibitors holds significant promise for the treatment of a range of debilitating diseases. The "2-(Biphenyl-2-yloxy)ethanamine" scaffold represents a hypothetical yet chemically rational starting point for the discovery of a new generation of such inhibitors. By employing a systematic and comparative approach, as outlined in this guide, researchers can rigorously evaluate the potential of their novel compounds against established benchmarks. This data-driven methodology, encompassing in vitro enzymatic and cellular assays, followed by validation in relevant in vivo models, is crucial for identifying drug candidates with the greatest potential for clinical success.

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• Selectivity and Safety Characterization of a Xanthine–Imidazothiazole Lead Structure: a Novel Tryptophan Hydroxylase Inhibitor of Peripheral Serotonin Synthesis | ACS Pharmacology & Translational Science. (URL: [Link])

• Structure-activity Relationships of Diphenyl-Ether as Protoporphyrinogen Oxidase Inhibitors: Insights From Computational Simulations - PubMed. (URL: [Link])

• Identification of a Novel Allosteric Inhibitory Site on Tryptophan Hydroxylase 1 Enabling Unprecedented Selectivity Over all Related Hydroxylases - PMC - PubMed Central. (URL: [Link])

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• Inhibition of serotonin biosynthesis in neuroendocrine neoplasm suppresses tumor growth in vivo | bioRxiv. (URL: [Link])

• Novel Tryptophan Hydroxylase Inhibitor TPT-001 Reverses PAH, Vascular Remodeling, and Proliferative-Proinflammatory Gene Expression - PubMed Central. (URL: [Link])

• Identification of selectivity for TPH1 over TPH2. Compounds pCPA (A),... - ResearchGate. (URL: [Link])

• Life without Peripheral Serotonin: Insights from Tryptophan Hydroxylase 1 Knockout Mice Reveal the Existence of Paracrine/Autocrine Serotonergic Networks - PubMed Central. (URL: [Link])

• Mechanism of Inhibition of Novel Tryptophan Hydroxylase Inhibitors Revealed by Co-crystal Structures and Kinetic Analysis - PubMed Central. (URL: [Link])

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A Senior Application Scientist's Guide to Assessing the Purity of Synthesized "2-(Biphenyl-2-yloxy)ethanamine" by HPLC

Introduction: The Critical Role of Purity in Drug Development

In the landscape of pharmaceutical research and development, the purity of a synthesized compound is not merely a quality metric; it is a cornerstone of safety, efficacy, and regulatory compliance. For novel intermediates like "2-(Biphenyl-2-yloxy)ethanamine," a molecule with structural motifs common in pharmacologically active agents, rigorous purity assessment is paramount. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) strategies for accurately quantifying this compound and its potential impurities. We will move beyond a basic screening method to develop a robust, stability-indicating HPLC assay, grounded in the principles of the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[1][2][3]

The objective is to equip researchers, analytical chemists, and drug development professionals with the rationale and a practical framework for establishing a self-validating analytical system that ensures the integrity of their synthesized material.

Understanding the Analyte: 2-(Biphenyl-2-yloxy)ethanamine

Before developing a separation method, understanding the physicochemical properties of the target molecule is essential.

• Structure: 2-(Biphenyl-2-yloxy)ethanamine (C₁₄H₁₅NO) consists of a biphenyl group linked to an ethanamine moiety via an ether bond.[4]

• Polarity: The molecule possesses a large, non-polar biphenyl "head" and a polar ethanamine "tail." The overall character is predominantly non-polar or hydrophobic, with an estimated XLogP3 of 2.3.[4] This property strongly suggests that Reversed-Phase HPLC (RP-HPLC) will be the most effective separation mode.[5][6][7] In RP-HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase, causing hydrophobic compounds to be retained longer.[6][7]

• Chromophore: The presence of the biphenyl aromatic system provides strong UV absorbance, making UV detection a suitable and straightforward choice for quantification.

Methodological Comparison: Basic Screening vs. A Stability-Indicating Method

A common pitfall in early-stage research is relying on a generic, "quick-and-dirty" HPLC method. While useful for initial reaction monitoring, such methods are inadequate for definitive purity assessment. Here, we compare a basic isocratic method with a scientifically rigorous, gradient-based, stability-indicating method.

Feature	Method A: Basic Isocratic Screening	Method B: Optimized Stability-Indicating Method	Rationale for Superiority of Method B
Objective	Rapid confirmation of main peak presence.	Accurate quantification of the main peak and all potential impurities, including degradation products.	Provides a comprehensive purity profile, essential for safety and regulatory submissions.[2][8]
Stationary Phase	C18, 5 µm, 150 x 4.6 mm	C18, sub-2 µm or 2.7 µm, 100 x 2.1 mm	Smaller particle sizes offer higher efficiency and resolution, allowing for better separation of closely eluting impurities.
Mobile Phase	Isocratic (e.g., 60:40 Acetonitrile:Water)	Gradient elution with buffered aqueous phase (e.g., Formate buffer, pH 3.0) and organic modifier (Acetonitrile).	A gradient is crucial for resolving compounds with a wide range of polarities, from polar starting materials to non-polar by-products, within a reasonable timeframe. Buffering the mobile phase ensures consistent peak shape and retention time for the basic amine analyte.
Specificity	Not challenged. Co-elution of impurities is highly likely.	Proven through forced degradation studies.[9][10]	Demonstrates that the method can separate the main analyte from all potential degradation products and process-related impurities, ensuring the reported purity is accurate.[10][11]
Validation	Minimal (e.g., single injection).	Full validation as per ICH Q2(R1) guidelines (Specificity, Linearity, Accuracy, Precision, LOQ).[2][8][12]	Ensures the method is reliable, reproducible, and fit for its intended purpose.[2][8]

Part 1: Developing a Stability-Indicating HPLC Method (Method B)

The development of a robust analytical procedure is a systematic process. The workflow below outlines the key stages grounded in authoritative standards.

Caption: Workflow for Stability-Indicating HPLC Method Development.

Step-by-Step Experimental Protocol: Method B

This protocol is a self-validating system designed for accuracy and robustness, conforming to the principles outlined in USP General Chapter <621> Chromatography.[1][13][14]

1. Materials & Instrumentation:

• HPLC System: UHPLC or HPLC system with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV detector.

• Column: Agilent ZORBAX Eclipse Plus C18, 100 x 2.1 mm, 1.8 µm (or equivalent).

• Chemicals: Acetonitrile (HPLC grade), Methanol (HPLC grade), Formic acid (LC-MS grade), Purified water (18.2 MΩ·cm).

• Standards: Synthesized 2-(Biphenyl-2-yloxy)ethanamine, potential process impurities (e.g., 2-phenylphenol, 2-chloroethanamine), and a certified reference standard if available.

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water.

  • Causality: The acidic modifier protonates the amine group of the analyte, leading to sharper, more symmetrical peaks and preventing interaction with residual silanols on the stationary phase.

• Mobile Phase B: 0.1% Acetonitrile.

  • Causality: Acetonitrile is a common organic modifier in RP-HPLC that offers good resolving power and lower backpressure compared to methanol.[6]

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	20
  10.0	80
  12.0	95
  12.1	20

  | 15.0 | 20 |

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35 °C.

  • Causality: Maintaining a constant, elevated column temperature ensures stable retention times and improves peak shape by reducing mobile phase viscosity.

• Detection Wavelength: 254 nm.

  • Causality: The biphenyl system exhibits strong absorbance at this wavelength, providing good sensitivity. A DAD should be used to monitor peak purity across the full UV spectrum.

• Injection Volume: 2 µL.

• Sample Preparation: Dissolve the sample in 50:50 Water:Acetonitrile to a concentration of approximately 0.5 mg/mL.

3. Forced Degradation Study Protocol: To ensure the method is stability-indicating, the analyte must be subjected to stress conditions to generate potential degradation products.[9][10][15] The goal is to achieve 5-20% degradation of the main peak.[15]

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours. Neutralize with an equivalent amount of NaOH before injection.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours. Neutralize with an equivalent amount of HCl before injection.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal: Solid sample at 105 °C for 48 hours.

• Photolytic: Solution (in quartz cuvette) exposed to ICH-compliant light source (e.g., 1.2 million lux hours and 200 W·h/m²).

Part 2: Comparative Data Analysis

To illustrate the performance difference, we present hypothetical data from the analysis of a single batch of synthesized 2-(Biphenyl-2-yloxy)ethanamine using both methods. The batch is known to contain the starting material (2-phenylphenol) and a by-product from the synthesis. A forced degradation sample (oxidative stress) was also analyzed.

Caption: Logical flow for comparing HPLC methods.

Table 1: Purity Assessment of Synthesized Batch

Analyte	Retention Time (min) - Method A	% Area - Method A	Retention Time (min) - Method B	% Area - Method B	Identification
2-Phenylphenol	4.8	1.25	3.5	1.21	Starting Material
2-(Biphenyl-2-yloxy)ethanamine	6.2	98.75	7.8	97.54	Main Compound
Unknown Impurity 1	6.2 (Co-eluted)	-	8.1	0.85	By-product
Unknown Impurity 2	Not Detected	-	9.2	0.40	Unknown
Reported Purity	98.8%	97.5%

Analysis: Method A significantly overestimates the purity by failing to resolve "Unknown Impurity 1" from the main peak. This highlights the danger of relying on an unoptimized method for quantitative purposes. Method B successfully separates all components, providing a more accurate and trustworthy purity value.

Table 2: Analysis of Oxidative Forced Degradation Sample (Method B)

Analyte	Retention Time (min)	% Area	Identification
Degradant 1	6.5	3.5	Oxidative Degradant
2-(Biphenyl-2-yloxy)ethanamine	7.8	85.2	Main Compound
Degradant 2	8.9	4.1	Oxidative Degradant
Other Impurities	various	7.2	Process & Degradation

Analysis: The chromatogram from Method B shows clear separation between the parent compound and the newly formed degradation products. This result, combined with peak purity analysis from the DAD, confirms that Method B is stability-indicating and therefore specific for the analyte, as mandated by ICH guidelines.[2][10]

Conclusion: The Imperative of a Scientifically Grounded Approach

This guide demonstrates that while a basic HPLC method can suggest the presence of a target compound, it is wholly insufficient for the rigorous purity assessment required in pharmaceutical development. By systematically developing and validating a gradient, stability-indicating HPLC method, researchers can build a self-validating system that generates reliable and accurate data. This approach, grounded in the authoritative principles of the USP and ICH, not only ensures the quality of the synthesized material but also provides a solid analytical foundation for subsequent stages of drug development. The investment in developing a robust method like the one described is a critical step in mitigating risk and ensuring the integrity of scientific outcomes.

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A Researcher's Guide to the Biological Evaluation of Novel 2-(Biphenyl-2-yloxy)ethanamine Derivatives

Welcome to a comprehensive guide designed for researchers, scientists, and drug development professionals invested in the discovery of novel therapeutics derived from the privileged 2-(Biphenyl-2-yloxy)ethanamine scaffold. This document provides an in-depth, technical comparison of methodologies for the biological evaluation of these compounds, grounded in scientific integrity and practical, field-proven insights. Our objective is to equip you with the rationale and detailed protocols to effectively characterize your novel compounds and benchmark their performance against relevant alternatives.

The 2-(Biphenyl-2-yloxy)ethanamine Scaffold: A Versatile Starting Point for CNS Drug Discovery

The 2-(Biphenyl-2-yloxy)ethanamine core structure is a compelling starting point for the design of novel psychoactive agents. Its structural motifs are present in compounds targeting a range of biological entities, including monoamine transporters and enzymes implicated in neurodegenerative disorders. This inherent versatility makes it a fertile ground for developing new treatments for depression, anxiety, and other neurological conditions.

Derivatives of this scaffold have shown promise in modulating key central nervous system (CNS) targets. For instance, structural analogs have been investigated for their ability to inhibit the reuptake of neurotransmitters like serotonin (5-HT) and norepinephrine (NE), a cornerstone of many antidepressant therapies[1]. Furthermore, related biphenyl structures have been explored as inhibitors of enzymes such as butyrylcholinesterase (BuChE), a target of interest in Alzheimer's disease research[2][3].

This guide will walk you through a logical, multi-tiered approach to the biological evaluation of your novel 2-(Biphenyl-2-yloxy)ethanamine derivatives, from initial in vitro screening to preliminary in vivo assessments.

A Strategic Workflow for Biological Evaluation

A robust biological evaluation pipeline is critical for identifying promising lead candidates and weeding out those with undesirable properties early in the drug discovery process. The following workflow provides a systematic approach to characterizing your novel compounds.

Caption: A streamlined workflow for the biological evaluation of novel compounds.

Part 1: In Vitro Characterization - Establishing a Foundation

The initial phase of evaluation focuses on characterizing the interaction of your compounds with their intended biological targets in a controlled, cell-free or cell-based environment.

Primary Target Engagement: The First Litmus Test

The logical first step is to ascertain whether your novel derivatives interact with their intended molecular targets. For compounds designed as antidepressants, this often involves assessing their affinity for monoamine transporters.

Experimental Protocol: Radioligand Binding Assay for Serotonin Transporter (SERT)

This protocol outlines a standard method to determine the binding affinity (Ki) of a test compound for the human serotonin transporter.

• Preparation of Membranes: Utilize cell membranes prepared from a stable cell line expressing the recombinant human SERT.

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a radioligand (e.g., [³H]-Citalopram), and varying concentrations of the test compound in a suitable buffer.

• Incubation: Incubate the mixture at room temperature to allow the binding to reach equilibrium.

• Separation: Rapidly filter the reaction mixture through a glass fiber filter to separate the bound from the unbound radioligand.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Causality Behind Experimental Choices: The use of a specific radioligand with high affinity for the target ensures a robust and reproducible assay. The choice of cell line expressing the recombinant human transporter provides a clean system to study the direct interaction without interference from other proteins.

Functional Activity: Moving Beyond Binding

While binding affinity is a crucial parameter, it does not guarantee functional activity. It is essential to determine whether the compound inhibits the biological function of the target.

Experimental Protocol: Neurotransmitter Uptake Assay

This assay measures the ability of a compound to inhibit the uptake of a neurotransmitter into synaptosomes or cells expressing the relevant transporter.

• Cell/Synaptosome Preparation: Prepare rat brain synaptosomes or use a cell line stably expressing the transporter of interest (e.g., SERT, NET).

• Pre-incubation: Pre-incubate the cells/synaptosomes with various concentrations of the test compound.

• Initiation of Uptake: Add a radiolabeled neurotransmitter (e.g., [³H]-Serotonin) to initiate the uptake process.

• Termination of Uptake: After a defined incubation period, terminate the uptake by rapid filtration and washing with ice-cold buffer.

• Quantification: Measure the amount of radiolabeled neurotransmitter taken up by the cells/synaptosomes using a scintillation counter.

• Data Analysis: Calculate the IC50 value, which is the concentration of the test compound that inhibits 50% of the neurotransmitter uptake.

Comparative Performance: Benchmarking Against Standards

To understand the potential of your novel compounds, it is vital to compare their activity against established drugs.

Compound	SERT Ki (nM)	NET Ki (nM)	BuChE IC50 (µM)
Reference Drug A (SSRI)	5.2	350	> 100
Reference Drug B (SNRI)	10.8	25.1	> 100
Novel Derivative 1	8.5	150.7	25.3
Novel Derivative 2	15.2	35.8	5.1
Novel Derivative 3	2.1	98.4	89.6

Table 1: Illustrative In Vitro Activity Profile of Novel 2-(Biphenyl-2-yloxy)ethanamine Derivatives. This table provides a template for comparing the potency and selectivity of your novel compounds against known standards.

Early Safety and Toxicity Assessment: A Critical Hurdle

Early assessment of potential liabilities can save significant time and resources. Key assays include cytotoxicity, cytochrome P450 (CYP) inhibition, and hERG channel blockade.

Cytotoxicity Assessment: The MTT Assay

The MTT assay is a colorimetric method used to assess cell viability and proliferation.[4][5] It is a crucial first step to ensure that the observed activity of your compounds is not due to general toxicity.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed a suitable cell line (e.g., HEK293, HepG2) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the CC50 (concentration that causes 50% cytotoxicity).

Cytochrome P450 (CYP) Inhibition: Predicting Drug-Drug Interactions

CYP enzymes are crucial for drug metabolism, and their inhibition can lead to adverse drug-drug interactions.[6][7][8] An in vitro assay using human liver microsomes is a standard method to assess the inhibitory potential of new compounds.[6]

Experimental Protocol: CYP Inhibition Assay

• Reaction Mixture: In a 96-well plate, combine human liver microsomes, a specific CYP isoform substrate, and varying concentrations of the test compound.

• Pre-incubation: Pre-incubate the mixture at 37°C.

• Initiation of Reaction: Initiate the metabolic reaction by adding NADPH.

• Termination of Reaction: After a defined incubation period, stop the reaction by adding a quenching solution (e.g., acetonitrile).

• Metabolite Quantification: Analyze the formation of the specific metabolite using LC-MS/MS.[9]

• Data Analysis: Calculate the IC50 value, which is the concentration of the test compound that causes 50% inhibition of the CYP isoform's activity.

hERG Channel Blockade: Assessing Cardiotoxicity Risk

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel can lead to a potentially fatal cardiac arrhythmia.[10][11] Therefore, early assessment of hERG liability is a regulatory requirement and a critical safety checkpoint.

Experimental Protocol: Automated Patch Clamp Assay

• Cell Preparation: Use a cell line stably expressing the hERG channel (e.g., HEK293).

• Automated Patch Clamp: Utilize an automated patch-clamp system to measure the hERG current in whole-cell configuration.

• Compound Application: Apply varying concentrations of the test compound to the cells.

• Current Measurement: Record the hERG tail current before and after the application of the compound.

• Data Analysis: Determine the concentration-dependent inhibition of the hERG current and calculate the IC50 value.

Compound	Cytotoxicity (CC50, µM)	CYP3A4 Inhibition (IC50, µM)	hERG Inhibition (IC50, µM)
Reference Drug A	> 100	25.6	> 30
Reference Drug B	85.2	12.1	> 30
Novel Derivative 1	75.4	18.9	15.2
Novel Derivative 2	> 100	> 50	> 30
Novel Derivative 3	45.1	5.8	8.9

Table 2: Illustrative Preliminary Safety Profile. This table provides a template for comparing the off-target and toxicity profiles of your novel compounds.

Part 2: In Vivo Validation - From Bench to Biological System

Promising candidates from in vitro studies should be advanced to in vivo models to assess their efficacy and safety in a whole-organism context.

Behavioral Models: Assessing Antidepressant and Anxiolytic-like Effects

Animal models are indispensable for evaluating the potential therapeutic effects of novel psychoactive compounds.[12] The choice of model should be guided by the intended therapeutic indication.

The Forced Swim Test (FST): A Model of Antidepressant Activity

The FST is a widely used rodent behavioral test to screen for antidepressant-like activity.[13] The model is based on the observation that animals administered antidepressants will spend more time trying to escape (swimming or climbing) and less time immobile.

Experimental Protocol: Forced Swim Test in Mice

• Acclimation: Acclimate the mice to the testing room for at least one hour before the experiment.

• Pre-test Session: On the first day, place each mouse in a cylinder of water for a 15-minute pre-test session.

• Drug Administration: On the following day, administer the test compound or vehicle to the mice.

• Test Session: After a specified pre-treatment time, place the mice back into the water cylinders for a 6-minute test session.

• Behavioral Scoring: Record the duration of immobility during the last 4 minutes of the test session.

• Data Analysis: Compare the immobility time between the compound-treated groups and the vehicle-treated group.

The Elevated Plus Maze (EPM): A Model of Anxiolytic Activity

The EPM is a widely used model to assess anxiety-like behavior in rodents.[14] The test is based on the natural aversion of rodents to open and elevated spaces. Anxiolytic compounds typically increase the time spent in the open arms of the maze.

Experimental Protocol: Elevated Plus Maze in Rats

• Acclimation: Acclimate the rats to the testing room.

• Drug Administration: Administer the test compound or vehicle.

• Test Procedure: After the pre-treatment period, place the rat in the center of the elevated plus maze, facing an open arm.

• Behavioral Recording: Record the animal's behavior for a 5-minute session using a video camera.

• Data Analysis: Score the time spent in the open arms and the number of entries into the open and closed arms.

Caption: A logical cascade for antidepressant drug discovery.

Conclusion

The biological evaluation of novel compounds derived from the 2-(Biphenyl-2-yloxy)ethanamine scaffold requires a systematic and multi-faceted approach. By integrating in vitro target engagement and functional assays with early safety profiling and subsequent in vivo validation, researchers can efficiently identify promising lead candidates for the treatment of CNS disorders. The methodologies and comparative frameworks presented in this guide are intended to serve as a robust foundation for your drug discovery endeavors, promoting a scientifically rigorous and data-driven path toward novel therapeutics.

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• 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. (2023). MDPI. [Link]

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The Double-Edged Sword: A Comparative Guide to the Cross-Reactivity of 2-(Biphenyl-2-yloxy)ethanamine Derived Inhibitors

In the intricate world of drug discovery, the specificity of a small molecule inhibitor is paramount. A compound's ability to selectively interact with its intended target while avoiding off-target interactions is a critical determinant of its therapeutic efficacy and safety profile. The "2-(Biphenyl-2-yloxy)ethanamine" scaffold has emerged as a promising starting point for the development of potent inhibitors for various targets. However, derivatives of this scaffold have demonstrated a propensity for cross-reactivity, a phenomenon that can be either a serendipitous advantage in the context of multi-target drug design or a significant hurdle leading to unforeseen side effects.

This guide provides a comprehensive comparison of the cross-reactivity profiles of inhibitors derived from the "2-(Biphenyl-2-yloxy)ethanamine" backbone. We will delve into the structural nuances that govern their selectivity, present supporting experimental data, and provide a detailed protocol for assessing their cross-reactivity, empowering researchers to make informed decisions in their drug development endeavors.

The Allure and Challenge of a Privileged Scaffold

The "2-(Biphenyl-2-yloxy)ethanamine" core structure presents a unique combination of features: a flexible ethanamine chain for polar interactions and a rigid, lipophilic biphenyl moiety that can engage in hydrophobic and pi-stacking interactions within a binding pocket. This versatility allows for the generation of inhibitors targeting a diverse range of proteins. However, this same adaptability can lead to promiscuous binding, particularly among related protein families.

A notable example of this cross-reactivity is observed in derivatives designed as antagonists for the histamine H3 receptor (H3R), which have also been found to inhibit butyrylcholinesterase (BuChE)[1][2][3]. This dual activity can be advantageous in the context of neurodegenerative diseases like Alzheimer's, where both cholinergic and histaminergic systems are dysregulated[1][2][4]. Conversely, for indications where only H3R modulation is desired, BuChE inhibition represents an off-target effect that could lead to unwanted cholinergic side effects.

Comparative Selectivity Profiles

To illustrate the cross-reactivity landscape of "2-(Biphenyl-2-yloxy)ethanamine" derivatives, the following tables summarize the in vitro inhibitory activities of a series of analogs against their primary target (human H3R) and a common off-target (BuChE). Acetylcholinesterase (AChE) and Monoamine Oxidase B (MAO B) inhibition data are also included where available to provide a broader view of their selectivity.

Table 1: Inhibitory Activity of Biphenyl-2-yloxy-ethanamine Derivatives

Compound ID	Primary Target: Human H3R (Ki in nM)	Off-Target 1: Equine BuChE (IC50 in µM)	Off-Target 2: Electric Eel AChE (IC50 in µM)	Off-Target 3: Human MAO B (IC50 in µM)
Compound A	33.9	0.59	> 10	0.243
Compound B	89	2.76	> 10	ND
Compound C	151	0.60	> 10	ND
Compound D	115	0.47	> 10	ND
Compound E	266	> 10	> 10	ND

Data synthesized from multiple sources for illustrative purposes. ND = Not Determined.

Analysis of Structure-Activity Relationships (SAR):

The data reveals that subtle structural modifications to the "2-(Biphenyl-2-yloxy)ethanamine" scaffold can significantly impact selectivity. For instance, alterations in the length of the alkoxy chain and the nature of the terminal amine substituent have been shown to modulate the affinity for both H3R and BuChE. This highlights the importance of systematic SAR studies in tuning the selectivity profile of these inhibitors.

Visualizing the Interplay: A Signaling Pathway Perspective

The following diagram illustrates a simplified signaling pathway where both the primary target (H3R) and a potential off-target (cholinesterases) play a role in neurotransmission. Understanding this interplay is crucial for predicting the physiological consequences of cross-reactivity.

Caption: Dual inhibition of H3R and cholinesterases.

Experimental Workflow for Assessing Cross-Reactivity

A robust assessment of inhibitor cross-reactivity requires a multi-pronged approach, combining in vitro biochemical assays with cell-based functional assays. The following diagram outlines a typical workflow.

Caption: Workflow for assessing inhibitor cross-reactivity.

Detailed Protocol: In Vitro Cholinesterase Inhibition Assay (Ellman's Method)

This protocol describes a widely used method for determining the inhibitory potential of compounds against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE).

Principle:

The assay measures the activity of cholinesterase by monitoring the formation of the yellow-colored product, 5-thio-2-nitrobenzoate, which results from the reaction of thiocholine (a product of substrate hydrolysis) with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB). The rate of color formation is proportional to the enzyme's activity and can be measured spectrophotometrically at 412 nm.

Materials:

• Electric eel acetylcholinesterase (eeAChE) or human recombinant AChE

• Equine serum butyrylcholinesterase (eqBuChE) or human serum BuChE

• Acetylthiocholine iodide (ATCI) - substrate for AChE

• Butyrylthiocholine iodide (BTCI) - substrate for BuChE

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate buffer (e.g., 0.1 M, pH 8.0)

• Test compounds (inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of enzymes, substrates, and DTNB in phosphate buffer.

  • Prepare a serial dilution of the test compounds in the appropriate solvent.

• Assay Setup (in a 96-well plate):

  • Blank: 180 µL of phosphate buffer + 20 µL of solvent.

  • Control (Enzyme Activity without Inhibitor): 160 µL of phosphate buffer + 20 µL of solvent + 20 µL of enzyme solution.

  • Test (Enzyme Activity with Inhibitor): 160 µL of phosphate buffer + 20 µL of test compound solution + 20 µL of enzyme solution.

• Pre-incubation:

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

• Reaction Initiation:

  • Add 20 µL of the substrate solution (ATCI for AChE, BTCI for BuChE) and 20 µL of DTNB solution to all wells to start the reaction.

• Kinetic Measurement:

  • Immediately place the plate in the microplate reader and measure the absorbance at 412 nm every minute for a set duration (e.g., 10 minutes).

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Rate of Test Well / Rate of Control Well)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Self-Validation and Causality:

• Positive Control: Include a known cholinesterase inhibitor (e.g., donepezil or rivastigmine) to validate the assay's performance.

• Solvent Control: Ensure that the solvent used to dissolve the test compounds does not significantly affect enzyme activity.

• Substrate Concentration: The substrate concentration should be optimized (typically around the Km value) to ensure the assay is sensitive to competitive inhibitors.

Conclusion and Future Directions

The "2-(Biphenyl-2-yloxy)ethanamine" scaffold is a versatile starting point for designing potent inhibitors. However, its inherent flexibility necessitates a thorough evaluation of cross-reactivity. The dual inhibition of H3R and BuChE by some derivatives presents a compelling opportunity for developing multi-target therapies for complex neurological disorders. Future research should focus on elucidating the precise structural determinants of selectivity to enable the rational design of either highly selective or intentionally multi-targeted inhibitors. The systematic application of the experimental workflows and protocols outlined in this guide will be instrumental in achieving this goal and unlocking the full therapeutic potential of this promising chemical scaffold.

References

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• Kieć-Kononowicz, K., et al. (2022). Benzophenone Derivatives with Histamine H3 Receptor Affinity and Cholinesterase Inhibitory Potency as Multitarget-Directed Ligands for Possible Therapy of Alzheimer's Disease. Molecules, 27(5), 1599. [Link]

• Łażewska, D., et al. (2021). Biphenylalkoxyamine Derivatives–Histamine H3 Receptor Ligands with Butyrylcholinesterase Inhibitory Activity. PubMed, 34208297. [Link]

• Łażewska, D., et al. (2021). Biphenylalkoxyamine Derivatives–Histamine H3 Receptor Ligands with Butyrylcholinesterase Inhibitory Activity. PMC, PMC8234509. [Link]

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A Comprehensive Guide to the In Vitro Evaluation of 2-(Biphenyl-2-yloxy)ethanamine Derivatives as Monoamine Reuptake Inhibitors

This guide provides a comprehensive framework for the in vitro characterization of novel 2-(Biphenyl-2-yloxy)ethanamine derivatives, a chemical scaffold with significant potential for development as monoamine reuptake inhibitors. The structural similarity of this class of compounds to known inhibitors of the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters suggests a primary mechanism of action centered on the modulation of monoaminergic neurotransmission.[1]

The following sections will detail the foundational assays for determining the potency and selectivity of these derivatives, provide step-by-step experimental protocols, and offer a framework for interpreting the resulting data to establish a robust structure-activity relationship (SAR). This guide is intended for researchers and drug development professionals seeking to systematically evaluate the therapeutic potential of this promising class of molecules.

The Rationale for Targeting Monoamine Transporters

Monoamine transporters are critical regulators of neurotransmission, responsible for the reuptake of serotonin, norepinephrine, and dopamine from the synaptic cleft back into the presynaptic neuron.[1] Inhibition of these transporters prolongs the action of these neurotransmitters, a mechanism that has proven effective in the treatment of a range of psychiatric and neurological disorders, including depression, anxiety, and attention-deficit/hyperactivity disorder (ADHD).[1] The development of selective or dual-acting inhibitors for SERT, NET, and DAT allows for the fine-tuning of therapeutic effects and the potential for improved efficacy and side-effect profiles.

Experimental Workflow for Characterizing 2-(Biphenyl-2-yloxy)ethanamine Derivatives

A systematic in vitro evaluation of novel compounds targeting monoamine transporters typically follows a well-defined workflow. This process begins with primary screening to determine the inhibitory activity at each transporter, followed by more detailed characterization of promising candidates.

Caption: A typical experimental workflow for the in vitro characterization of monoamine transporter inhibitors.

Comparative In Vitro Performance of 2-(Biphenyl-2-yloxy)ethanamine Derivatives

The following table presents hypothetical, yet representative, data for a series of 2-(Biphenyl-2-yloxy)ethanamine derivatives, illustrating how structure-activity relationships can be elucidated through in vitro testing. The inhibitory constants (Ki) are determined through radioligand binding assays, while the functional inhibition of neurotransmitter uptake is quantified by IC50 values.

Compound ID	R1	R2	SERT Ki (nM)	NET Ki (nM)	DAT Ki (nM)	[3H]5-HT Uptake IC50 (nM)	[3H]NE Uptake IC50 (nM)	[3H]DA Uptake IC50 (nM)
BPE-1	H	H	15.2	250.6	>1000	22.8	375.9	>1000
BPE-2	4-F	H	8.5	180.3	>1000	12.1	252.4	>1000
BPE-3	H	4-Cl	10.1	95.7	850.2	14.9	133.9	998.7
BPE-4	4-F	4-Cl	5.3	50.1	625.5	7.9	70.1	730.1
BPE-5	H	3,4-diCl	7.8	25.4	450.9	11.2	35.6	525.3
Reference-1 (Fluoxetine)	-	-	1.1	230	1800	1.5	320	2500
Reference-2 (Desipramine)	-	-	150	0.8	350	210	1.2	480

Note: This data is illustrative and intended to demonstrate the principles of SAR analysis.

Detailed Experimental Protocols

Radioligand Binding Assays

Radioligand binding assays are a cornerstone for determining the affinity of a compound for its target receptor or transporter.[2] These assays measure the displacement of a radiolabeled ligand by the test compound, allowing for the calculation of the inhibitory constant (Ki).[3]

Protocol for SERT Radioligand Binding Assay

• Membrane Preparation:

  • Utilize cell membranes from HEK293 cells stably expressing the human serotonin transporter (hSERT).[4]

  • Homogenize cells in ice-cold buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).[4]

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.[4]

  • Centrifuge the supernatant at 40,000 x g for 20 minutes at 4°C to pellet the membranes.[4]

  • Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.[4]

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA protein assay).

• Assay Procedure:

  • In a 96-well plate, add 50 µL of assay buffer, 50 µL of various concentrations of the test compound (e.g., 2-(Biphenyl-2-yloxy)ethanamine derivative), and 50 µL of a radioligand such as [3H]-Citalopram (at a concentration near its Kd).[4]

  • For total binding, add 50 µL of assay buffer instead of the test compound.

  • For non-specific binding, add a high concentration of a known SERT inhibitor (e.g., 10 µM Fluoxetine).[4]

  • Initiate the binding reaction by adding 100 µL of the membrane preparation (containing 5-10 µg of protein).

  • Incubate the plate for 60 minutes at room temperature with gentle agitation.

  • Terminate the reaction by rapid filtration through a glass fiber filter plate (e.g., Whatman GF/B) using a cell harvester.[5]

  • Wash the filters three times with ice-cold wash buffer.[5]

  • Dry the filters, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[6]

Neurotransmitter Uptake Assays

Neurotransmitter uptake assays provide a functional measure of a compound's ability to inhibit the transport of a neurotransmitter into the cell.[7] These assays typically use a radiolabeled neurotransmitter and cells expressing the target transporter.

Protocol for Norepinephrine Transporter (NET) Uptake Assay

• Cell Culture and Plating:

  • Use a cell line stably expressing the human norepinephrine transporter (hNET), such as MDCK-II cells.[8]

  • Plate the cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Assay Procedure:

  • On the day of the assay, wash the cells with pre-warmed Krebs-Ringer-HEPES (KRH) buffer.

  • Pre-incubate the cells with various concentrations of the test compound for 10-20 minutes at 37°C.[9]

  • Initiate the uptake by adding [3H]-Norepinephrine to each well at a final concentration near its Km value.[9]

  • Incubate for a short period (e.g., 10-15 minutes) at 37°C.[9]

  • Terminate the uptake by rapidly aspirating the medium and washing the cells three times with ice-cold KRH buffer.[9]

  • Lyse the cells with a suitable lysis buffer (e.g., 1% SDS).

  • Transfer the lysate to scintillation vials, add scintillation cocktail, and quantify the radioactivity.

• Data Analysis:

  • Determine the IC50 value for the inhibition of norepinephrine uptake using non-linear regression analysis.

Signaling Pathways and Mechanism of Action

The inhibition of monoamine reuptake by 2-(Biphenyl-2-yloxy)ethanamine derivatives is expected to increase the concentration of serotonin and/or norepinephrine in the synaptic cleft.[10] This leads to enhanced activation of postsynaptic receptors and subsequent downstream signaling cascades.

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• 10. Serotonin–norepinephrine reuptake inhibitor - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Synthetic Routes of 2-(Biphenyl-2-yloxy)ethanamine for Enhanced Efficiency

For researchers and professionals in drug development, the efficient synthesis of key intermediates is paramount. 2-(Biphenyl-2-yloxy)ethanamine is a significant scaffold in medicinal chemistry, and its streamlined production can critically impact the timeline and cost of research and development projects. This guide provides an in-depth comparison of the most viable synthetic routes to this valuable compound, offering a critical analysis of their efficiency, practicality, and scalability. The insights presented herein are grounded in established chemical principles and supported by experimental data from analogous transformations reported in the scientific literature.

Introduction to 2-(Biphenyl-2-yloxy)ethanamine

2-(Biphenyl-2-yloxy)ethanamine, a molecule characterized by a biphenyl ether linked to an ethylamine moiety, serves as a crucial building block in the synthesis of a variety of biologically active compounds. Its structural features allow for diverse chemical modifications, making it a versatile starting point for the development of novel therapeutic agents. The core challenge in its synthesis lies in the efficient and selective formation of the ether linkage and the introduction of the primary amine. This guide will dissect two primary, logically sound synthetic strategies, evaluating their respective merits and drawbacks to inform your synthetic planning.

Comparative Analysis of Synthetic Strategies

Two principal retrosynthetic disconnections for 2-(Biphenyl-2-yloxy)ethanamine lead to two distinct and highly plausible synthetic routes. Both strategies commence with the commercially available 2-phenylphenol.

Route A: Williamson Ether Synthesis followed by Nitrile Reduction

This classical and robust approach focuses on first establishing the C-O ether bond, followed by the formation of the ethylamine sidechain from a nitrile precursor.

Route B: Williamson Ether Synthesis with a Protected Amine Equivalent

This alternative strategy also employs the Williamson ether synthesis for the crucial C-O bond formation but utilizes a pre-functionalized electrophile containing a protected amine, which is subsequently deprotected in the final step.

Visualizing the Synthetic Pathways

To provide a clear visual comparison of the two routes, the following diagrams illustrate the flow of each synthesis.

Caption: Synthetic workflow for Route B.

In-depth Analysis and Experimental Protocols

Route A: Williamson Ether Synthesis followed by Nitrile Reduction

This two-step sequence is a highly convergent and efficient method for the preparation of the target molecule.

Step 1: Williamson Ether Synthesis of 2-(Biphenyl-2-yloxy)acetonitrile

The etherification of 2-phenylphenol with chloroacetonitrile is a classic Williamson ether synthesis. [1][2]The use of a weak base like potassium carbonate and a polar aprotic solvent such as acetone or acetonitrile is standard for this type of reaction, ensuring good solubility of the reactants and facilitating the SN2 reaction.

Experimental Protocol:

• To a solution of 2-phenylphenol (1 equivalent) in acetone, add anhydrous potassium carbonate (1.5 equivalents).

• Stir the suspension at room temperature for 30 minutes.

• Add chloroacetonitrile (1.1 equivalents) dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to yield the crude 2-(biphenyl-2-yloxy)acetonitrile, which can be purified by column chromatography or recrystallization.

Step 2: Reduction of 2-(Biphenyl-2-yloxy)acetonitrile

The reduction of the nitrile intermediate to the primary amine is a standard transformation. [3]Powerful reducing agents like lithium aluminum hydride (LiAlH4) in an ethereal solvent are highly effective. Alternatively, catalytic hydrogenation using Raney Nickel or a similar catalyst offers a milder and often more scalable option.

Experimental Protocol (using LiAlH4):

• To a suspension of lithium aluminum hydride (1.5 equivalents) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, add a solution of 2-(biphenyl-2-yloxy)acetonitrile (1 equivalent) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux until the reaction is complete (monitored by TLC).

• Cool the reaction to 0 °C and cautiously quench by the sequential addition of water, 15% aqueous sodium hydroxide, and water (Fieser workup).

• Filter the resulting solid and wash with THF.

• Concentrate the filtrate under reduced pressure to afford the crude 2-(biphenyl-2-yloxy)ethanamine.

• Purify the product by column chromatography or distillation under reduced pressure.

Route B: Williamson Ether Synthesis with a Protected Amine Equivalent (Gabriel Synthesis)

This route also begins with a Williamson ether synthesis, but in this case, the electrophile is N-(2-bromoethyl)phthalimide, a common reagent in Gabriel synthesis for the preparation of primary amines. [4][5] Step 1: Synthesis of N-[2-(Biphenyl-2-yloxy)ethyl]phthalimide

The reaction conditions for this Williamson ether synthesis are similar to Route A, although a more polar solvent like dimethylformamide (DMF) may be beneficial to ensure the solubility of the phthalimide reagent.

Experimental Protocol:

• To a solution of 2-phenylphenol (1 equivalent) in DMF, add anhydrous potassium carbonate (1.5 equivalents).

• Stir the suspension at room temperature for 30 minutes.

• Add N-(2-bromoethyl)phthalimide (1.1 equivalents) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and monitor by TLC.

• Upon completion, cool the reaction to room temperature and pour it into water.

• Collect the precipitated solid by filtration, wash with water, and dry to yield the crude N-[2-(biphenyl-2-yloxy)ethyl]phthalimide.

• The product can be purified by recrystallization from a suitable solvent like ethanol.

Step 2: Deprotection to Yield 2-(Biphenyl-2-yloxy)ethanamine

The final step is the removal of the phthalimide protecting group, which is typically achieved by hydrazinolysis. [3] Experimental Protocol:

• To a suspension of N-[2-(biphenyl-2-yloxy)ethyl]phthalimide (1 equivalent) in ethanol, add hydrazine hydrate (2-3 equivalents).

• Heat the reaction mixture to reflux. A white precipitate of phthalhydrazide will form.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off the phthalhydrazide.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with aqueous acid (e.g., 1M HCl) to extract the amine into the aqueous phase.

• Basify the aqueous layer with a strong base (e.g., NaOH) and extract the product with an organic solvent.

• Dry the organic layer over a drying agent (e.g., Na2SO4), filter, and concentrate to give the final product.

Performance Comparison

Parameter	Route A: Nitrile Reduction	Route B: Gabriel Synthesis	Rationale & Justification
Overall Yield	Potentially Higher	Moderate to High	Route A can be very high-yielding with the right choice of reducing agent. The Gabriel synthesis (Route B) is generally robust, but the workup can sometimes lead to product loss.
Number of Steps	2	2	Both routes are two-step syntheses from commercially available starting materials.
Atom Economy	Good	Moderate	The Gabriel synthesis generates a stoichiometric byproduct (phthalhydrazide), which lowers its atom economy compared to the direct reduction in Route A.
Reagent Cost & Availability	Favorable	Favorable	All starting materials and reagents for both routes are commercially available and relatively inexpensive.
Scalability	Good	Good	Both routes utilize well-established and scalable reactions. The use of LiAlH4 in Route A can present challenges on a large scale, where catalytic hydrogenation would be preferred.
Safety & Handling	LiAlH4 is pyrophoric and requires careful handling. Chloroacetonitrile is toxic.	Hydrazine is toxic and potentially explosive. N-(2-bromoethyl)phthalimide is a lachrymator.	Both routes involve hazardous materials, necessitating appropriate safety precautions. The choice may depend on the specific safety infrastructure available.
Purification	Straightforward	Can be more complex	The workup for the Gabriel deprotection can be more involved due to the need to remove the phthalhydrazide byproduct. Purification in Route A is generally straightforward column chromatography or distillation.

Conclusion and Recommendations

Both Route A and Route B represent viable and efficient strategies for the synthesis of 2-(Biphenyl-2-yloxy)ethanamine.

Route A (Nitrile Reduction Pathway) is likely the more efficient choice in terms of overall yield and atom economy, particularly if catalytic hydrogenation is employed for the reduction step on a larger scale. The starting materials are readily available and the reactions are generally high-yielding.

Route B (Gabriel Synthesis Pathway) is a very reliable and well-established method for the synthesis of primary amines. While its atom economy is lower, it avoids the use of highly reactive metal hydrides if that is a concern for the available laboratory setup.

For laboratory-scale synthesis focused on maximizing yield, Route A is recommended . For larger-scale production where the handling of reagents like LiAlH4 is a significant consideration, a modified Route A utilizing catalytic hydrogenation or Route B could be more practical.

Ultimately, the choice of synthetic route will depend on the specific requirements of the project, including scale, available equipment, and safety considerations. This guide provides the foundational information to make an informed decision for the efficient synthesis of this important chemical intermediate.

References

• PubChem. 2-(Biphenyl-2-yloxy)ethanamine. National Center for Biotechnology Information. [Link]

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• Organic Syntheses. Phthalimide, N-(2-bromoethyl)-. [Link]

• Singh, R., et al. Mono-Alkylation of a Phenol with 1,2-Dibromoethane via Williamson Ether Synthesis. Synlett, 2011, 2011(12), 1747-1750.

• Organic Syntheses. β-BROMOETHYLPHTHALIMIDE. [Link]

• Rastogi, R., et al. Synthesis, Spectral Characterization and Ligation of N-[2-(Phenylseleno)ethyl]phthalimide. Journal of Crystallization Process and Technology, 2013, 3(1), 31-34.

• Molbank. (±)-N-(1,2-Bis(3,4-dimethoxyphenyl)ethyl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide. [Link]

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• Google Patents. Preparation of 2-(2-alkoxy phenoxy)
• Google Patents. Synthesis method of 2- (2-methoxyphenoxy) ethylamine.

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Safety & Regulatory Compliance

Essential Protective Measures for Handling 2-(Biphenyl-2-yloxy)ethanamine

A Senior Application Scientist's Guide to Laboratory Safety and Chemical Handling

As researchers and scientists in the fast-paced field of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities like 2-(Biphenyl-2-yloxy)ethanamine, a member of the aromatic amines class, demands a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for risk mitigation rooted in scientific principles.

Hazard Assessment of Structurally Related Compounds

An analysis of analogous compounds reveals a consistent hazard profile that we must assume applies to 2-(Biphenyl-2-yloxy)ethanamine.

Hazard Statement	Classification	Implication for Handling
Causes skin irritation	Category 2	Direct skin contact must be avoided through appropriate gloves and lab coats.[2][3]
Causes serious eye irritation	Category 2A	Eye protection is mandatory to prevent splashes or contact with vapors.[2][3]
May cause respiratory irritation	Category 3	Work should be conducted in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of dust or vapors.[2][3]
Very toxic to aquatic life	Category 1	Disposal procedures must prevent release into the environment.[3]

The Hierarchy of Controls: A Proactive Approach to Safety

Before detailing specific PPE, it's crucial to contextualize its role within the broader framework of laboratory safety. The "hierarchy of controls" is a systematic approach to minimizing risk, prioritizing more effective, collective measures over individual protection.[4][5][6] PPE, while essential, is the final line of defense.

Caption: The Hierarchy of Controls, with the most effective measures at the top.

• Elimination & Substitution: In a research context, these are often not feasible as the specific chemical is required.

• Engineering Controls: The primary engineering control for handling 2-(Biphenyl-2-yloxy)ethanamine is a certified chemical fume hood.[7][8] This isolates the chemical, preventing inhalation of vapors or dust.[7][8] Safety showers and eyewash stations are also essential engineering controls for emergency response.[2]

• Administrative Controls: These include proper training on handling aromatic amines, clear labeling of containers, and establishing standard operating procedures (SOPs) for handling and disposal.

• Personal Protective Equipment (PPE): This is the focus of the remainder of this guide and is to be used in conjunction with the higher-level controls.

Mandatory Personal Protective Equipment (PPE)

The following PPE is required for all personnel handling 2-(Biphenyl-2-yloxy)ethanamine.

Hand Protection: The First Barrier

Aromatic amines can be absorbed through the skin, making appropriate glove selection critical.[1]

• Material: Nitrile gloves are recommended for their chemical resistance and are a suitable choice for short-term use with compounds of this nature.[9]

• Thickness: While thicker gloves generally offer more protection, dexterity is also a factor.[10] A standard nitrile examination glove is typically sufficient for routine handling.

• Practice:

  • Always inspect gloves for tears or punctures before use.

  • Don two pairs of nitrile gloves ("double-gloving") when handling concentrated amounts of the chemical.

  • Remove and replace gloves immediately if contamination is suspected.

  • Wash hands thoroughly after removing gloves.

Eye and Face Protection: Shielding from Splashes and Vapors

Given the risk of serious eye irritation, robust eye protection is non-negotiable.[2][3]

• Primary Protection: Chemical splash goggles that form a seal around the eyes are required.[11] Standard safety glasses with side shields do not offer sufficient protection from splashes and are not a substitute.[12]

• Secondary Protection: When there is a significant risk of splashing (e.g., during transfers of larger quantities), a face shield should be worn in addition to chemical splash goggles.

Protective Clothing: Preventing Bodily Contact

• Lab Coat: A full-length laboratory coat with long sleeves and tight-fitting cuffs is mandatory.[9][10] This prevents incidental contact with skin on the arms.

• Apparel: Long pants and closed-toe shoes must be worn at all times in the laboratory.[9]

Respiratory Protection: A Precautionary Measure

While working within a certified chemical fume hood should prevent respiratory exposure, respiratory protection may be necessary in certain situations, such as during a spill cleanup outside of the hood.

• Type: A respirator with an organic vapor cartridge is appropriate for this class of compound.[11]

• Fit Testing: Importantly, any individual required to wear a respirator must be properly fit-tested to ensure a proper seal.

Operational Plan: Step-by-Step Safety Protocols

Donning PPE: A Deliberate Sequence

Caption: The correct sequence for putting on PPE before handling chemicals.

Doffing PPE: Preventing Contamination

The removal of PPE is a critical step to prevent self-contamination.

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you do so. Dispose of them in the designated chemical waste container.

• Face Shield/Goggles: Remove eye and face protection by handling the headband or earpieces, avoiding contact with the front surface.

• Lab Coat: Remove the lab coat, folding the contaminated exterior inward.

• Inner Gloves: Remove the inner pair of gloves, again turning them inside out.

• Hand Hygiene: Immediately wash your hands with soap and water.

Disposal Plan: Environmental Responsibility

Due to the high aquatic toxicity of related compounds, proper disposal is crucial to prevent environmental contamination.[3]

• Chemical Waste: All materials contaminated with 2-(Biphenyl-2-yloxy)ethanamine, including gloves, pipette tips, and paper towels, must be disposed of in a clearly labeled, sealed hazardous waste container.

• Empty Containers: "Empty" containers that held the chemical should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.[13]

• Spill Management: In the event of a spill, evacuate the area and, if trained to do so, use an inert absorbent material (such as vermiculite or sand) to contain the spill.[9] All materials used for cleanup must be treated as hazardous waste.

By adhering to these comprehensive safety protocols, we can confidently advance our research while upholding the highest standards of laboratory safety and environmental stewardship.

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• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023). ACS Publications. [Link]

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• Hierarchy of Control: Isolating and Segregating Hazardous Chemicals. (2024). Storemasta Blog. [Link]

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